4-(3-Furan-2-yl-[1,2,4]oxadiazol-5-yl)-butyric acid

• CAS: 878437-17-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Characterization, and Potential Applications of 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential therapeutic applications of the novel heterocyclic compound, 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid. While direct literature on this specific molecule is not yet prevalent, this document, grounded in established principles of medicinal chemistry and heterocyclic synthesis, extrapolates from existing knowledge of furan and 1,2,4-oxadiazole derivatives to present a robust framework for its investigation. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical insights and practical, step-by-step protocols for its synthesis and evaluation. The unique structural amalgamation of a furan ring, a 1,2,4-oxadiazole core, and a butanoic acid moiety suggests a promising potential for this compound to exhibit a range of biological activities, meriting its exploration as a lead candidate in drug discovery programs.

Introduction: The Scientific Rationale

The pursuit of novel molecular entities with therapeutic potential is a cornerstone of modern drug discovery. Heterocyclic compounds, in particular, form the scaffold of a vast number of pharmaceuticals due to their ability to engage in diverse biological interactions.[1] The title compound, 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid, is a compelling synthetic target, integrating three key pharmacophoric features:

• The Furan Ring: A five-membered aromatic heterocycle containing an oxygen atom, the furan moiety is present in numerous bioactive natural products and synthetic drugs. Its derivatives are known to possess a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2]

• The 1,2,4-Oxadiazole Core: This five-membered heterocycle containing two nitrogen atoms and one oxygen atom is a bioisosteric equivalent of ester and amide functionalities, offering improved metabolic stability and pharmacokinetic properties. Derivatives of 1,2,4-oxadiazole have demonstrated a broad range of biological effects, such as antibacterial, antiviral, analgesic, and anti-inflammatory activities.[3][4]

• The Butanoic Acid Side Chain: The presence of a carboxylic acid group can significantly influence a molecule's pharmacokinetic profile, enhancing its solubility and potential for targeted interactions with biological macromolecules.

The strategic combination of these three components in a single molecular architecture presents a unique opportunity to develop a novel therapeutic agent with a potentially synergistic or multi-target pharmacological profile.

Proposed Synthesis and Mechanistic Insights

A plausible and efficient synthetic route to 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid can be designed based on well-established methodologies for the construction of 1,2,4-oxadiazoles. The proposed multi-step synthesis is outlined below, with a detailed explanation of the rationale behind each step.

Overall Synthetic Scheme

Caption: Proposed synthetic pathway for 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid.

Step-by-Step Experimental Protocol and Rationale

Step 1: Synthesis of Furan-2-carboximidamide

• Protocol:

  • To a solution of furan-2-carboxamide (1.0 eq) in an appropriate aprotic solvent (e.g., dichloromethane), add triphenylphosphine (1.2 eq), imidazole (1.2 eq), and iodine (1.2 eq) at 0 °C.

  • Stir the reaction mixture at room temperature for 2-3 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with aqueous sodium thiosulfate solution.

  • Extract the aqueous layer with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Dissolve the crude intermediate in a solution of ammonium hydroxide in an alcoholic solvent (e.g., ethanol) and stir at room temperature overnight.

  • Remove the solvent under reduced pressure and purify the resulting furan-2-carboximidamide by column chromatography.

• Causality: This two-step, one-pot procedure is a reliable method for converting amides to amidines. The initial reaction with triphenylphosphine and iodine forms a reactive phosphonium intermediate, which is then displaced by ammonia to yield the desired amidine.

Step 2: Synthesis of Ethyl 4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoate

• Protocol:

  • To a solution of furan-2-carboximidamide (1.0 eq) in pyridine, add ethyl 4-chloro-4-oxobutanoate (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring by TLC.

  • After cooling to room temperature, pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the combined organic layers with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography.

• Causality: This step involves the crucial 1,2,4-oxadiazole ring formation. The amidine acts as a nucleophile, attacking the electrophilic acyl chloride. The subsequent intramolecular cyclization and dehydration, facilitated by the pyridine base and heat, leads to the formation of the stable 1,2,4-oxadiazole ring.

Step 3: Synthesis of 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid

• Protocol:

  • Dissolve ethyl 4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

  • Add lithium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature for 2-4 hours, monitoring the hydrolysis by TLC.

  • Once the reaction is complete, acidify the mixture to pH 2-3 with dilute hydrochloric acid.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the final product, 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid, which can be further purified by recrystallization if necessary.

• Causality: This is a standard ester hydrolysis reaction. Lithium hydroxide is a strong base that saponifies the ethyl ester to the corresponding carboxylate salt. Subsequent acidification protonates the carboxylate to yield the final carboxylic acid product.

Physicochemical and Spectroscopic Characterization

A thorough characterization of the synthesized compound is essential to confirm its identity, purity, and structure. The following table summarizes the predicted physicochemical properties and the expected spectroscopic data for 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid.

Property	Predicted Value/Characteristic	Analytical Technique
Molecular Formula	C₁₀H₁₀N₂O₄	---
Molar Mass	222.20 g/mol	Mass Spectrometry (MS)
Appearance	White to off-white solid	Visual Inspection
Melting Point	150-180 °C (estimated)	Melting Point Apparatus
Solubility	Soluble in DMSO, DMF, and alcohols; sparingly soluble in water	Solubility Testing
¹H NMR	Signals corresponding to furan protons, methylene protons of the butyric acid chain, and a broad singlet for the carboxylic acid proton.	¹H Nuclear Magnetic Resonance (NMR)
¹³C NMR	Resonances for the carbon atoms of the furan ring, the oxadiazole ring, the butyric acid chain, and the carboxyl group.	¹³C Nuclear Magnetic Resonance (NMR)
IR Spectroscopy	Characteristic absorption bands for C=O (carboxylic acid), C=N (oxadiazole), C-O-C (furan and oxadiazole), and O-H (carboxylic acid).	Infrared (IR) Spectroscopy
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight.	High-Resolution Mass Spectrometry (HRMS)

Potential Biological Activities and Therapeutic Applications

Drawing parallels from existing literature on furan and 1,2,4-oxadiazole derivatives, 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid is hypothesized to possess a range of biological activities.

Caption: Hypothesized biological activities of the title compound.

• Antimicrobial Activity: Both furan and 1,2,4-oxadiazole scaffolds are known to be present in compounds with significant antibacterial and antifungal properties.[3][5] The title compound should be screened against a panel of pathogenic bacteria and fungi.

• Anticancer Activity: Numerous derivatives of 1,3,4-oxadiazole, a related isomer, have shown promising cytotoxic effects against various cancer cell lines.[6] It is plausible that 1,2,4-oxadiazole derivatives could exhibit similar activity.

• Anti-inflammatory Activity: The 1,2,4-oxadiazole nucleus is associated with anti-inflammatory properties in several reported compounds.[4] The potential of the title compound to modulate inflammatory pathways should be investigated.

Proposed Workflow for Biological Evaluation

A systematic approach is necessary to evaluate the therapeutic potential of the newly synthesized compound. The following workflow outlines a preliminary screening cascade.

Caption: A proposed workflow for the initial biological screening of the title compound.

Conclusion

This technical guide has presented a comprehensive, albeit predictive, framework for the synthesis, characterization, and biological evaluation of 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid. The rationale for its design is firmly rooted in the established medicinal chemistry of its constituent moieties. The proposed synthetic route is robust and relies on well-understood chemical transformations. The outlined characterization and biological evaluation workflows provide a clear path for future research. It is our expert opinion that this novel compound represents a promising starting point for the development of new therapeutic agents, and we strongly encourage its investigation by the scientific community.

References

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• 4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]butanoic acid, tms derivative - Optional[13C NMR] - Chemical Shifts - SpectraBase. (n.d.). Retrieved from [Link]

• Synthesis of alkyl 2-aminomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate and pseudopeptides on its basis. (2022). Russian Journal of Organic Chemistry, 58(8), 1168-1174.
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• Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. (2021). Molecules, 26(16), 4957.
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• Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists. (2011). Bioorganic & Medicinal Chemistry Letters, 21(18), 5430-5434.
• (PDF) SYNTHESIS AND CHARACTERIZATION OF BOC-PROTECTED THIO-1,3,4-OXADIAZOL-2-YL DERIVATIVES. (2022). International Journal of Pharmaceutical Sciences and Research, 13(8), 3226-3232.
• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. (2022). Pharmaceuticals, 15(9), 1118.

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biological activity of furan-oxadiazole derivatives

An In-Depth Technical Guide to the Biological Activity of Furan-Oxadiazole Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the synthesis, biological evaluation, and structure-activity relationships of hybrid molecules incorporating both furan and 1,3,4-oxadiazole scaffolds. These heterocyclic compounds are of significant interest in medicinal chemistry due to their broad spectrum of pharmacological activities.[1][2][3] The fusion of the furan moiety, a known pharmacophore present in numerous bioactive compounds, with the 1,3,4-oxadiazole ring, a bioisostere for amide and ester groups that enhances metabolic stability and receptor binding, has yielded derivatives with potent antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[4][5][6][7] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental design and self-validating protocols.

The Strategic Rationale for Furan-Oxadiazole Hybrids

Heterocyclic compounds form the structural backbone of a vast number of pharmaceuticals.[1][8] The furan ring is a five-membered aromatic heterocycle containing one oxygen atom, recognized for its diverse biological activities.[4][5] The 1,3,4-oxadiazole ring is a stable, five-membered heterocycle with two nitrogen atoms and one oxygen atom, which is often employed in drug design to improve pharmacokinetic profiles.[7][9]

The combination of these two pharmacophores into a single molecular entity is a deliberate strategy in medicinal chemistry. The rationale is based on the principle of molecular hybridization, aiming to:

• Create Synergistic Effects: Combine the distinct biological actions of each moiety to produce a compound with enhanced potency or a novel mechanism of action.

• Modulate Physicochemical Properties: The oxadiazole ring, being a polar and rigid aromatic linker, can influence the molecule's solubility, lipophilicity, and ability to form hydrogen bonds, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) profile.[7]

• Explore New Chemical Space: Generate novel scaffolds that can interact with biological targets in unique ways, potentially overcoming resistance mechanisms associated with existing drugs.

Synthesis of Furan-Oxadiazole Derivatives: A Generalized Workflow

The most prevalent synthetic route to 2,5-disubstituted-1,3,4-oxadiazoles involves the cyclodehydration of N,N'-diacylhydrazines.[9] This core reaction is adapted for creating furan-oxadiazole hybrids, typically starting from a furan-containing carboxylic acid.

Caption: Generalized workflow for the synthesis of furan-oxadiazole derivatives.

Experimental Protocol: Synthesis of 2-(Furan-2-yl)-5-phenyl-1,3,4-oxadiazole

This protocol describes a common method for synthesizing a representative furan-oxadiazole derivative.

Part A: Synthesis of Furan-2-carbohydrazide

• Activation: To a solution of furan-2-carboxylic acid (10 mmol) in dry dichloromethane (DCM, 20 mL), add thionyl chloride (12 mmol) dropwise at 0°C.

• Reaction: Stir the mixture at room temperature for 2-3 hours until the evolution of HCl gas ceases. Monitor reaction completion by Thin Layer Chromatography (TLC).

• Work-up: Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude furan-2-carbonyl chloride.

• Hydrazide Formation: Dissolve the crude acid chloride in tetrahydrofuran (THF, 15 mL) and add this solution dropwise to a stirred solution of hydrazine hydrate (20 mmol) in THF (10 mL) at 0°C.

• Isolation: Stir the reaction mixture at room temperature for 4-6 hours. Pour the mixture into ice-cold water. Filter the resulting precipitate, wash with cold water, and dry to yield furan-2-carbohydrazide. Recrystallize from ethanol if necessary.

Part B: Synthesis of 2-(Furan-2-yl)-5-phenyl-1,3,4-oxadiazole

• Schiff Base Formation: In a round-bottom flask, dissolve furan-2-carbohydrazide (5 mmol) and benzaldehyde (5 mmol) in ethanol (25 mL). Add 2-3 drops of glacial acetic acid as a catalyst.

• Condensation: Reflux the mixture for 4-8 hours, monitoring the reaction by TLC.

• Cyclization: Cool the reaction mixture to room temperature. Add a cyclizing agent such as ceric ammonium nitrate (CAN) (1.1 mmol) or iodine (6 mmol) in the presence of a base.[10]

• Reaction: Stir the mixture at room temperature or under reflux (depending on the chosen reagent) for 6-12 hours.

• Isolation and Purification: Pour the reaction mixture into a cold solution of sodium thiosulfate (to quench excess iodine, if used) or water. Filter the precipitate, wash thoroughly with water, and dry. Purify the crude product by column chromatography (silica gel, using a hexane-ethyl acetate gradient) or recrystallization from a suitable solvent (e.g., ethanol).

• Characterization: Confirm the structure of the final compound using IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[11]

Key Biological Activities and Evaluation Protocols

Furan-oxadiazole derivatives have demonstrated a wide array of biological activities. This section details the most significant of these, including the causative mechanisms and standardized evaluation protocols.

Antimicrobial and Antitubercular Activity

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of bacteria and mycobacteria presents a major global health threat.[11] Furan-oxadiazole derivatives have emerged as promising antimicrobial agents.[12][13][14] The proposed mechanism often involves the inhibition of essential microbial enzymes. For Mycobacterium tuberculosis, a key target is the enoyl-acyl carrier protein reductase (InhA), an enzyme critical for mycolic acid biosynthesis.[11]

Data Presentation: Minimum Inhibitory Concentration (MIC)

The efficacy of antimicrobial agents is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that visibly inhibits microbial growth.

Compound ID	Target Organism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Citation
2l (Furan-Oxadiazole)	M. tuberculosis H37Rv	3.13	Isoniazid	0.25	[11]
2l (Furan-Oxadiazole)	Staphylococcus aureus	15.0	Ciprofloxacin	6.25	[11]
2l (Furan-Oxadiazole)	Escherichia coli	15.0	Ciprofloxacin	6.25	[11]
Compound 3a (Quinoline-Oxadiazole)	M. tuberculosis H37Rv	0.5	-	-	[15]
Oxadiazole 72c	MRSA	Potent in vitro activity	-	-	[16]

Experimental Protocol: Broth Microdilution Method for MIC Determination

• Preparation: Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO). Serially dilute the stock solution in a 96-well microtiter plate using an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, Middlebrook 7H9 for mycobacteria).

• Inoculation: Prepare a standardized inoculum of the target microorganism (e.g., 0.5 McFarland standard). Dilute the inoculum and add it to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (medium with inoculum, no compound) and a negative control (medium only). A standard antibiotic (e.g., ciprofloxacin, isoniazid) should be tested in parallel.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or for 7-14 days for M. tuberculosis.

• Analysis: Determine the MIC by visual inspection for the lowest concentration that shows no turbidity (no visible growth). For assays like the Alamar Blue assay, a color change indicates viability (blue to pink). The MIC is the lowest concentration where the color remains blue.[11]

Anticancer Activity

Oxadiazole derivatives are recognized for their potent anticancer properties, which are often attributed to their ability to inhibit various enzymes and growth factors crucial for tumor progression.[17][18] The combination with a furan moiety can enhance this activity. Mechanisms include the inhibition of kinases, topoisomerases, and histone deacetylases (HDACs), as well as the disruption of signaling pathways like PI3K/Akt/mTOR.[18][19][20]

Caption: Potential anticancer mechanisms of furan-oxadiazole derivatives.

Data Presentation: IC₅₀ Values

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)	Citation
Compound 39a (Prodrug)	U937 (Leukemia)	11	-	-	[15]
Compound 39a (Prodrug)	EJ-1 (Bladder Cancer)	8.5	-	-	[15]
Compound 40a (Thiadiazole)	MDA-MB-231 (Breast)	5.9 ± 0.56	Gossypol	-	[15]
Compound 40a (Thiadiazole)	K562 (CML)	4.2 ± 0.32	Gossypol	-	[15]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed human cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the furan-oxadiazole derivatives (typically ranging from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Anti-inflammatory Activity

Inflammation is a complex biological response to harmful stimuli. Chronic inflammation is implicated in numerous diseases. Certain oxadiazole derivatives have shown significant anti-inflammatory effects, comparable to standard drugs like Indomethacin.[9][10][21] The mechanism often involves the inhibition of inflammatory enzymes like cyclooxygenases (COX-1 and COX-2) or the modulation of pro-inflammatory cytokine production.

Data Presentation: In Vivo Anti-inflammatory Activity

Compound ID	% Inhibition of Edema (at 20 mg/kg)	Reference Compound	% Inhibition of Edema	Citation
Derivative 21c	59.5%	Indomethacin	64.3%	[9]
Derivative 21i	61.9%	Indomethacin	64.3%	[9]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Grouping: Use adult Wistar or Sprague-Dawley rats, divided into groups (n=6): a control group, a standard group (e.g., Indomethacin, 10 mg/kg), and test groups receiving different doses of the furan-oxadiazole derivatives.

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally 1 hour before the carrageenan injection. The control group receives only the vehicle.

• Induction of Inflammation: Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Edema: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (0 hr) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Anticonvulsant Activity

Epilepsy is a neurological disorder characterized by recurrent seizures. Several heterocyclic compounds have been developed as anticonvulsant drugs.[22] Furan-oxadiazole derivatives have shown potential in this area, with some compounds exhibiting potent activity in preclinical models.[23][24][25] The primary mechanism of action is often related to the modulation of neurotransmitter systems, particularly by enhancing the activity of the inhibitory neurotransmitter GABA at the GABA-A receptor.[23]

Data Presentation: In Vivo Anticonvulsant Efficacy and Neurotoxicity

Compound ID	MES ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Neurotoxicity TD₅₀ (mg/kg)	Protective Index (TD₅₀/ED₅₀)	Citation
Compound 5b	8.9	10.2	> 300	> 33.7 (MES)	[23]
Carbamazepine	11.5	-	73.2	6.4	[23]
Ethosuximide	-	130.1	> 500	> 3.8	[23]

Experimental Protocol: Maximal Electroshock (MES) and Subcutaneous Pentylenetetrazole (scPTZ) Tests

• Animal Preparation: Use mice or rats for the study. Administer the test compounds intraperitoneally at various doses.

• MES Test (for generalized tonic-clonic seizures):

  • 30 minutes after compound administration, deliver an electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 s) via corneal electrodes.

  • Observe the animal for the presence or absence of the tonic hind limb extension. The absence of this sign indicates protection.

• scPTZ Test (for myoclonic and absence seizures):

  • 30 minutes after compound administration, inject a convulsive dose of pentylenetetrazole (e.g., 85 mg/kg) subcutaneously.

  • Observe the animal for the onset of clonic seizures within a 30-minute period. Protection is defined as the failure to observe a clonic seizure lasting for at least 5 seconds.

• Neurotoxicity (Rotarod Test):

  • Assess motor impairment by placing the animals on a rotating rod (e.g., 6 rpm).

  • Animals unable to remain on the rod for a predetermined time (e.g., 1 minute) in multiple trials are considered neurotoxic.

• Data Analysis: Calculate the median effective dose (ED₅₀) for anticonvulsant activity and the median toxic dose (TD₅₀) for neurotoxicity using probit analysis. The Protective Index (PI = TD₅₀/ED₅₀) is calculated to estimate the margin of safety.

Structure-Activity Relationship (SAR) Insights

The analysis of how chemical structure relates to biological activity is crucial for rational drug design. For furan-oxadiazole derivatives, several key SAR trends have been observed:

• Antimicrobial Activity: The presence of electron-withdrawing groups on the aryl ring attached to the oxadiazole often enhances antitubercular and antibacterial activity. This is thought to improve binding affinity to target enzymes like InhA.[11][16]

• Anti-inflammatory Activity: Substitutions at the 5-position of the oxadiazole ring, such as with 3,4-dimethoxyphenyl or 4-chlorophenyl groups, have been shown to improve anti-inflammatory effects.[9]

• Anticancer Activity: The nature and position of substituents on the terminal aryl ring significantly impact cytotoxicity. Linking the furan-oxadiazole core to other heterocyclic scaffolds (e.g., benzimidazoles) can lead to potent and selective inhibitors of specific kinases.[26]

• Anticonvulsant Activity: Lipophilic side chains, such as a pentylthio group, attached to the oxadiazole ring can increase potency, likely by improving blood-brain barrier penetration and interaction with the hydrophobic binding pockets of receptors like the GABA-A receptor.[23]

Conclusion and Future Directions

The molecular hybridization of furan and 1,3,4-oxadiazole scaffolds has proven to be a highly effective strategy for the development of novel therapeutic agents. The resulting derivatives exhibit a remarkable breadth of biological activities, including potent antimicrobial, anticancer, anti-inflammatory, and anticonvulsant effects. The synthetic accessibility of these compounds, coupled with the potential for fine-tuning their pharmacological profiles through targeted structural modifications, makes them an exceptionally promising class for future drug discovery efforts.

Future research should focus on elucidating precise mechanisms of action through advanced biochemical and cellular assays, optimizing ADME properties to improve in vivo efficacy and safety, and exploring novel combinations of these scaffolds with other pharmacophores to address complex diseases and combat drug resistance.

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The 1,2,4-Oxadiazole Core: Unraveling its Multifaceted Mechanisms of Action in Drug Discovery

An In-depth Technical Guide for Researchers

Abstract

The 1,2,4-oxadiazole is a five-membered heterocyclic scaffold that has garnered substantial interest in medicinal chemistry. Its unique physicochemical properties, particularly its role as a bioisosteric replacement for metabolically labile ester and amide functionalities, have established it as a privileged structure in modern drug design.[1][2] This guide provides an in-depth exploration of the potential mechanisms of action through which 1,2,4-oxadiazole derivatives exert their diverse pharmacological effects. We will move beyond a simple cataloging of activities to dissect the molecular interactions and pathway modulations that underpin their therapeutic potential. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights into the experimental elucidation of these mechanisms.

The Strategic Advantage of the 1,2,4-Oxadiazole Scaffold

Before delving into specific mechanisms, it is crucial to understand why the 1,2,4-oxadiazole ring is such a compelling starting point for drug discovery. Its primary strategic advantage lies in its function as a bioisostere .

• Metabolic Stability: Amide and ester groups are common pharmacophores but are often susceptible to hydrolysis by ubiquitous esterase and amidase enzymes. This rapid degradation can lead to poor pharmacokinetic profiles. The 1,2,4-oxadiazole ring mimics the hydrogen bonding capabilities and steric profile of these groups but is significantly more resistant to hydrolytic cleavage, enhancing metabolic stability.[2]

• Modulation of Physicochemical Properties: The replacement of an amide with an oxadiazole can lead to increased polarity and reduced interaction with off-targets like hERG channels, which is a critical consideration in safety pharmacology.[3]

• Scaffold Versatility: The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is well-established, allowing for precise, vectoral control over the orientation of substituents.[4] This facilitates the exploration of chemical space and the optimization of interactions with biological targets.

This inherent utility as a stable structural mimic is the foundation upon which its diverse biological activities are built. It allows chemists to design molecules with improved drug-like properties that can effectively engage a wide array of biological targets.

Core Mechanisms of Action: A Target-Centric View

The 1,2,4-oxadiazole nucleus is not merely a passive scaffold; it is a key component of pharmacophores that drive specific molecular interactions. These interactions can be broadly categorized into two primary mechanisms: direct enzyme inhibition and modulation of cellular receptors.

Enzyme Inhibition: A Prevalent Mechanism

A significant number of biologically active 1,2,4-oxadiazole compounds function by directly inhibiting the catalytic activity of enzymes. The oxadiazole ring can serve as an anchoring point within an active site or correctly position functional groups for crucial binding interactions.

Key Enzyme Classes Targeted by 1,2,4-Oxadiazole Derivatives:

Enzyme Class	Specific Target Example	Therapeutic Area	Reference
Kinases	Epidermal Growth Factor Receptor (EGFR)	Oncology	[5]
Rearranged during Transfection (RET) Kinase	Oncology	[6]
Proteases	SARS-CoV-2 Papain-like Protease (PLpro)	Antiviral	[7][8]
Oxidoreductases	Monoamine Oxidase B (MAO-B)	Neurodegenerative Disease	[9][10]
Succinate Dehydrogenase (SDH)	Antifungal	[11]
Enoyl-ACP reductase (InhA)	Anti-tuberculosis	[12]
Hydrolases	Carbonic Anhydrase (CA)	Oncology	[13]
Other	5-Lipoxygenase-Activating Protein (FLAP)	Anti-inflammatory

Causality in Action: Kinase Inhibition

Kinases are a prime example of how 1,2,4-oxadiazoles achieve potent and selective inhibition. In the case of EGFR inhibitors, the oxadiazole scaffold acts as a rigid linker to position aromatic systems that mimic the adenine region of ATP, allowing them to occupy the ATP-binding pocket of the kinase.[5] The nitrogen atoms in the ring can act as hydrogen bond acceptors, further anchoring the inhibitor within the hinge region of the kinase domain, a common strategy for achieving high-affinity binding.

A similar principle applies to the inhibition of the RET kinase, where replacing a flexible alkynyl linker with a rigid 1,2,4-oxadiazole ring enhanced biological activity, likely by reducing the entropic penalty of binding and optimizing the presentation of key pharmacophoric elements to the enzyme.[6]

Receptor Modulation: Agonism, Antagonism, and Allostery

1,2,4-oxadiazoles are also adept at modulating the function of cell surface and nuclear receptors. Here, the scaffold helps mimic the structure of endogenous ligands or, conversely, block their binding.

• Receptor Antagonism: A clinically successful example is Azilsartan , an angiotensin II receptor antagonist used to treat hypertension. The 5-oxo-1,2,4-oxadiazole moiety in Azilsartan acts as a bioisostere of a carboxylic acid group, interacting with key residues in the receptor's binding pocket to prevent the binding of the natural vasoconstricting ligand, angiotensin II. Similarly, derivatives have been designed as antagonists of the estradiol receptor (ER) for applications in breast cancer.[13]

• Receptor Agonism: Derivatives have been developed as potent agonists for cortical muscarinic receptors, which are targets for cognitive enhancement in neurological disorders.[14]

• Positive Allosteric Modulation (PAM): Beyond the primary binding site (orthosteric site), some compounds can bind to a secondary (allosteric) site on a receptor. This binding can potentiate the effect of the endogenous ligand. 1,2,4-oxadiazole derivatives have been identified as PAMs of the metabotropic glutamate receptor 4 (mGluR4), a target for antipsychotic drug development.[15]

The following diagram illustrates the different modes of receptor modulation.

Caption: Modes of receptor interaction by 1,2,4-oxadiazole compounds.

A Practical Guide to Mechanism of Action Elucidation

As a Senior Application Scientist, my focus is on robust, reproducible, and logical experimental workflows. The following section outlines a self-validating system for identifying and confirming the mechanism of action of a novel 1,2,4-oxadiazole compound.

Workflow: From Hit to Hypothesis

The initial discovery of a biologically active compound (a "hit") necessitates a structured approach to generate a testable hypothesis about its mechanism.

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1H NMR and 13C spectroscopic analysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic Acid

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic features of 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. Heterocyclic scaffolds, particularly those containing nitrogen and oxygen, are prevalent in FDA-approved pharmaceuticals, making detailed structural elucidation paramount.[1][2] This document serves as a reference for researchers and scientists, detailing the rationale behind spectral predictions, outlining robust experimental protocols, and demonstrating the interpretation of NMR data for unequivocal structure confirmation. We will explore the influence of the distinct electronic environments of the furan, 1,2,4-oxadiazole, and butyric acid moieties on their respective NMR signatures.

Introduction: The Structural Significance of a Furan-Oxadiazole Conjugate

The molecule 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid integrates three key structural motifs: a furan ring, a 1,2,4-oxadiazole ring, and a flexible butyric acid linker. The 1,2,4-oxadiazole core is a versatile pharmacophore known for a wide spectrum of biological activities, including anticancer and anti-inflammatory properties.[3][4][5] Furan rings are also common components in natural products and pharmaceuticals.[6][7] The combination of these moieties via a butyric acid chain creates a molecule with potential for specific interactions with biological targets, a common strategy in modern drug design.

Accurate structural characterization is the bedrock of drug discovery.[8] NMR spectroscopy is the gold standard for the unambiguous determination of the chemical structure of small molecules in solution. This guide explains the theoretical and practical aspects of using ¹H and ¹³C NMR to analyze this specific compound, providing a framework for its identification and quality control.

Foundational Principles: Predicting the NMR Spectrum

The chemical shift (δ) of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment. The electron-withdrawing nature of oxygen and nitrogen atoms, along with the effects of aromatic ring currents, creates a wide dispersion of signals, allowing for detailed analysis.[9]

The Target Molecule and Numbering Scheme

A logical numbering system is essential for unambiguous spectral assignment. The following diagram illustrates the structure of 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid with the atom numbering that will be used throughout this guide.

Caption: Molecular structure and numbering scheme.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum is based on established chemical shift ranges and the electronic effects of adjacent functional groups. The furan ring protons are the most deshielded due to aromaticity and the electronegativity of the oxygen atom.[6][10] The butyric acid protons will exhibit characteristic aliphatic signals, with the protons alpha to the carbonyl and the oxadiazole ring being the most downfield in that chain.

Proton(s)	Predicted δ (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
H-9	7.8 - 8.0	dd	J₉,₈ ≈ 1.8 Hz, J₉,₁₀ ≈ 0.8 Hz	Most deshielded furan proton, adjacent to oxygen and C-7.[11]
H-10	7.3 - 7.5	dd	J₁₀,₉ ≈ 0.8 Hz, J₁₀,₈ ≈ 3.5 Hz	Coupled to H-9 and H-8.
H-8	6.6 - 6.8	dd	J₈,₉ ≈ 1.8 Hz, J₈,₁₀ ≈ 3.5 Hz	Most shielded furan proton, coupled to both other furan protons.[11]
H-3	3.1 - 3.3	t	J₃,₂ ≈ 7.0 Hz	Methylene group alpha to the electron-withdrawing oxadiazole ring.
H-1	2.5 - 2.7	t	J₁,₂ ≈ 7.2 Hz	Methylene group alpha to the carbonyl group.
H-2	2.1 - 2.3	p	J₂,₁,₃ ≈ 7.1 Hz	Methylene group beta to both the oxadiazole and carbonyl groups.
COOH	10.0 - 12.0	br s	-	Exchangeable carboxylic acid proton, signal is often broad.[12]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom. The carbons of the heterocyclic rings will resonate at lower field (higher ppm) compared to the aliphatic carbons of the butyric acid chain. The carbonyl carbon (C=O) will be the most deshielded carbon in the molecule.

Carbon(s)	Predicted δ (ppm)	Rationale
C-4	178 - 182	Carboxylic acid carbonyl carbon.
C-5	174 - 177	Oxadiazole carbon attached to the butyric acid chain.[13]
C-6	165 - 168	Oxadiazole carbon attached to the furan ring.[13]
C-7	146 - 149	Furan carbon attached to the oxadiazole ring.
C-9	144 - 147	Furan carbon adjacent to oxygen (CH).[10]
C-10	115 - 118	Furan carbon (CH).[10]
C-8	112 - 114	Furan carbon (CH).[10]
C-1	33 - 36	Methylene carbon alpha to the carbonyl group.[14]
C-3	27 - 30	Methylene carbon alpha to the oxadiazole ring.
C-2	23 - 26	Central methylene carbon of the butyric acid chain.

Experimental Protocols: A Self-Validating Workflow

The integrity of NMR data begins with meticulous sample preparation and systematic data acquisition. The following protocols are designed to ensure high-quality, reproducible results.

Workflow for NMR Analysis

The process from sample receipt to final structural verification follows a logical and efficient path, ensuring data integrity at each stage.

Caption: Standard workflow for small molecule NMR analysis.

Step-by-Step Sample Preparation

The choice of solvent is critical and can influence the chemical shifts of labile protons like the carboxylic acid OH.[15][16] Deuterated chloroform (CDCl₃) is a common choice, but deuterated dimethyl sulfoxide (DMSO-d₆) may be preferred if solubility is an issue or to better resolve the COOH proton signal.

• Weighing: Accurately weigh 5-10 mg of the solid 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid for ¹H NMR, or 20-50 mg for ¹³C NMR, into a clean, dry vial.[17]

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.[18]

• Dissolution: Gently vortex or sonicate the vial until the sample is fully dissolved. A clear, homogeneous solution is required.[19]

• Filtering (Critical Step): To ensure optimal shimming and spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter or paramagnetic impurities that can broaden spectral lines.[20]

• Capping and Labeling: Securely cap the NMR tube and label it clearly with a unique identifier.

Data Acquisition Parameters

These are typical starting parameters for a 400 MHz spectrometer. They should be optimized as needed.

• ¹H NMR:

  • Pulse Program: Standard single pulse (e.g., 'zg30')

  • Spectral Width: 16 ppm (-2 to 14 ppm)

  • Acquisition Time: ~2-3 seconds

  • Relaxation Delay (d1): 2 seconds

  • Number of Scans: 8-16 (adjust for concentration)

• ¹³C{¹H} NMR:

  • Pulse Program: Standard proton-decoupled single pulse (e.g., 'zgpg30')

  • Spectral Width: 240 ppm (-10 to 230 ppm)

  • Acquisition Time: ~1 second

  • Relaxation Delay (d1): 2 seconds

  • Number of Scans: 1024 or more (adjust for concentration and time)

Conclusion: The Spectroscopic Fingerprint

The NMR spectrum of 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid is a unique structural fingerprint defined by its constituent parts. Key identifying features include:

• Three distinct aromatic proton signals between 6.6 and 8.0 ppm, characteristic of a 2-substituted furan ring.[21]

• Three aliphatic multiplets between 2.1 and 3.3 ppm, corresponding to the A₂M₂X₂ spin system of the butyric acid chain.[22]

• A broad singlet far downfield (>10 ppm) for the carboxylic acid proton.[12]

• Eight distinct carbon signals in the ¹³C spectrum, with three in the aliphatic region and five in the aromatic/heteroaromatic region, plus a carbonyl signal near 180 ppm.

This guide provides the predictive framework and experimental methodology necessary for researchers to confidently acquire and interpret the ¹H and ¹³C NMR spectra of this compound. By correlating the predicted data with experimental results, one can achieve unambiguous structural verification, a critical step in the advancement of any chemical research or drug development program.

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solubility and stability profile of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

An In-Depth Technical Guide to the Physicochemical Characterization of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

Abstract

This technical guide provides a comprehensive framework for the evaluation of the aqueous solubility and chemical stability of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid (designated FURA-354), a novel carboxylic acid derivative with potential therapeutic applications. As the journey from a promising hit to a viable drug candidate is contingent on its physicochemical properties, a thorough understanding of its solubility and stability is paramount for successful formulation development and predicting in vivo behavior. This document outlines detailed experimental protocols, the scientific rationale behind methodological choices, and data interpretation strategies, grounded in established principles of pharmaceutical sciences and regulatory expectations. We present a self-validating system of protocols designed for researchers, scientists, and drug development professionals to ensure the generation of robust and reliable data for this and other similar novel chemical entities.

Introduction: The Critical Role of Physicochemical Profiling

In early-stage drug discovery, the intrinsic properties of a molecule dictate its developability. Among the most critical of these are solubility and stability. Poor aqueous solubility can lead to low bioavailability and erratic absorption, while chemical instability can result in loss of potency, formation of toxic degradants, and limited shelf-life. 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid (FURA-354) incorporates several functional groups that warrant a detailed investigation: a carboxylic acid moiety suggesting pH-dependent solubility, and furan and oxadiazole rings which may be susceptible to specific degradation pathways.

This guide provides the strategic and tactical framework for characterizing FURA-354, moving beyond simple data generation to a deeper understanding of its molecular liabilities and potential. The methodologies described herein are aligned with best practices in the pharmaceutical industry and draw from authoritative guidelines to ensure data integrity and regulatory relevance.

Foundational Physicochemical Properties: pKa and LogP

Before assessing solubility and stability, it is crucial to determine the ionization constant (pKa) and lipophilicity (LogP) of FURA-354. These parameters govern how the molecule will behave in different environments, from buffer solutions to biological membranes.

Ionization Constant (pKa) Determination

The presence of a carboxylic acid group makes FURA-354 an acidic compound. Its pKa will define the pH at which 50% of the molecules are in their ionized (carboxylate) form, which is typically more soluble in aqueous media than the neutral form.

Experimental Protocol: Potentiometric Titration

• Preparation: Accurately weigh 1-2 mg of FURA-354 and dissolve in a suitable co-solvent (e.g., methanol or DMSO) and then dilute with purified water. The final concentration should be around 0.5-1 mM.

• Instrumentation: Use a calibrated automatic titrator equipped with a pH electrode.

• Titration: Titrate the sample solution with a standardized solution of 0.01 M NaOH.

• Data Analysis: Plot the pH against the volume of titrant added. The pKa is determined from the half-equivalence point of the titration curve. This method provides a precise, thermodynamically accurate pKa value.

Causality Behind Experimental Choice: Potentiometric titration is considered the gold standard for pKa determination as it directly measures the change in protonation state, providing highly accurate and reliable results essential for building a predictive pH-solubility profile.

Lipophilicity (LogP/D)

LogP (the partition coefficient of the neutral species) and LogD (the distribution coefficient at a specific pH) are critical indicators of a drug's ability to cross biological membranes.

Experimental Protocol: Shake-Flask Method (OECD 107)

• System: Use a biphasic system of n-octanol and a buffered aqueous solution (e.g., phosphate buffer at pH 7.4).

• Procedure: Dissolve a known amount of FURA-354 in the aqueous phase. Add an equal volume of n-octanol. Shake the mixture vigorously for a set period (e.g., 24 hours) at a constant temperature to reach equilibrium.

• Analysis: Centrifuge to separate the phases. Determine the concentration of FURA-354 in both the aqueous and n-octanol phases using a validated HPLC-UV method.

• Calculation: LogD = log10 ( [FURA-354]octanol / [FURA-354]aqueous ).

Aqueous Solubility Profile

Solubility is not a single value but a parameter dependent on the conditions of the medium. A comprehensive assessment involves determining both thermodynamic and kinetic solubility.

Thermodynamic Solubility Assessment

Thermodynamic solubility represents the true equilibrium saturation point of a compound and is the most relevant measure for predicting oral absorption from solid dosage forms.

Experimental Workflow: Equilibrium Shake-Flask Method

The workflow below outlines the process for generating a robust pH-solubility profile.

Caption: A self-validating workflow for determining the pH-dependent thermodynamic solubility of FURA-354.

Rationale: Using a range of buffers from acidic to basic is essential to understand the impact of the carboxylic acid's ionization on solubility. The 48-hour incubation with an intermediate check ensures that true equilibrium is reached, a hallmark of a trustworthy protocol.

Predicted Outcome & Data Presentation: Based on the carboxylic acid moiety, the solubility of FURA-354 is expected to be low at acidic pH (where it is in the neutral form) and increase significantly as the pH rises above its pKa (where it deprotonates to the more soluble carboxylate anion).

Table 1: Hypothetical Thermodynamic Solubility of FURA-354 at 25°C

Buffer pH	Predicted Solubility (µg/mL)	Predominant Species
2.0	~5	Neutral (R-COOH)
4.0 (pKa)	~100	50% Neutral/Anion
6.8	>1000	Anion (R-COO⁻)
7.4	>2000	Anion (R-COO⁻)
10.0	>2000	Anion (R-COO⁻)

Chemical Stability Profiling: Forced Degradation Studies

Forced degradation (or stress testing) is crucial for identifying the likely degradation products and pathways of FURA-354. This information is vital for developing stability-indicating analytical methods and for understanding potential liabilities in formulation and storage. These studies are performed under conditions more severe than accelerated stability testing.

Experimental Design

The core principle is to expose FURA-354 in solution (typically 1 mg/mL in a suitable solvent) to a range of stress conditions. The goal is to achieve 5-20% degradation to ensure that secondary degradation is minimized.

Logical Framework for Forced Degradation

Caption: Logical workflow for the forced degradation study of FURA-354.

Potential Degradation Pathways

• Hydrolytic Stability: The oxadiazole ring can be susceptible to hydrolysis, particularly under basic conditions, potentially leading to ring-opening. The furan ring is known to be sensitive to acidic conditions. Therefore, significant degradation may be observed in both acidic and basic media.

• Oxidative Stability: The furan ring is an electron-rich heterocycle and may be susceptible to oxidation.

• Photostability: Aromatic and heteroaromatic systems can absorb UV light, leading to photochemical degradation. This must be evaluated according to ICH Q1B guidelines.

Protocol: General Forced Degradation Procedure

• Stock Solution: Prepare a 1 mg/mL stock solution of FURA-354 in acetonitrile or methanol.

• Stress Samples: For each condition, dilute the stock solution with the stressor (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂) to a final concentration of 50-100 µg/mL.

• Incubation: Place samples in a temperature-controlled environment (e.g., 60°C for hydrolysis) or a photostability chamber.

• Time Points: Withdraw aliquots at appropriate time points (e.g., 0, 2, 8, 24 hours). Quench the reaction if necessary (e.g., neutralize acid/base samples).

• Analysis: Analyze all samples by a stability-indicating HPLC-UV method. The method must be able to separate the parent peak from all degradation products. Use mass spectrometry (LC-MS) to obtain mass information on the observed degradants to help elucidate their structures.

Table 2: Representative Stability Data for FURA-354

Condition	Time (h)	% FURA-354 Remaining	Major Degradant m/z
0.1 M HCl (60°C)	24	85.2%	[Hypothetical m/z]
0.1 M NaOH (60°C)	8	78.5%	[Hypothetical m/z]
3% H₂O₂ (RT)	24	92.1%	[Hypothetical m/z]
ICH Photostability	-	98.8%	None observed

Conclusion and Forward-Looking Strategy

The comprehensive physicochemical profile generated through these studies provides a clear path forward for the development of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. The pH-dependent solubility confirms that formulation strategies should target neutral to alkaline environments for optimal dissolution. The stability profile indicates a potential lability to hydrolysis, particularly under basic conditions, which will inform excipient selection and manufacturing process controls. By grounding our experimental design in authoritative methods and a deep understanding of the underlying chemical principles, we generate not just data, but actionable knowledge that de-risks the development process and accelerates the journey of FURA-354 toward becoming a viable therapeutic.

References

• Title: The Big Solubility-pH Shake-Up Source: Royal Society of Chemistry URL: [Link]

• Title: ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

Unlocking the Therapeutic Potential of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid: A Technical Guide to Target Identification and Validation

For the attention of Researchers, Scientists, and Drug Development Professionals.

This in-depth technical guide provides a comprehensive exploration of potential therapeutic targets for the novel compound, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. As Senior Application Scientists, our aim is to bridge the gap between chemical structure and biological function, offering a roadmap for elucidating the mechanism of action and therapeutic applications of this promising molecule. By dissecting its structural components—a 1,2,4-oxadiazole ring, a furan moiety, and a butyric acid chain—we can logically deduce and experimentally validate its most probable cellular interactors.

Structural Rationale for Target Exploration

The chemical architecture of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid provides critical clues to its potential biological activity. The 1,2,4-oxadiazole ring is a well-established pharmacophore known for its metabolic stability and ability to act as a bioisostere for esters and amides.[1] This heterocyclic system is a common feature in a variety of bioactive molecules, including anti-inflammatory, anticancer, and antimicrobial agents.[2][3][4] The furan ring, another five-membered aromatic heterocycle, is considered a "privileged scaffold" in medicinal chemistry, appearing in numerous natural products and FDA-approved drugs.[5][6][7] Its derivatives are known to exhibit a wide spectrum of pharmacological activities.[8][9] The butyric acid side chain introduces a carboxylic acid group, a common feature in ligands for nuclear receptors and certain enzymes.

Based on this structural analysis and a review of existing literature on related compounds, we have identified four primary classes of proteins as high-probability therapeutic targets for 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

High-Priority Target Classes

The Endocannabinoid System: FAAH and MAGL

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a plethora of physiological processes. Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL) are the primary enzymes responsible for the degradation of the endocannabinoids anandamide (AEA) and 2-arachidonoylglycerol (2-AG), respectively.[10][11][12] Inhibition of these enzymes leads to an elevation of endocannabinoid levels, producing analgesic, anti-inflammatory, and anxiolytic effects.[10]

The 1,2,4-oxadiazole scaffold is a known component of FAAH inhibitors.[13] Given the structural similarities, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is a strong candidate for an inhibitor of FAAH or MAGL.

Nuclear Receptors: Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a group of nuclear receptors that function as ligand-activated transcription factors regulating gene expression in metabolism and inflammation.[14][15] There are three main subtypes: PPARα, PPARγ, and PPARβ/δ. Agonists of these receptors are used to treat metabolic disorders like dyslipidemia and type 2 diabetes.[16] The presence of the 1,2,4-oxadiazole ring and the carboxylic acid moiety in the query compound makes it a potential PPAR agonist.[17]

G-Protein Coupled Receptors (GPCRs)

GPCRs represent the largest family of cell surface receptors and are the targets of a significant portion of modern medicines.[18] They are involved in a vast array of physiological processes, and their modulation can have profound therapeutic effects.[19] Both the 1,2,4-oxadiazole and furan rings are found in known GPCR ligands.[1][20][21] The structural features of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid suggest potential activity at various GPCRs, necessitating a broad screening approach.

Experimental Workflow for Target Identification and Validation

A systematic and multi-faceted approach is essential to definitively identify and validate the therapeutic target(s) of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. The following workflow outlines a logical progression from initial screening to in-depth validation.

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• 19. Targeting G protein coupled receptor-related pathways as emerging molecular therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Furan Cross-Linking Technology for Investigating GPCR-Ligand Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A General Protocol for the In Vitro Evaluation of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is a novel compound with limited publicly available data. This document provides a generalized framework for its initial characterization in a cell culture setting based on the analysis of its structural motifs. All protocols require empirical optimization for specific cell lines and experimental objectives.

Introduction and Scientific Rationale

4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is a small molecule incorporating three key chemical moieties: a furan ring, a 1,3,4-oxadiazole ring, and a butyric acid tail. While this specific combination is not extensively documented, the biological activities of its components provide a strong rationale for its investigation as a potential therapeutic agent.

• Oxadiazole Derivatives: The 1,3,4-oxadiazole core is a well-established pharmacophore found in compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Many oxadiazole derivatives have demonstrated potent cytotoxic effects against various cancer cell lines.[3][4]

• Furan Moiety: The furan ring is another heterocyclic structure present in numerous bioactive compounds, contributing to various pharmacological effects such as antimicrobial and anticancer activities.[5][6]

• Butyric Acid Tail: Butyric acid is a short-chain fatty acid and a well-characterized histone deacetylase (HDAC) inhibitor.[7] HDAC inhibitors alter chromatin structure, leading to changes in gene expression that can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[7][8]

Hypothesized Mechanism of Action: Based on the presence of the butyric acid side chain, it is hypothesized that 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid may function as an HDAC inhibitor. This application note outlines a comprehensive workflow to test this hypothesis, starting with fundamental cytotoxicity screening and progressing to more specific mechanistic assays.

PART 1: Initial Characterization & Dose-Response Workflow

The first step in evaluating any novel compound is to determine its effect on cell viability and establish a working concentration range.[9][10] This is typically achieved by performing a dose-response assay to calculate the IC50 (half-maximal inhibitory concentration) value.

Experimental Workflow: From Stock to IC50 Determination

Caption: Workflow for determining the IC50 value of a novel compound.

Protocol 1.1: Stock Solution Preparation

Causality: A concentrated stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO) is essential for introducing water-insoluble compounds into aqueous cell culture media.[11] This method minimizes the final solvent concentration, preventing solvent-induced cytotoxicity. Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant toxic effects.[12][13]

Materials:

• 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Determine the molecular weight (MW) of the compound.

• To prepare a 10 mM stock solution, dissolve the appropriate mass of the compound in sterile DMSO.

  • Example Calculation: For a MW of 250.2 g/mol , weigh 2.502 mg and dissolve in 1 mL of DMSO.

• Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication may assist dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C or -80°C, protected from light.

Protocol 1.2: Dose-Response Assay using MTT

Causality: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust colorimetric method to measure cell metabolic activity, which serves as an indicator of cell viability.[14] Mitochondrial dehydrogenases in living cells reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[15]

Materials:

• Selected cancer cell line (e.g., MCF-7, HeLa, A549)

• Complete culture medium (e.g., DMEM + 10% FBS)

• 96-well flat-bottom cell culture plates

• Compound stock solution (10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[15]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette and microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (see Table 1) in 100 µL of complete medium per well. Incubate for 24 hours to allow for cell attachment and recovery.

• Compound Dilution & Treatment:

  • Prepare serial dilutions of the compound in complete culture medium from the 10 mM stock. A common approach is a 10-point, 3-fold dilution series to cover a broad concentration range (e.g., 100 µM to 5 nM).

  • Crucially, prepare a vehicle control containing the highest concentration of DMSO used in the treatments (e.g., 0.1% or 0.5%). [11] Also include "cells only" (untreated) and "medium only" (blank) controls.

  • Remove the old medium from the cells and add 100 µL of the prepared compound dilutions or control media to the respective wells.

• Incubation: Incubate the plate for a duration relevant to the cell line's doubling time, typically 48 or 72 hours.[16]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL). Incubate for 3-4 hours at 37°C until purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[17] Mix gently on an orbital shaker for 15 minutes, protected from light.[15]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

Data Presentation:

Plate Format	Seeding Density (cells/well)	Volume/well
96-well	2,000 - 10,000	100 µL
24-well	40,000 - 100,000	500 µL
6-well	150,000 - 300,000	2 mL
Table 1: Example cell seeding densities for common plate formats. Densities must be optimized for each cell line to ensure cells are in the logarithmic growth phase during the experiment.

PART 2: Mechanistic Assays

Following the determination of the IC50, subsequent experiments should aim to elucidate the compound's mechanism of action. Based on the butyric acid moiety, the primary hypothesis is the inhibition of HDACs.

Mechanistic Investigation Workflow

Caption: Workflow for investigating the hypothesized HDAC inhibition mechanism.

Protocol 2.1: Western Blot for Histone Acetylation

Causality: HDAC inhibition prevents the removal of acetyl groups from histone tails, leading to a detectable increase in their acetylation levels.[7] Western blotting using antibodies specific for acetylated histones (e.g., acetyl-Histone H3, acetyl-Histone H4) provides direct evidence of target engagement.[18][19]

Materials:

• Treated cell pellets

• Histone extraction buffer

• SDS-PAGE gels (a higher percentage, e.g., 15%, is recommended for better resolution of small histone proteins)[18]

• Nitrocellulose or PVDF membrane (0.2 µm pore size is optimal for histone retention)[20]

• Primary antibodies: anti-acetyl-Histone H3, anti-acetyl-Histone H4, anti-Total Histone H3 (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescence (ECL) substrate

Procedure:

• Treatment and Lysis: Treat cells with the compound at 1x and 2x its IC50 value for 24 hours. Include a vehicle control and a positive control (e.g., 5 mM Sodium Butyrate). Harvest cells and perform histone extraction according to established protocols.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel and run until adequate separation is achieved.[19]

• Transfer: Transfer proteins to a 0.2 µm nitrocellulose membrane.[20]

• Blocking: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.[18]

• Antibody Incubation:

  • Incubate the membrane with primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane extensively with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, then apply ECL substrate and visualize the bands using a chemiluminescence imager. An increase in the signal for acetylated histones relative to the total histone loading control indicates HDAC inhibition.

Protocol 2.2: Cell Cycle Analysis by Propidium Iodide Staining

Causality: HDAC inhibitors are known to cause cell cycle arrest, often at the G1 or G2/M phase.[21] Propidium iodide (PI) is a fluorescent dye that stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the DNA content.[22] Flow cytometry can then be used to distinguish between cells in different phases of the cell cycle (G0/G1 with 2n DNA, S phase with >2n DNA, and G2/M with 4n DNA).[22][23]

Materials:

• Treated cell pellets

• Phosphate-Buffered Saline (PBS)

• Cold 70% Ethanol

• RNase A solution (100 µg/mL)[24]

• Propidium Iodide (PI) staining solution (50 µg/mL)[23][24]

• Flow cytometer

Procedure:

• Treatment and Harvest: Treat cells as in Protocol 2.1. Harvest both floating and adherent cells, wash with cold PBS, and obtain a single-cell suspension.

• Fixation: While gently vortexing, add cold 70% ethanol dropwise to the cell pellet to fix the cells.[25][26] Incubate for at least 30 minutes on ice or store at -20°C.

• Staining:

  • Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

  • Resuspend the cell pellet in a solution containing RNase A to digest RNA, which would otherwise also be stained by PI.[23] Incubate for 30 minutes at room temperature.[26]

  • Add PI staining solution and incubate for at least 10 minutes at room temperature, protected from light.[24]

• Analysis: Analyze the samples on a flow cytometer, collecting fluorescence data on a linear scale. Use software to gate on single cells and generate a histogram of DNA content to quantify the percentage of cells in G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase compared to the vehicle control indicates cell cycle arrest.

References

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. Available at: [Link]

• A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. National Institutes of Health (NIH). Available at: [Link]

• Inhibition of histone deacetylase activity by butyrate. PubMed. Available at: [Link]

• Biological activity of oxadiazole and thiadiazole derivatives. PubMed Central (PMC). Available at: [Link]

• A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. ACS Publications. Available at: [Link]

• Histone Immunoblotting Protocol. Rockland Immunochemicals, Inc. Available at: [Link]

• DNA Cell Cycle Analysis with PI. University of Massachusetts Chan Medical School. Available at: [Link]

• Mechanism of butyrate binding to histone deacetylase (HDAC): A new pharmacologic approach for predicting ligand cytotoxicity and safety profiles. ResearchGate. Available at: [Link]

• Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. MDPI. Available at: [Link]

• Exploring the Biological Activity of a Library of 1,2,5-Oxadiazole Derivatives Endowed With Antiproliferative Activity. Anticancer Research. Available at: [Link]

• Methods for the analysis of histone H3 and H4 acetylation in blood. PubMed Central (PMC). Available at: [Link]

• Propidium Iodide Cell Cycle Staining Protocol. Babraham Institute. Available at: [Link]

• Butyrate Histone Deacetylase Inhibitors. PubMed Central (PMC). Available at: [Link]

• A two-decade overview of oxadiazole derivatives as promising anticancer agents. National Institutes of Health (NIH). Available at: [Link]

• Special requirements for histone Western blot?. ResearchGate. Available at: [Link]

• HDAC Inhibitor Sodium Butyrate Attenuates the DNA Repair in Transformed but Not in Normal Fibroblasts. MDPI. Available at: [Link]

• How do I dilute DMSO 0.1% to 0.05% in cell culture media?. ResearchGate. Available at: [Link]

• A Brief Guide to Performing Pharmacological Studies In Vitro. Anticancer Research. Available at: [Link]

• Cell Viability Assays. National Institutes of Health (NIH). Available at: [Link]

• Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. ResearchGate. Available at: [Link]

• A review for cell-based screening methods in drug discovery. PubMed Central (PMC). Available at: [Link]

• Extraction, purification and analysis of histones. Nature Protocols. Available at: [Link]

• DMSO usage in cell culture. LifeTein. Available at: [Link]

• Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. Pharmacia. Available at: [Link]

• How to make a stock solution of a substance in DMSO. Quora. Available at: [Link]

• FACT CHECK: Does ghee help reduce inflammation?. The Week. Available at: [Link]

• Practical Guidance for Small Molecule Screening. Yale University. Available at: [Link]

• Cell Cycle Analysis by Propidium Iodide Staining. University College London (UCL). Available at: [Link]

• Propidium iodide staining of cells for cell cycle analysis protocol. Bio-Rad. Available at: [Link]

• Considerations regarding use of solvents in in vitro cell based assays. PubMed Central (PMC). Available at: [Link]

• Biological Activity, Lipophilicity and Cytotoxicity of Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines. PubMed Central (PMC). Available at: [Link]

• Furan: A Promising Scaffold for Biological Activity. Journal of Drug Delivery and Therapeutics. Available at: [Link]

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Application Notes and Protocols for In Vivo Administration of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

A Guide for Preclinical Research and Development

Abstract

This document provides a comprehensive guide for the in vivo administration of the novel compound, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. Recognizing the unique challenges presented by a new chemical entity, this guide emphasizes a systematic approach to formulation development, route of administration selection, and the design of initial pharmacokinetic and pharmacodynamic studies. The protocols herein are designed to be adaptable, providing researchers, scientists, and drug development professionals with the foundational knowledge to confidently and reproducibly assess the biological activity of this and similar molecules in preclinical animal models. Our focus is on ensuring scientific integrity through self-validating experimental design and adherence to established best practices in animal welfare and preclinical research.

Introduction: Understanding the Molecule

4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is a heterocyclic compound featuring a furan ring, a 1,3,4-oxadiazole moiety, and a butyric acid side chain. This unique combination of functional groups suggests a range of potential biological activities, as both furan and oxadiazole scaffolds are present in numerous medicinally active compounds.[1][2] The furan ring, a five-membered aromatic heterocycle, can influence a molecule's pharmacokinetic profile, often enhancing metabolic stability and cell permeability.[3] The 1,3,4-oxadiazole ring is a well-established bioisostere for carboxylic acids and amides and is known to be present in compounds with a wide array of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities.[4][5][6][7] The butyric acid side chain provides a carboxylic acid functional group, which will significantly influence the compound's physicochemical properties, such as its acidity (pKa) and solubility.[8][9]

The successful in vivo evaluation of this compound is critically dependent on the selection of an appropriate administration route and a vehicle that ensures adequate bioavailability and minimizes off-target effects. This guide will walk you through the necessary steps to develop a robust administration protocol.

Pre-formulation Assessment: Characterizing the Compound

Prior to any in vivo administration, a thorough pre-formulation assessment is crucial. While specific experimental data for 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is not publicly available, the following are critical parameters that must be determined.

Physicochemical Parameter	Importance for In Vivo Administration	Experimental Approach
Solubility	Determines the feasibility of solution-based formulations and informs vehicle selection.	Equilibrium solubility studies in a range of pharmaceutically acceptable solvents (e.g., water, saline, PBS, ethanol, DMSO, PEG400, corn oil).
pKa	The acidic nature of the carboxylic acid will dictate its ionization state at different physiological pHs, affecting solubility and membrane permeability.	Potentiometric titration or UV-spectrophotometry.
LogP/LogD	Indicates the lipophilicity of the compound, which influences its absorption, distribution, metabolism, and excretion (ADME) profile.	Shake-flask method (octanol/water partition) or computational prediction.
Melting Point	Provides an indication of the compound's purity and stability.	Differential Scanning Calorimetry (DSC) or melting point apparatus.
Chemical Stability	Assesses degradation in potential vehicle formulations and under various storage conditions.	HPLC-based stability indicating assays at different temperatures and pH values.

Vehicle Selection and Formulation Development

The choice of vehicle is paramount for achieving reproducible in vivo results. The ideal vehicle should be non-toxic, have no biological effect of its own, and effectively solubilize or suspend the test compound.[10] Given the carboxylic acid moiety, the solubility of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is expected to be pH-dependent.

Decision Tree for Vehicle Selection

Caption: Decision workflow for selecting an appropriate in vivo vehicle.

Protocol 1: Preparation of a Co-Solvent Formulation (for Intravenous or Intraperitoneal Administration)

This protocol is suitable for compounds with poor aqueous solubility but good solubility in a water-miscible organic solvent.

Materials:

• 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

• Dimethyl sulfoxide (DMSO), cell culture grade

• Polyethylene glycol 400 (PEG400)

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile, conical tubes

• Vortex mixer

• Warming bath (optional)

Procedure:

• Weigh the Compound: Accurately weigh the required amount of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid in a sterile conical tube.

• Initial Solubilization: Add a small volume of DMSO (e.g., 5-10% of the final volume) to the tube. Vortex thoroughly until the compound is completely dissolved. Gentle warming (37°C) may be applied if necessary.

• Addition of Co-solvent: Add PEG400 to the solution (e.g., 30-40% of the final volume). Vortex until the solution is homogeneous.

• Aqueous Phase Addition: Slowly add the sterile saline or PBS to the desired final volume while vortexing. The slow addition is crucial to prevent precipitation of the compound.

• Final Inspection: The final formulation should be a clear, homogenous solution. Visually inspect for any precipitates.

• Vehicle Control: Prepare a vehicle control solution containing the same percentages of DMSO, PEG400, and saline/PBS without the test compound. This is essential for differentiating the effects of the compound from those of the vehicle.[10]

Protocol 2: Preparation of a Suspension (for Oral Gavage)

This protocol is for compounds that are not soluble in common vehicle systems.

Materials:

• 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

• Suspending agent (e.g., 0.5% w/v methylcellulose or carboxymethylcellulose (CMC) in sterile water)

• Mortar and pestle

• Magnetic stirrer and stir bar

Procedure:

• Weigh the Compound: Accurately weigh the required amount of the compound.

• Levigation: Place the powder in a mortar. Add a small amount of the suspending vehicle and levigate with the pestle to form a smooth, uniform paste.[10] This step is critical to break down any aggregates and ensure a fine particle size.

• Gradual Dilution: Gradually add the remaining suspending vehicle while continuously stirring or triturating to ensure a homogenous suspension.[10]

• Homogenization: Transfer the suspension to a beaker with a magnetic stir bar and stir for at least 30 minutes before administration to ensure uniformity. The suspension should be continuously stirred during the dosing procedure.

• Vehicle Control: Prepare a vehicle control with the suspending agent alone.

Routes of Administration: A Comparative Overview

The choice of administration route significantly impacts the pharmacokinetic profile of a compound.[11] The initial route should be selected based on the therapeutic target and the desired systemic exposure profile.

Route of Administration	Advantages	Disadvantages	Considerations for This Compound
Intravenous (IV)	100% bioavailability. Rapid onset of action.	Requires sterile, solution-based formulations. Risk of precipitation in the bloodstream.	Recommended for initial pharmacokinetic studies to determine clearance and volume of distribution. Requires a fully solubilized formulation.
Intraperitoneal (IP)	Larger injection volumes tolerated compared to IV. Avoids first-pass metabolism.	Potential for local irritation. Slower absorption than IV.	A common route for preclinical efficacy studies in rodents.[6] A co-solvent or pH-adjusted solution is suitable.
Oral Gavage (PO)	Clinically relevant route for many drugs. Convenient for chronic dosing.	Subject to first-pass metabolism and variable absorption.	The furan moiety can be susceptible to metabolic oxidation.[12] A suspension is often used for poorly soluble compounds.
Subcutaneous (SC)	Slower, more sustained absorption.	Limited injection volume. Potential for local tissue reaction.	Can be considered for sustained-release formulations.

Experimental Design: Ensuring Trustworthiness and Reproducibility

A well-designed study is the cornerstone of scientific integrity. The following elements should be incorporated into your in vivo protocols.

Workflow for Initial In Vivo Assessment

Caption: A streamlined workflow for the initial in vivo evaluation of a novel compound.

Protocol 3: Acute Toxicity and Dose-Range Finding Study

Objective: To determine the maximum tolerated dose (MTD) and identify potential signs of toxicity.

Animals:

• Use a sufficient number of animals (e.g., 3-5 per group) of a single sex to start.

• Acclimatize animals for at least 5 days before the experiment.

Procedure:

• Group Allocation: Establish a control group (vehicle only) and at least 3-5 dose groups (e.g., 1, 10, 50, 100 mg/kg). The dose selection can be guided by any available in vitro potency data.

• Administration: Administer a single dose of the compound or vehicle via the chosen route (e.g., IP or PO).

• Observation: Monitor the animals closely for the first few hours post-dosing and then daily for 7-14 days. Record clinical signs of toxicity (e.g., changes in weight, activity, posture, grooming) and any mortality.

• Data Analysis: Determine the MTD, defined as the highest dose that does not cause significant toxicity or more than 10% body weight loss.

Protocol 4: Preliminary Pharmacokinetic (PK) Study

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

Animals:

• Typically performed in rodents (e.g., mice or rats).

• Cannulated animals may be used for serial blood sampling.

Procedure:

• Dosing: Administer a single dose of the compound (at a dose well below the MTD) via both an intravenous route (e.g., 1-2 mg/kg) and the intended therapeutic route (e.g., 10 mg/kg PO or IP).

• Sample Collection: Collect blood samples at multiple time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 24 hours).

• Sample Processing: Process blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the parent compound in plasma using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key PK parameters such as Cmax, Tmax, AUC, half-life, clearance, and bioavailability. The furan ring is known to be metabolized by cytochrome P450 enzymes, which could influence the compound's clearance.[12][13]

Conclusion

The successful in vivo administration of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid requires a methodical and evidence-based approach. By first characterizing the compound's physicochemical properties, researchers can make informed decisions regarding vehicle selection and formulation. The provided protocols offer a starting point for developing robust and reproducible administration procedures for various routes. Adherence to rigorous experimental design, including appropriate controls and systematic dose-finding and pharmacokinetic studies, will ensure the generation of high-quality, trustworthy data, ultimately accelerating the journey of this promising compound from the bench to potential clinical applications.

References

• Tsantili-Kakoulidou, A., & Sinanoglou, V. (2014). Physicochemical Properties of Furan Derivatives. In Furan Derivatives (pp. 1-34). Springer, Berlin, Heidelberg.
• Bonde, S. G., & Gaikwad, N. J. (2004). Synthesis and preliminary evaluation of some 1,3,4-oxadiazole derivatives for their anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters, 14(19), 4831-4834.
• Chen, Q., Zhu, X. L., Jiang, L. L., Liu, Z. M., & Yang, G. F. (2008). Synthesis and antifungal activity of 2-aryl-5-(3-(furan-2-yl)acryloyl)-1,3,4-oxadiazoles. Journal of Agricultural and Food Chemistry, 56(22), 10839-10844.
• Peterson, L. A. (2006). Reactive metabolites in the biotransformation of molecules containing a furan ring. Chemical Research in Toxicology, 19(6), 745-757.
• Omar, K., & Geronikaki, A. (2019). Oxadiazoles in Medicinal Chemistry. Current Medicinal Chemistry, 26(18), 3235-3277.
• Al-Ghorbani, M., & Yusop, R. M. (2020). Carboxylic Acid Containing Drugs: Formulation and Drug Delivery Challenges. Journal of Drug Delivery Science and Technology, 59, 101929.
• Jain, A. K., Sharma, S., Vaidya, A., Ravichandran, V., & Agrawal, R. K. (2013). 1,3,4-Oxadiazole and its derivatives: A review on recent progress in biological activities. Chemical Biology & Drug Design, 81(5), 557-576.
• Kedderis, G. L., & Hollenberg, P. F. (1983). Characterization of the N-demethylation of N,N-dimethylaniline catalyzed by purified rat liver microsomal cytochrome P-450. Journal of Biological Chemistry, 258(13), 8129-8138.

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• Peterson, L. A. (2013). Furan and its Metabolites: A Review of Toxicokinetics and Biological Effects. Toxicology, 314(1), 1-12.
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Application Notes & Protocols: Characterizing a Novel Oxadiazole-Furan Compound in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Preamble: A Roadmap for a Novel Chemical Entity

The compound 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid represents a novel chemical entity for which public data is not yet available. This guide is therefore structured as a strategic roadmap for its initial characterization and validation as a potential anti-cancer agent. The experimental design herein is predicated on a mechanistic hypothesis derived from the compound's constituent chemical moieties:

• 1,3,4-Oxadiazole Core: This heterocyclic scaffold is a cornerstone in medicinal chemistry, with numerous derivatives reported to possess potent anti-cancer properties through diverse mechanisms, including the inhibition of kinases, enzymes, and growth factors.[1][2][3] Some have been shown to target critical signaling pathways like NF-κB.[4][5]

• Furan Moiety: The furan ring is a pharmacologically active entity found in compounds with significant antiproliferative activity against various cancer cell lines.[6][7][8]

• Butyric Acid Sidechain: Butyric acid and its derivatives are well-documented inhibitors of Histone Deacetylases (HDACs).[9][10] HDAC inhibition is a clinically validated anti-cancer strategy that leads to growth arrest and apoptosis in transformed cells.[9]

Based on this structural analysis, a primary hypothesis is that 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid functions as an HDAC inhibitor . The following protocols are designed to systematically test this hypothesis, beginning with broad phenotypic screening and progressively narrowing to specific target validation.

Phase I: Primary Screening and Cytotoxicity Assessment

The initial objective is to determine if the compound exhibits cytotoxic or anti-proliferative effects against cancer cells and to establish a dose-response relationship.

Rationale for Cell Line Selection

A diverse panel of cancer cell lines is crucial for initial screening to identify sensitive cancer types.[11][12] The selection should include lines from different tissues of origin and with known genetic backgrounds (e.g., p53 status, common driver mutations). A non-cancerous cell line (e.g., human fibroblasts or epithelial cells) must be included to assess preliminary selectivity.

Cell Line	Cancer Type	Key Rationale
MCF-7	Breast (Luminal A)	Hormone-responsive, p53 wild-type.
MDA-MB-231	Breast (Triple-Negative)	Aggressive, p53 mutant. Often sensitive to HDAC inhibitors.[13]
A549	Lung (NSCLC)	Common model for lung adenocarcinoma.
HT-29	Colorectal	Well-characterized epithelial line.[1]
HepG2	Hepatocellular Carcinoma	Relevant for liver cancer studies.[14]
IMR-90	Normal Human Fibroblast	To assess cytotoxicity against non-malignant cells.[15]

Protocol: Cell Viability (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

Materials:

• Selected cancer and normal cell lines

• Complete growth medium (e.g., DMEM/RPMI + 10% FBS)

• Compound stock solution (10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[16]

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. A logarithmic range is recommended (e.g., 0.01 µM, 0.1 µM, 1 µM, 10 µM, 100 µM).

• Remove the overnight medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a "vehicle control" (medium with the highest concentration of DMSO used, typically <0.5%) and an "untreated control" (medium only).

• Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log concentration of the compound to determine the half-maximal inhibitory concentration (IC50).

Phase II: Elucidating the Mechanism of Cell Death

Once cytotoxicity is confirmed, the next step is to determine how the compound induces cell death. The primary modes to investigate are apoptosis and cell cycle arrest, common outcomes of HDAC inhibition.

Protocol: Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• 6-well cell culture plates

• Flow cytometer

Procedure:

• Treatment: Seed cells in 6-well plates and treat with the compound at concentrations around its IC50 and 2x IC50 for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge, wash with cold PBS, and resuspend the cell pellet in 1X Binding Buffer provided in the kit.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol. Incubate in the dark for 15 minutes at room temperature.

• Analysis: Analyze the samples immediately by flow cytometry.

  • Annexin V (-) / PI (-): Live cells

  • Annexin V (+) / PI (-): Early apoptotic cells

  • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

Protocol: Cell Cycle Analysis

This method quantifies the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M), revealing any drug-induced cell cycle arrest.

Materials:

• Propidium Iodide (PI) staining solution with RNase A

• 6-well cell culture plates

• 70% Ethanol (ice-cold)

• Flow cytometer

Procedure:

• Treatment & Harvesting: Treat cells as described for the apoptosis assay. Harvest and wash cells with PBS.

• Fixation: Resuspend the cell pellet and add ice-cold 70% ethanol dropwise while vortexing gently to prevent clumping. Fix overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI/RNase A staining solution. Incubate for 30 minutes in the dark at room temperature.

• Analysis: Analyze the samples by flow cytometry. The DNA content will be used to generate a histogram representing the cell cycle distribution.

Experimental Workflow Overview

Caption: A phased approach to characterize the novel compound.

Phase III: Specific Target Validation (HDAC Inhibition)

If the phenotypic assays suggest apoptosis and/or cell cycle arrest, the next logical step is to test the central hypothesis: does the compound directly inhibit HDAC enzymes and affect their downstream substrates?

Protocol: In Vitro HDAC Activity Assay

This biochemical assay directly measures the enzymatic activity of HDACs in the presence of the inhibitor. Commercial colorimetric or fluorometric kits are widely available and recommended for this purpose.[17][18][19]

Principle: An acetylated substrate is provided, which is acted upon by an HDAC source (e.g., nuclear extract or a purified HDAC isoenzyme). A developer solution is then added that reacts specifically with the deacetylated substrate to produce a measurable colorimetric or fluorescent signal. The signal is inversely proportional to HDAC activity.[18]

Abbreviated Procedure (using a commercial kit):

• Prepare Reagents: Reconstitute buffers, substrates, and controls as per the kit manual.

• Reaction Setup: In a 96-well plate, add HDAC assay buffer, the HDAC enzyme source (e.g., HeLa nuclear extract), and varying concentrations of the test compound. Include a "no inhibitor" control and a "positive control" inhibitor (e.g., Trichostatin A or SAHA).

• Initiate Reaction: Add the acetylated substrate to all wells to start the reaction. Incubate at 37°C for the time specified in the manual (e.g., 30-60 minutes).

• Stop & Develop: Add the developer solution, which stops the enzymatic reaction and initiates the signal-generating reaction. Incubate at room temperature.

• Read Plate: Measure absorbance or fluorescence using a microplate reader at the specified wavelength.

• Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 for HDAC enzymatic activity.

Protocol: Western Blot for Histone Acetylation

This protocol provides direct cellular evidence of HDAC inhibition by measuring the accumulation of acetylated histones, the primary substrates of HDACs.

Materials:

• Antibodies:

  • Primary: Rabbit anti-Acetyl-Histone H3 (Ac-H3), Rabbit anti-Acetyl-Histone H4 (Ac-H4), Mouse anti-β-actin (loading control).

  • Secondary: HRP-conjugated Goat anti-Rabbit IgG, HRP-conjugated Goat anti-Mouse IgG.

• Protein lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• SDS-PAGE gels (a higher percentage, e.g., 15%, is recommended for better resolution of low molecular weight histones).[20]

• Nitrocellulose or PVDF membrane (0.2 µm pore size is optimal for histone retention).[21]

• ECL (Enhanced Chemiluminescence) substrate.

Procedure:

• Cell Treatment & Lysis: Treat cells in 6-well plates with the compound at IC50 and 2x IC50 concentrations for 6-24 hours. Lyse the cells directly in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) per lane onto an SDS-PAGE gel and run until adequate separation is achieved.[22]

• Protein Transfer: Transfer the proteins from the gel to a 0.2 µm nitrocellulose membrane.[20][21]

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20).

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-Ac-H3, diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing & Secondary Antibody: Wash the membrane extensively with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, then apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Stripping & Re-probing: The membrane can be stripped and re-probed for total histone H3 and/or β-actin to confirm equal loading.

Expected Outcome: A dose-dependent increase in the signal for acetylated histones (Ac-H3, Ac-H4) in compound-treated cells compared to the vehicle control would strongly support an HDAC inhibition mechanism.

Hypothesized Signaling Pathway

The data from the preceding experiments can be synthesized into a coherent mechanistic model.

Caption: Hypothesized mechanism of action for the test compound.

Conclusion and Future Directions

This guide outlines a comprehensive, phased approach to the initial characterization of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. Positive results, particularly the confirmation of HDAC inhibition in both biochemical and cellular assays, would establish a strong foundation for further drug development. Subsequent steps would include isoenzyme profiling to determine selectivity, in vivo efficacy studies in animal models, and medicinal chemistry efforts to optimize potency and pharmacokinetic properties.

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experimental animal models for testing furan-oxadiazole compound efficacy

An Application Guide to Preclinical Efficacy Testing of Furan-Oxadiazole Compounds in Experimental Animal Models

Abstract

The furan-oxadiazole scaffold is a privileged heterocyclic structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[1][2] Translating promising in vitro data into tangible therapeutic candidates requires robust and reproducible in vivo efficacy testing. This guide provides detailed application notes and step-by-step protocols for researchers, scientists, and drug development professionals on the selection and implementation of appropriate experimental animal models for evaluating the efficacy of novel furan-oxadiazole compounds. The protocols are designed to be self-validating systems, incorporating essential controls and explaining the scientific rationale behind key experimental choices to ensure data integrity and translational relevance.

Introduction: The Therapeutic Potential of Furan-Oxadiazole Compounds

Furan-oxadiazole hybrids represent a versatile class of small molecules that have garnered significant interest in drug discovery.[3] The five-membered oxadiazole ring, often acting as a bioisostere for amide and ester groups, contributes to metabolic stability and can participate in crucial hydrogen-bonding interactions with biological targets.[4][5] This, combined with the diverse functionalities of the furan moiety, has led to the development of compounds with a broad range of pharmacological activities.[2]

Therapeutic Area	Reported Biological Activity of Furan-Oxadiazole Derivatives	Key References
Oncology	Potent cytotoxic and antiproliferative effects against various cancer cell lines.[6] Some compounds act as inhibitors of key enzymes like histone deacetylases (HDACs).	[7][8][9]
Inflammation	Significant anti-inflammatory and analgesic properties, with efficacy comparable to standard non-steroidal anti-inflammatory drugs (NSAIDs) in preclinical models.[1]	[1][10]
Infectious Diseases	Broad-spectrum activity against bacteria (including drug-resistant strains), fungi, and mycobacteria.[3][11][12]	[3][13][14][15]

The successful preclinical development of these compounds is critically dependent on selecting an animal model that accurately recapitulates the human disease state and allows for the reliable assessment of therapeutic efficacy.

Core Principles of In Vivo Efficacy Model Selection

The transition from cell-based assays to whole-organism studies is a critical step in drug development.[16][17] The choice of an animal model must be a carefully considered, hypothesis-driven decision.

Ethical Considerations and Animal Welfare

All animal experiments must be conducted in strict accordance with national and institutional guidelines. Protocols should be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics board. The principles of the 3Rs (Replacement, Reduction, and Refinement) should be applied to minimize animal use and suffering.

Pharmacokinetic (PK) and Formulation Considerations

Before initiating an efficacy study, it is essential to have a preliminary understanding of the compound's PK profile. The route of administration (e.g., oral, intravenous, intraperitoneal) and dosing frequency should be guided by the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The compound must be formulated in a vehicle that ensures its solubility and stability without causing toxicity to the animal.

The Rationale for Model Selection

The primary driver for model selection is the intended therapeutic application of the furan-oxadiazole compound.

• For anticancer agents: Immunocompromised rodent models are frequently used to allow for the engraftment of human tumor cells (xenografts).[16]

• For anti-inflammatory agents: Acute inflammation models, such as the carrageenan-induced paw edema model, are industry standards for rapid screening.[18][19]

• For antimicrobial agents: Infection models using specific pathogens are necessary to evaluate a compound's ability to reduce bacterial or fungal burden and improve survival.[20][21]

Application-Specific Protocols and Methodologies

This section provides detailed protocols for testing furan-oxadiazole compounds in three key therapeutic areas.

Anticancer Efficacy: The Murine Subcutaneous Xenograft Model

This model is the workhorse for evaluating the in vivo antitumor activity of novel compounds. It involves implanting human cancer cells into immunodeficient mice, allowing the tumor to grow, and then treating the animals to assess tumor growth inhibition.[7]

Scientific Rationale: Immunodeficient mice (e.g., nude, SCID, or NSG strains) lack a functional adaptive immune system, which prevents the rejection of transplanted human cells.[16] This allows for the growth of human-derived tumors, providing a platform to assess the direct antitumor effects of a compound.

Caption: Workflow for a murine subcutaneous xenograft study.

• Cell Culture: Culture the selected human cancer cell line (e.g., DU145 prostate or HepG2 liver cancer cells[9]) under standard conditions. Harvest cells during the logarithmic growth phase.

• Animal Model: Use female athymic nude mice, 6-8 weeks old. Allow at least one week for acclimatization.

• Tumor Implantation: Resuspend harvested cancer cells in a sterile, serum-free medium (e.g., PBS or Matrigel mixture) at a concentration of 5-10 x 10⁷ cells/mL. Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Monitoring and Randomization: Monitor tumor growth using digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2. When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 mice/group).

• Compound Administration:

  • Group 1 (Vehicle Control): Administer the formulation vehicle on the same schedule as the test compound.

  • Group 2 (Test Compound - Low Dose): Administer furan-oxadiazole compound at dose X mg/kg.

  • Group 3 (Test Compound - High Dose): Administer furan-oxadiazole compound at dose Y mg/kg.

  • Group 4 (Positive Control): Administer a standard-of-care agent (e.g., doxorubicin) at an effective dose.

• Efficacy and Toxicity Monitoring: Continue to measure tumor volume and mouse body weight 2-3 times per week. Body weight loss is a key indicator of toxicity.

• Study Endpoint: The study is terminated when tumors in the vehicle control group reach a predetermined size (e.g., 1500 mm³) or after a fixed duration (e.g., 28 days). Euthanize all animals.

• Data Analysis: Excise and weigh the tumors. Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group relative to the vehicle control.

The zebrafish larva is an increasingly popular model for rapid, medium-to-high-throughput drug screening.[22][23] Its optical transparency allows for real-time visualization of tumor growth and metastasis.[24][25] Due to an immature adaptive immune system in the first few weeks of life, zebrafish larvae can be xenografted with human cancer cells without rejection.[24][26]

Anti-inflammatory Efficacy: Carrageenan-Induced Paw Edema Model

This is a classical, highly reproducible model for evaluating the acute anti-inflammatory activity of novel compounds.[19] Injection of carrageenan into a rodent's paw induces a biphasic inflammatory response.

Scientific Rationale:

• Early Phase (0-2.5 hours): Mediated by the release of histamine, serotonin, and bradykinin, leading to increased vascular permeability.[19]

• Late Phase (2.5-6 hours): Primarily mediated by the production of prostaglandins, involving the enzyme cyclooxygenase-2 (COX-2), and infiltration of neutrophils.[19] This biphasic nature allows for preliminary mechanistic insights. Compounds inhibiting the late phase often have an NSAID-like mechanism.

Caption: Key mediators in the biphasic carrageenan response.

• Animal Model: Use male Wistar or Sprague-Dawley rats (150-200 g). Fast the animals overnight before the experiment but allow water ad libitum.

• Grouping and Dosing: Randomize animals into treatment groups (n=6-8/group).

  • Group 1 (Vehicle Control): Administer vehicle (e.g., 0.5% CMC in saline) orally.

  • Group 2 (Test Compound - Low Dose): Administer furan-oxadiazole compound at dose X mg/kg.

  • Group 3 (Test Compound - High Dose): Administer furan-oxadiazole compound at dose Y mg/kg.

  • Group 4 (Positive Control): Administer Indomethacin (10 mg/kg) or another standard NSAID.[1]

• Baseline Measurement: One hour after compound administration, measure the volume of the right hind paw of each rat using a plethysmometer. This is the initial volume (V₀).

• Induction of Inflammation: Immediately after the baseline measurement, inject 100 µL of a 1% carrageenan solution (in sterile saline) into the sub-plantar region of the right hind paw.[18][27][28]

• Post-Induction Measurements: Measure the paw volume (Vt) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[18]

• Data Analysis:

  • Calculate the edema volume (Ve) at each time point: Ve = Vt - V₀.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [ (Ve_control - Ve_treated) / Ve_control ] x 100.

Antimicrobial Efficacy: Murine Systemic Infection Model

This model is critical for determining if a compound with in vitro antimicrobial activity is effective in a living host, where it must overcome physiological barriers and interact with the immune system.[17]

Scientific Rationale: Establishing a systemic infection (bacteremia or fungemia) provides a stringent test of a compound's ability to distribute to relevant tissues, remain active in the presence of host factors, and clear the pathogen, ultimately leading to improved survival or reduced organ pathogen burden.[20] Mouse models are frequently used to study host-pathogen dynamics and evaluate antimicrobial efficacy.[29]

Caption: General workflow for a murine systemic infection model.

• Animal Model: Use BALB/c or C57BL/6 mice, 6-8 weeks old.

• Inoculum Preparation: Culture S. aureus (e.g., MRSA strain) overnight. Dilute the culture in sterile saline to achieve a dose that is lethal to ~80-90% of untreated animals within 48-72 hours (this dose must be predetermined in pilot studies, e.g., 1-5 x 10⁷ CFU/mouse).

• Infection and Grouping: Inject 100 µL of the bacterial inoculum retro-orbitally or via the tail vein.[20] Immediately randomize mice into treatment groups (n=10-12/group).

• Compound Administration: One hour post-infection, begin treatment.

  • Group 1 (Vehicle Control): Administer vehicle.

  • Group 2 (Test Compound): Administer furan-oxadiazole compound at the desired dose and route.

  • Group 3 (Positive Control): Administer an effective antibiotic like vancomycin.[30]

• Endpoint 1: Survival: Monitor animals at least twice daily for 7 days. Record mortality and plot Kaplan-Meier survival curves.

• Endpoint 2: Bacterial Burden (Separate Cohort): For a bacterial burden study, euthanize animals 24 hours after infection.

• Organ Processing: Aseptically harvest kidneys and/or spleen. Weigh the organs, homogenize them in sterile PBS, and perform serial dilutions.

• CFU Determination: Plate the dilutions onto appropriate agar plates (e.g., Tryptic Soy Agar). Incubate overnight at 37°C and count the colonies to determine the CFU per gram of tissue.

• Data Analysis: Compare survival curves using a log-rank test. Compare CFU counts between groups using a Mann-Whitney U test or ANOVA on log-transformed data.

Conclusion

The selection of a relevant and well-validated animal model is paramount for the successful preclinical evaluation of furan-oxadiazole compounds. The protocols outlined in this guide for anticancer, anti-inflammatory, and antimicrobial efficacy testing provide a robust framework for generating reliable in vivo data. By carefully considering the scientific rationale behind each step and including appropriate controls, researchers can confidently assess the therapeutic potential of their novel compounds and make informed decisions for further development.

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Application Note &amp; Protocols: Development of a Lipid-Based Nanodelivery System for Butyric Acid Derivatives

An in-depth guide for researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Promise and Challenge of Butyric Acid

Butyric acid, a short-chain fatty acid (SCFA), is a molecule of significant interest in pharmacology and medicine. Produced naturally in the colon by microbial fermentation of dietary fiber, it serves as a primary energy source for colonocytes and exhibits a range of biological activities.[1] Its potential therapeutic applications are vast, including roles as an anti-inflammatory agent, an inhibitor of histone deacetylase (HDAC) for cancer therapy, and a potential treatment for hemoglobinopathies.[2][3][4]

Despite its promise, the direct clinical application of pure butyric acid is fraught with challenges.[2] Its unpleasant and penetrating odor, volatility, and rapid absorption and metabolism in the upper gastrointestinal tract severely limit its systemic bioavailability and targeted action.[2][3] Furthermore, its acidic nature can cause irritation.[3] These limitations necessitate the development of advanced drug delivery systems to protect the molecule, mask its undesirable properties, and ensure its release at the intended site of action. This guide provides a comprehensive framework for developing a Solid Lipid Nanoparticle (SLN) system for a common butyric acid derivative, tributyrin.

Rationale for a Drug Delivery System

The inherent physicochemical properties of butyric acid mandate a sophisticated formulation strategy. A delivery system is not merely a vehicle but a critical component for therapeutic success.

Physicochemical Hurdles of Butyric Acid

The primary obstacles to delivering butyric acid effectively are rooted in its chemical nature. It is a small, volatile, and corrosive molecule with a pKa of approximately 4.82.[5][6][7] At physiological pH, it is largely ionized, affecting its transport across biological membranes.[5] The free acid form is ineffective for oral delivery as it is mostly inactivated in the stomach.[2][3]

Property	Value	Implication for Drug Delivery
Molecular Formula	C₄H₈O₂	Small molecule, prone to rapid absorption.
Molar Mass	88.11 g/mol	Facilitates rapid clearance.
Appearance	Colorless, oily liquid	Handling and formulation challenges.
Odor	Strong, unpleasant, rancid	Significant patient compliance issues.[3][6]
Solubility in Water	Miscible	Prone to rapid dissolution and dilution in vivo.[6]
pKa	~4.82	Ionized at physiological pH, limiting passive diffusion.[5][6][7]
Volatility	High	Leads to loss of active substance during storage and handling.[2][3]

The Advantage of Derivatives and Nanocarriers

To overcome these issues, two strategies are employed in tandem:

• Use of a Prodrug/Derivative: Tributyrin, a triglyceride ester of butyric acid, is an excellent prodrug. It is less odorous, more stable, and can be hydrolyzed by endogenous lipases in the body to release three molecules of butyric acid. This enzymatic release mechanism can facilitate more targeted delivery.

• Encapsulation in a Nanocarrier: Solid Lipid Nanoparticles (SLNs) are chosen for this application. They are colloidal carriers made from physiological lipids, offering high biocompatibility and biodegradability. SLNs can encapsulate lipophilic drugs like tributyrin, protect them from degradation in the stomach, and provide controlled release, improving bioavailability and therapeutic efficacy.

Experimental Workflow: Formulation and Analysis

The overall process involves the preparation of tributyrin-loaded SLNs, followed by comprehensive physicochemical characterization and an in-vitro functional assay.

Caption: Figure 1. A comprehensive workflow for the preparation, characterization, and in-vitro testing of tributyrin-loaded SLNs.

Application Protocol: Preparation of Tributyrin-Loaded SLNs

This protocol describes the high-shear homogenization followed by ultrasonication method, a robust and scalable technique for SLN production.

Materials:

• Solid Lipid: Compritol® 888 ATO (Glyceryl behenate)

• Active Pharmaceutical Ingredient (API): Tributyrin

• Surfactant: Polysorbate 80 (Tween® 80)

• Co-surfactant (optional): Soy Lecithin

• Aqueous Phase: Deionized water (Milli-Q® or equivalent)

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax®)

• Probe sonicator

• Magnetic stirrer with heating plate

• Water bath

• Glass beakers and vials

Procedure:

• Preparation of the Aqueous Phase:

  • Prepare a 2.5% (w/v) solution of Polysorbate 80 in deionized water.

  • Heat the solution to 85°C (approximately 5-10°C above the melting point of Compritol® 888 ATO) while stirring gently.

  • Causality: Heating the aqueous phase to the same temperature as the lipid phase prevents premature solidification of the lipid upon mixing. The surfactant is essential for emulsification and stabilizing the nanoparticle suspension.

• Preparation of the Lipid Phase:

  • In a separate beaker, melt 500 mg of Compritol® 888 ATO at 85°C.

  • Once fully melted, add 100 mg of tributyrin to the molten lipid.

  • Mix thoroughly until a clear, homogenous lipid phase is obtained.

  • Causality: Tributyrin is lipophilic and will readily dissolve in the molten lipid matrix. This step ensures the drug is primed for encapsulation.

• Emulsification:

  • Pour the hot lipid phase into the hot aqueous phase under continuous high-shear homogenization at 10,000 rpm for 5 minutes.

  • Causality: This step creates a coarse pre-emulsion. The high mechanical force breaks down the bulk lipid into micro-droplets, dispersing them throughout the aqueous phase.

• Nanoparticle Formation:

  • Immediately subject the hot pre-emulsion to high-intensity probe sonication for 10 minutes (e.g., 70% amplitude, 5 sec ON/OFF cycles). Maintain the temperature at 85°C in a water bath.

  • Causality: Ultrasonication provides the energy required to break the micro-droplets into nano-sized droplets, forming a hot nanoemulsion. The pulsed cycles prevent excessive heat buildup from the sonicator probe.

• Solidification and Recovery:

  • Transfer the hot nanoemulsion to an ice bath and stir gently for 20 minutes.

  • The solution will turn from a clear/translucent emulsion to a milky white dispersion as the lipid droplets solidify into nanoparticles.

  • Store the resulting SLN dispersion at 4°C.

  • Causality: Rapid cooling is crucial. It causes the lipid to recrystallize, trapping the tributyrin inside the solid matrix and forming the final SLN structure.

Application Protocol: Characterization of the Formulation

Validation of the formulation is critical. The following protocols ensure the SLNs meet the required quality attributes.

Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Technique: Dynamic Light Scattering (DLS) for size and PDI; Laser Doppler Electrophoresis (LDE) for zeta potential.

• Procedure:

  • Dilute the SLN dispersion (e.g., 1:100) with deionized water to achieve an appropriate scattering intensity.

  • Equilibrate the sample to 25°C.

  • Measure the hydrodynamic diameter (Z-average), PDI, and zeta potential using a suitable instrument (e.g., Malvern Zetasizer).

  • Perform measurements in triplicate.

• Expected Results:

  • Particle Size: 100-300 nm.

  • PDI: < 0.3 (indicates a monodisperse and homogenous population).

  • Zeta Potential: -15 to -30 mV. A value more negative than -15 mV generally indicates good colloidal stability due to electrostatic repulsion between particles.

Encapsulation Efficiency (%EE) and Drug Loading (%DL)

• Technique: Indirect quantification by separating free drug from the SLNs.

• Procedure:

  • Place 1 mL of the SLN dispersion into an ultra-centrifugal filter unit (e.g., Amicon® Ultra, 10 kDa MWCO).

  • Centrifuge at 4000 x g for 20 minutes to separate the aqueous phase (containing unencapsulated tributyrin) from the nanoparticles.

  • Quantify the amount of tributyrin in the filtrate using a validated Gas Chromatography (GC) or HPLC-UV method.

  • Calculate %EE and %DL using the following equations:

  %EE = [(Total Drug - Free Drug) / Total Drug] x 100

  %DL = [(Total Drug - Free Drug) / Total Weight of Nanoparticles] x 100

• Expected Results: A high %EE (>80%) is desirable, indicating successful encapsulation.

Parameter	Target Value	Rationale
Particle Size	100 - 300 nm	Balances drug loading capacity with potential for cellular uptake.
PDI	< 0.3	Ensures uniformity and predictable performance.
Zeta Potential	< -15 mV	Promotes stability and prevents aggregation during storage.
Encapsulation Efficiency	> 80%	Maximizes therapeutic payload and minimizes dose required.

Application Protocol: In Vitro Functional Assay (HDAC Inhibition)

This protocol assesses whether the encapsulated tributyrin, once released, retains its biological activity. Colorectal cancer cell lines like HT-29 are suitable models.

Caption: Figure 2. Butyrate released from the delivery system inhibits HDAC, leading to histone hyperacetylation and activation of tumor suppressor genes.

Procedure:

• Cell Seeding: Seed HT-29 cells in a 96-well plate at a density of 1x10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment:

  • Prepare dilutions of free tributyrin, tributyrin-loaded SLNs, and empty SLNs (placebo) in complete cell culture medium.

  • The final concentrations should correspond to a range of butyric acid equivalents (e.g., 0.5, 1, 2, 5, 10 mM).

  • Remove the old medium from the cells and add 100 µL of the treatment solutions. Include an untreated control.

  • Incubate for 24-48 hours.

• Assay:

  • Use a commercially available colorimetric or fluorometric HDAC activity assay kit.

  • Lyse the cells according to the kit's protocol to prepare nuclear extracts.

  • Perform the assay by incubating the extracts with the provided substrate and developer.

  • Read the absorbance or fluorescence on a plate reader.

• Analysis:

  • Calculate the percentage of HDAC inhibition relative to the untreated control for each treatment group.

  • Compare the dose-response curves of free tributyrin versus the SLN formulation. A successful formulation should show comparable or enhanced HDAC inhibition.

Conclusion

The successful delivery of butyric acid and its derivatives is a critical step in unlocking their full therapeutic potential. The protocols outlined in this guide provide a robust framework for the development and validation of a Solid Lipid Nanoparticle system. By converting butyric acid into a more stable prodrug (tributyrin) and subsequently encapsulating it, researchers can overcome significant delivery barriers related to stability, odor, and premature degradation. The systematic characterization and functional evaluation described herein are essential checkpoints to ensure the creation of a reliable and effective drug delivery platform, paving the way for advanced preclinical and clinical investigations.

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• Iakovenko, O., et al. (2024). Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review. National Institutes of Health. [Link]

• Perrine, S. P., et al. (2012). The Future of Butyric Acid in Industry. BioMed Research International. [Link]

• InformationBoxTicket Lifestyles. (2025). Butyric Acid Fermentation: Process, Applications & Health Benefits | Industrial Microbiology. YouTube. [Link]

• Adair, L. A., & Simmons, E. J. A Simplified Method For The Preparation Of Butyric Acid. SMU Scholar. [Link]

• Perrine, S. P. Role of butyric acid and its derivatives in the treatment of colorectal cancer and hemoglobinopathies. PubMed. [Link]

• Mordor Intelligence. (2025). Butyric Acid Market Size, Forecast & Trends. [Link]

• Solubility of Things. Butyric acid. [Link]

• Pearson. Butyric acid is responsible for the foul smell of rancid - Brown 14th Edition Ch 16 Problem 109b. [Link]

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• 1. solubilityofthings.com [solubilityofthings.com]
• 2. researchgate.net [researchgate.net]
• 3. Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of butyric acid and its derivatives in the treatment of colorectal cancer and hemoglobinopathies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Butyric acid - Wikipedia [en.wikipedia.org]
• 6. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 7. Butyric acid is responsible for the foul smell of rancid - Brown 14th Edition Ch 16 Problem 109b [pearson.com]

Application Note &amp; Protocol: High-Sensitivity LC-MS/MS Assay for the Quantification of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid in Human Plasma

Abstract

This document provides a comprehensive guide for the quantitative analysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, a novel small molecule, in human plasma. The described method utilizes a robust sample preparation strategy followed by sensitive and selective detection using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This protocol is designed for researchers, scientists, and drug development professionals engaged in preclinical and clinical studies requiring accurate pharmacokinetic and pharmacodynamic assessments. The methodology is grounded in established bioanalytical principles and adheres to regulatory expectations for method validation as outlined by the U.S. Food and Drug Administration (FDA).

Introduction: The Rationale for a Bespoke Analytical Method

The compound 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid features a unique combination of a furan ring, an oxadiazole heterocycle, and a butyric acid side chain. This structure presents specific analytical challenges, including potential metabolic instability and the need for a highly selective detection method to differentiate it from endogenous plasma components. As a carboxylic acid, the analyte is amenable to established extraction techniques, but the overall methodology must be tailored to its specific physicochemical properties to ensure high recovery and minimal matrix effects.

The development of a reliable quantitative assay is a critical prerequisite for advancing any new chemical entity through the drug development pipeline. Accurate measurement of drug concentrations in biological matrices is fundamental to understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for small molecule quantification due to its superior sensitivity and selectivity.[1] This application note details a complete workflow, from sample collection and preparation to data acquisition and analysis, providing a validated framework for the bioanalysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

The Analytical Workflow: A Visual Overview

The following diagram illustrates the sequential steps involved in the bioanalytical process, from receipt of the biological sample to the final data output.

Caption: High-level workflow for the bioanalysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Sample Preparation: Isolating the Analyte

The goal of sample preparation is to extract the analyte of interest from the complex biological matrix, remove interfering substances, and concentrate the sample for optimal instrumental analysis. For carboxylic acids, several techniques such as solid-phase extraction (SPE), liquid-liquid extraction (LLE), and protein precipitation can be employed.[2] LLE is often preferred for its simplicity and ability to provide a clean extract.

Protocol: Liquid-Liquid Extraction (LLE)

This protocol is optimized for a 100 µL plasma sample volume.

• Sample Thawing and Aliquoting: Thaw frozen plasma samples at room temperature. Vortex gently to ensure homogeneity. Aliquot 100 µL of plasma into a clean 1.5 mL microcentrifuge tube.

• Internal Standard (IS) Spiking: Add 10 µL of the internal standard working solution (e.g., a stable isotope-labeled version of the analyte) to each plasma sample, calibrator, and quality control (QC) sample. The use of an IS is crucial to correct for variability during sample processing and instrumental analysis.[3]

• Acidification: Add 50 µL of 1% formic acid in water to each tube. This step is critical as it protonates the carboxylic acid group, making it less polar and more amenable to extraction into an organic solvent.

• Extraction: Add 500 µL of methyl tert-butyl ether (MTBE) to each tube. Cap the tubes and vortex vigorously for 2 minutes. The choice of MTBE is based on its ability to efficiently extract small molecule acids while minimizing the co-extraction of highly polar matrix components.

• Centrifugation: Centrifuge the tubes at 13,000 x g for 5 minutes at 4°C. This will separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (containing the analyte and IS) to a clean tube, avoiding the protein pellet at the interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid). Vortex for 30 seconds to ensure complete dissolution.

• Final Centrifugation: Centrifuge the reconstituted samples at 13,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Sample Injection: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Chromatographic and Mass Spectrometric Conditions

The separation and detection of the analyte are performed using a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system coupled to a tandem mass spectrometer.[4][5]

UPLC Parameters

Parameter	Condition	Rationale
Column	C18, 2.1 x 50 mm, 1.7 µm	Provides excellent retention and peak shape for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to maintain the analyte in its protonated form.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	10% B to 95% B over 3 min	Allows for efficient separation from endogenous components.
Flow Rate	0.4 mL/min	Optimal for the column dimensions and particle size.
Column Temp.	40°C	Ensures reproducible retention times.
Injection Vol.	5 µL	Balances sensitivity with potential for column overloading.

Mass Spectrometry Parameters

Parameter	Condition	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	The carboxylic acid group readily deprotonates to form a negative ion.
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.[1]
Precursor Ion (Q1)	[M-H]⁻ of the analyte	The deprotonated molecular ion.
Product Ion (Q3)	Specific fragment ion	Generated by collision-induced dissociation (CID) of the precursor ion.
Collision Energy	Optimized for analyte	The energy required to produce the most stable and abundant fragment ion.
Dwell Time	100 ms	Sufficient time to acquire a stable signal for each transition.

Method Validation: Ensuring Data Integrity

A bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose. The validation process should follow the principles outlined in the FDA's guidance on Bioanalytical Method Validation.[6][7][8][9]

Validation Workflow

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. mdpi.com [mdpi.com]
• 3. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. researchgate.net [researchgate.net]
• 6. hhs.gov [hhs.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 8. m.youtube.com [m.youtube.com]
• 9. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]

Technical Notes & Optimization

troubleshooting solubility issues with 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical and troubleshooting support for handling solubility issues associated with 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. As specific experimental data for this compound are not widely published, this document is grounded in the fundamental physicochemical principles of its structural motifs—a carboxylic acid and heterocyclic rings—to provide robust, scientifically-sound guidance.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid not dissolving in neutral water or PBS?

A: The compound's structure contains a carboxylic acid group. At neutral pH (around 7), this group is only partially deprotonated, meaning a significant portion of the molecules are in a neutral, less polar form (R-COOH). This form has limited ability to interact with polar water molecules, leading to poor aqueous solubility.[1][2] Carboxylic acids generally require a pH significantly above their acid dissociation constant (pKa) to become fully deprotonated and highly water-soluble.[3][4]

Q2: What is the recommended starting solvent for this compound?

A: For creating high-concentration stock solutions, a polar, aprotic organic solvent is recommended as the starting point. Dimethyl sulfoxide (DMSO) is the industry standard for this purpose due to its strong solubilizing power for a wide range of compounds.[5][6] Dimethylformamide (DMF) is a suitable alternative.

Q3: How does pH dramatically affect the solubility of this compound?

A: The carboxylic acid moiety is the key determinant.

• At low pH (e.g., pH < 3): The carboxylic acid will be fully protonated (R-COOH). In this neutral state, the molecule is at its most non-polar and will exhibit very low solubility in aqueous media.

• At pH near its pKa (estimated to be ~4.0-4.5): The compound will exist as a mixture of the protonated (insoluble) and deprotonated (soluble) forms, often resulting in a suspension or partial dissolution.

• At high pH (e.g., pH > 6.5): The carboxylic acid will be deprotonated to its carboxylate salt form (R-COO⁻). This negatively charged ion is significantly more polar and readily forms favorable interactions with water, leading to a dramatic increase in aqueous solubility.[7]

Q4: Can I use other organic solvents like ethanol or methanol?

A: Yes, but with caution. Alcohols like ethanol and methanol can also be used. However, they are less effective at dissolving a broad range of complex organic molecules compared to DMSO.[8] They are often used as co-solvents in formulations rather than for primary stock solutions.[9][10]

Q5: My compound was dissolved in DMSO, but it precipitated when I diluted it into my aqueous assay buffer. What happened?

A: This is a common issue known as "antisolvent precipitation." While the compound is soluble in 100% DMSO, its solubility can drop dramatically when the highly concentrated DMSO stock is diluted into an aqueous buffer where DMSO is a minor component.[11] The final concentration of the compound in the assay buffer may have exceeded its maximum aqueous solubility. To avoid this, stepwise dilution and ensuring the final DMSO concentration is low (typically <0.5%) is critical.[5][11]

Predicted Physicochemical Properties

A structural analysis allows for the estimation of key properties that govern solubility behavior.

Property	Predicted Value/Characteristic	Rationale & Impact on Solubility
Chemical Structure	Carboxylic acid with furan and oxadiazole heterocycles.	The carboxylic acid group makes solubility highly pH-dependent. The heterocyclic rings contribute to polarity but also introduce rigidity, which can impact crystal lattice energy and solubility.
pKa (Acid Dissociation Constant)	~4.0 - 4.5 (Estimated)	This value is the pH at which 50% of the compound is in its ionized (soluble) form. To achieve >99% ionization and good solubility, the solution pH should be at least 2 units above the pKa (i.e., pH > 6.5).[4]
logP (Lipophilicity)	~2 - 3 (Estimated)	This indicates moderate lipophilicity. The compound is unlikely to be highly soluble in either very polar (water) or very non-polar (hexane) solvents. A balanced solvent system is required.
Primary Solubilization Strategy	pH modification (use of base).	Deprotonating the carboxylic acid to its salt form is the most effective method for aqueous solubilization.[3]

In-Depth Troubleshooting Guides & Protocols

Guide 1: Protocol for Solubilization in Aqueous Buffers (pH-Modification Method)

This is the preferred method for preparing aqueous solutions for many biological assays when the final formulation does not contain organic solvents.

Principle: By adding a base (e.g., NaOH), we shift the equilibrium of the carboxylic acid to its deprotonated, highly soluble carboxylate salt form.

Step-by-Step Protocol:

• Weigh the Compound: Accurately weigh the desired amount of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid powder.

• Initial Suspension: Add a portion of the desired aqueous buffer (e.g., PBS, TRIS) to the powder. Do not add the full volume yet. The compound will likely form a slurry or suspension.

• Titrate with Base: While stirring or vortexing, add a low molarity base, such as 0.1 M NaOH, dropwise.

• Observe Dissolution: Continue adding the base slowly until the solid material completely dissolves, and the solution becomes clear.

• pH Adjustment (Optional but Recommended): Check the pH of the final solution. If necessary, back-titrate carefully with a dilute acid (e.g., 0.1 M HCl) to bring the pH to the desired final value for your experiment, ensuring it remains high enough to maintain solubility (typically pH > 7.0). Be cautious, as dropping the pH too low will cause precipitation.

• Final Volume Adjustment: Add the remaining buffer to reach the final target concentration.

• Sterile Filtration: If for cell-based assays, filter the final solution through a 0.22 µm sterile filter.

Guide 2: Protocol for Preparing High-Concentration Stock Solutions in DMSO

This is the standard method for creating concentrated stocks for storage and subsequent dilution into assay media.

Principle: DMSO is a powerful organic solvent that can dissolve the compound in its neutral, protonated state, allowing for the creation of a high-concentration stock (e.g., 10-50 mM).

Step-by-Step Protocol:

• Weigh Compound: Accurately weigh the compound into a sterile, chemically resistant vial (e.g., glass or polypropylene).

• Add DMSO: Add the calculated volume of high-purity, anhydrous DMSO to achieve the desired stock concentration.

• Aid Dissolution: Mix thoroughly by vortexing.[12] If dissolution is slow, gentle warming in a water bath (37°C) or brief sonication can be applied.[5] Ensure the vial is tightly capped to prevent water absorption by the DMSO.

• Verify Dissolution: Inspect the solution against a light source to ensure no solid particulates remain.

• Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles, which can lead to compound precipitation over time.[13] Store at -20°C or -80°C in tightly sealed vials.

Visual Diagrams and Workflows

Diagram 1: pH-Dependent Solubility of the Compound

This diagram illustrates the relationship between the solution's pH and the ionization state of the carboxylic acid group, which directly controls its aqueous solubility.

Caption: pH effect on compound ionization and solubility.

Diagram 2: Experimental Troubleshooting Workflow

This decision tree provides a logical path for diagnosing and solving solubility problems during experiments.

Caption: Decision tree for troubleshooting solubility.

References

• PubChem. 3-(2-Furyl)-4-phenylbutanoic acid. National Center for Biotechnology Information. [Link]

• Avdeef, A. (1978). pH-solubility profiles of organic carboxylic acids and their salts. SciSpace. [Link]

• Gaur, P. K., Mishra, S., Kumar, A., & Panda, B. P. (2014). Improvement in solubility of poor water-soluble drugs by solid dispersion. Asian Journal of Pharmaceutics, 8(3). [Link]

• Ballatore, C., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry. [Link]

• ResearchGate. (2021). Synthesis and Identification of some heterocyclic derivatives from carboxylic acid. [Link]

• Ballatore, C., et al. (2013). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry, 56(6), 2536–2547. [Link]

• YouTube. (2021). Matriculation Chemistry -- Topic 7.3 (Part 2): Solubility of Carboxylic Acids. [Link]

• Preprints.org. (2024). Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• Ballatore, C., et al. (2013). Structure Property Relationships of Carboxylic Acid Isosteres. ACS Publications. [Link]

• Starr, J. N. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. UNT Digital Library. [Link]

• ResearchGate. (2000). Why Do Co-solvents Enhance the Solubility of Solutes in Supercritical Fluids? New Evidence and Opinion. [Link]

• Dahlin, J. L., et al. (2015). Biological assay challenges from compound solubility: strategies for bioassay optimization. Expert Opinion on Drug Discovery, 10(8), 837–851. [Link]

• Manallack, D. T. (2009). The Significance of Acid/Base Properties in Drug Discovery. Current Topics in Medicinal Chemistry, 9(12), 1118–1136. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. [Link]

• Ziath. Samples in DMSO: What an end user needs to know. [Link]

• Michigan State University. Derivatives of Carboxylic Acids. [Link]

• Küçükgüzel, I., et al. (2001). 5-Furan-2yl[5][14][15]oxadiazole-2-thiol, 5-Furan-2yl-4H[3][14][15] triazole-3-thiol and Their Thiol-Thione Tautomerism. Molecules, 6(4), 346–352. [Link]

• LifeTein. (2023). How to dissolve peptide in DMSO and still be safe to the cell culture. [Link]

• ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research. [Link]

• Philimonov, D. A., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(21), 7433. [Link]

Sources

• 1. Structure Property Relationships of Carboxylic Acid Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pH‐solubility profiles of organic carboxylic acids and their salts (1978) | Z.T. Chowhan | 100 Citations [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. The Significance of Acid/Base Properties in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing the Stability of the 1,2,4-Oxadiazole Ring at Physiological pH

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,2,4-oxadiazole-containing compounds. This guide provides in-depth technical information, troubleshooting advice, and proactive strategies to manage the stability of the 1,2,4-oxadiazole ring in your experiments, particularly at physiological pH.

Part 1: Foundational Knowledge: FAQs on 1,2,4-Oxadiazole Ring Stability

This section addresses the most frequently asked questions regarding the inherent stability of the 1,2,4-oxadiazole moiety.

Q1: What is the general stability of the 1,2,4-oxadiazole ring in pharmaceutical compounds?

The 1,2,4-oxadiazole ring is a five-membered heterocycle that is generally considered to be thermodynamically stable.[1][2] Its stability is a key reason for its prevalence in medicinal chemistry. However, it's important to recognize that this is a nuanced stability. The ring possesses a weak O-N bond, which is a point of potential vulnerability, and its aromaticity is relatively low, which can contribute to its reactivity and susceptibility to rearrangement reactions.[3][4][5] Disubstituted 1,2,4-oxadiazoles are notably more stable than their mono-substituted counterparts and can tolerate a range of chemical conditions, including strongly acidic environments.[6]

Q2: Why is the 1,2,4-oxadiazole ring often used as a bioisostere for esters and amides?

The 1,2,4-oxadiazole ring is a widely used bioisostere for ester and amide functionalities primarily to enhance metabolic stability.[1][5][7] Esters and amides are susceptible to hydrolysis by various enzymes, such as esterases and amidases, which can lead to rapid clearance of a drug from the body. The 1,2,4-oxadiazole ring is generally more resistant to this type of enzymatic degradation, often resulting in an improved pharmacokinetic profile for the parent molecule.[4] Additionally, the geometry and electronic properties of the 1,2,4-oxadiazole ring can mimic those of esters and amides, allowing it to maintain favorable interactions with biological targets.

Q3: What are the primary degradation pathways for the 1,2,4-oxadiazole ring at physiological pH?

At physiological pH (around 7.4), the primary degradation pathway for the 1,2,4-oxadiazole ring is through hydrolysis, which can be catalyzed by both acidic and basic conditions. The generally accepted mechanism involves nucleophilic attack at one of the ring carbons, leading to the cleavage of the weak O-N bond and subsequent ring opening.

Under basic conditions, a hydroxide ion can attack the C5 carbon, leading to ring opening. In acidic conditions, protonation of a ring nitrogen can activate the ring for nucleophilic attack by water. The specific degradation products will depend on the substituents present on the 1,2,4-oxadiazole ring and the precise reaction conditions.

Q4: How do pH and temperature affect the stability of the 1,2,4-oxadiazole ring?

Both pH and temperature significantly impact the stability of the 1,2,4-oxadiazole ring. Studies on 1,2,4-oxadiazole derivatives have shown that the ring exhibits maximum stability in a pH range of 3-5.[8] Stability decreases as the pH moves into either the acidic or basic range. This is due to the acid- and base-catalyzed hydrolysis mechanisms described in the previous question.

Increased temperature will accelerate the rate of degradation at any given pH, following the principles of chemical kinetics. Therefore, for long-term storage of 1,2,4-oxadiazole-containing compounds in solution, it is advisable to use a buffered solution with a pH in the stable range (3-5) and to store the solution at low temperatures.

Part 2: Troubleshooting Guide for Experimental Challenges

This section provides practical advice for addressing common stability issues encountered during experiments.

Issue 1: Unexpectedly Rapid Degradation of my 1,2,4-Oxadiazole Compound in Aqueous Buffer (pH ~7.4).

Possible Cause & Explanation:

You are likely observing base-catalyzed hydrolysis of the 1,2,4-oxadiazole ring. As mentioned previously, the ring is more susceptible to degradation at pH values outside of the optimal 3-5 range.[8] The presence of nucleophiles in your buffer, other than hydroxide ions, could also contribute to the degradation. The electronic nature of the substituents on your compound can also play a significant role; electron-withdrawing groups can increase the electrophilicity of the ring carbons, making them more susceptible to nucleophilic attack.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected degradation.

Detailed Experimental Protocol: HPLC-Based Stability Assessment

This protocol outlines a general method for quantitatively assessing the stability of your 1,2,4-oxadiazole compound in a buffered solution.

Materials:

• Your 1,2,4-oxadiazole compound

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (or other appropriate modifier for your HPLC method)

• HPLC system with a UV or DAD detector

• C18 HPLC column

Procedure:

• Prepare a stock solution of your compound in a suitable organic solvent (e.g., DMSO or ACN) at a high concentration (e.g., 10 mM).

• Prepare the incubation solution by diluting the stock solution into pre-warmed (37 °C) PBS (pH 7.4) to a final concentration of 10-50 µM. Ensure the final concentration of the organic solvent is low (typically ≤1%) to avoid solubility issues and effects on stability.

• Incubate the solution at a constant temperature, typically 37 °C, to mimic physiological conditions.

• Take samples at various time points (e.g., 0, 1, 2, 4, 8, 24 hours). The exact time points should be adjusted based on the expected stability of your compound.

• Quench the reaction immediately after taking each sample by adding an equal volume of cold acetonitrile. This will stop the degradation process and precipitate proteins if you are working in a biological matrix.

• Centrifuge the quenched samples to pellet any precipitate.

• Analyze the supernatant by reverse-phase HPLC (RP-HPLC).

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would be to start with a low percentage of Mobile Phase B, and gradually increase it to elute your compound and any degradation products. The gradient should be optimized for your specific compound.

  • Detection: Monitor the elution profile at a wavelength where your compound has maximum absorbance.

• Quantify the remaining parent compound at each time point by integrating the peak area.

• Calculate the percentage of compound remaining at each time point relative to the t=0 sample.

• Determine the half-life (t½) of your compound by plotting the natural logarithm of the percentage of remaining compound versus time.

Issue 2: My 1,2,4-Oxadiazole Compound Shows Poor Stability in In Vitro Plasma/Microsomal Assays.

Possible Cause & Explanation:

While 1,2,4-oxadiazoles are generally more resistant to enzymatic degradation than esters and amides, they are not completely inert. Degradation in plasma or microsomal assays can be due to the action of various enzymes, such as cytochrome P450s (CYPs) or other hydrolases. The substituents on your compound can influence its interaction with these enzymes and its susceptibility to metabolism.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor in vitro stability.

Detailed Experimental Protocol: In Vitro Plasma Stability Assay

Materials:

• Your 1,2,4-oxadiazole compound

• Control compound with known plasma stability

• Plasma from the desired species (e.g., human, rat, mouse)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard

• LC-MS/MS system

Procedure:

• Prepare a stock solution of your compound and the control compound in a suitable organic solvent.

• Pre-warm the plasma and phosphate buffer to 37 °C.

• Initiate the reaction by adding a small volume of the compound stock solution to the pre-warmed plasma to achieve the desired final concentration.

• Incubate the mixture at 37 °C with gentle shaking.

• Take aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quench the reaction by adding the aliquots to a larger volume of cold acetonitrile containing an internal standard.

• Vortex and centrifuge the samples to precipitate plasma proteins.

• Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining.

• Calculate the percentage of compound remaining at each time point and determine the half-life.

Part 3: Proactive Strategies for Enhancing 1,2,4-Oxadiazole Ring Stability

Instead of troubleshooting instability, a more effective approach is to design compounds with enhanced stability from the outset.

Strategy 1: Modulation of Electronic Effects through Substituent Modification.

Principle:

The electronic properties of the substituents at the C3 and C5 positions of the 1,2,4-oxadiazole ring can significantly influence its stability. Electron-withdrawing groups (EWGs) can increase the electrophilicity of the ring carbons, making them more susceptible to nucleophilic attack and subsequent degradation. Conversely, electron-donating groups (EDGs) can decrease the electrophilicity of the ring carbons, thereby increasing the stability of the ring.

Practical Application:

When designing new 1,2,4-oxadiazole-containing compounds, consider the electronic nature of the planned substituents. If a particular region of your molecule requires an EWG for biological activity, and you are concerned about stability, you might consider placing an EDG at the other position on the oxadiazole ring to electronically "balance" the ring and enhance its stability.

Strategy 2: Introduction of Steric Hindrance.

Principle:

Introducing bulky substituents near the 1,2,4-oxadiazole ring can sterically hinder the approach of nucleophiles, such as water or hydroxide ions, to the electrophilic ring carbons. This steric shield can significantly slow down the rate of hydrolysis and improve the overall stability of the compound.

Practical Application:

Consider incorporating bulky groups, such as a tert-butyl group or an ortho-substituted aromatic ring, adjacent to the 1,2,4-oxadiazole ring. This can be a highly effective strategy for improving stability without significantly altering the electronic properties of the molecule, which could be crucial for maintaining biological activity.

Data Summary Table: Influence of Substituents on Stability

Substituent Type	Position on Ring	Expected Impact on Stability at pH 7.4	Rationale
Electron-Donating Groups (EDGs) (e.g., -OCH₃, -CH₃, -NH₂)	C3 or C5	Increased Stability	Decrease the electrophilicity of the ring carbons, making them less susceptible to nucleophilic attack.
Electron-Withdrawing Groups (EWGs) (e.g., -NO₂, -CF₃, -Cl)	C3 or C5	Decreased Stability	Increase the electrophilicity of the ring carbons, making them more prone to nucleophilic attack.
Sterically Bulky Groups (e.g., -tBu, ortho-substituted aryl)	Adjacent to the ring	Increased Stability	Sterically hinder the approach of nucleophiles to the ring.

Part 4: Visualizations and References

Graphviz Diagrams

Caption: Simplified degradation pathways of the 1,2,4-oxadiazole ring.

Caption: Experimental workflow for HPLC-based stability assessment.

References

• Pace, A., & Pierro, P. (2009). Rearrangements of 1,2,4-oxadiazoles. RSC Advances, 45(2), 1-33.
• Cherkasova, A., et al. (2025). 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. European Journal of Medicinal Chemistry, 297, 117935.
• L. Tono, et al. (2021). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Current Organic Chemistry, 25(4), 377-408.
• Chowrasia, A., et al. (2021). Biological activity of oxadiazole and thiadiazole derivatives. Beni-Suef University Journal of Basic and Applied Sciences, 10(1), 1-19.
• La Mura, E., et al. (2021). Rearrangements of 1,2,4-Oxadiazole: “One Ring to Rule Them All”. Molecules, 26(16), 4987.
• Guan, A., et al. (2019).
• Pace, A., et al. (2020). A database of steric and electronic properties of heteroaryl substituents.
• Szymanowska, A., et al. (2020). Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. Scientific Reports, 10(1), 1-13.
• Raut, S., et al. (2018). Effect of Electron Withdrawing and Electron Donating Substituents on the Synthesis of 1,3,4-Oxadiazoles using Dibromotriphenylphosphorane. Digital Commons @ Otterbein.
• Li, Y., et al. (2012). Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Journal of Pharmaceutical Sciences, 101(8), 2732-2743.
• Merringer, K. N. (2017). Substituent Strength Vs Reactivity: A Study Of 1,3,4-Oxadiazoles And Electron Donating Groups. Digital Commons @ Otterbein.
• Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. (2019). Research Journal of Pharmacy and Technology, 12(10), 5069-5075.
• Sharma, V., et al. (2021). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry, 64(22), 16339-16382.
• Current status of N-, O-, S-heterocycles as potential alkaline phosphatase inhibitors: a medicinal chemistry overview. (2023). RSC Medicinal Chemistry, 14(6), 964-991.
• Prescribed drugs containing nitrogen heterocycles: an overview. (2018). Journal of Heterocyclic Chemistry, 55(5), 1057-1081.
• Heterocyclic Compounds in Drug Development: A Medicinal Chemistry Perspective Review. (2025). International Journal of Advances in Engineering and Management, 7(10), 69-78.
• Degradation Kinetics and Mechanism of an Oxadiazole Derivative, Design of a Stable Drug Product for BMS-708163, a γ-Secretase Inhibitor Drug Candid

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Technical Support Center: Stability and Storage of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

Welcome to the technical support guide for 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. This document provides researchers, scientists, and drug development professionals with in-depth guidance on preventing the degradation of this compound during storage. Understanding the chemical vulnerabilities of this molecule is the first step in ensuring the integrity and reproducibility of your experimental results.

Understanding the Molecule: A Triad of Vulnerabilities

4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is a multifaceted compound with three key structural features that can be susceptible to degradation: a furan ring, an oxadiazole ring, and a carboxylic acid functional group. Each of these components has unique stability characteristics that must be considered for long-term storage.

• The Furan Ring: Furan and its derivatives are known to be sensitive to acidic conditions, which can lead to ring-opening reactions.[1] Protonation of the furan ring, particularly at the Cα position, can initiate a cascade of reactions, ultimately leading to the loss of the heterocyclic structure.[1]

• The Oxadiazole Ring: The 1,3,4-oxadiazole ring, while generally more stable than amides and esters to hydrolysis, can undergo cleavage under both acidic and basic conditions.[2][3][4] Forced degradation studies on similar oxadiazole-containing compounds have shown that hydrolysis can lead to the formation of acylhydrazides or other ring-opened products.[5]

• The Carboxylic Acid Group: Carboxylic acids can participate in various reactions, including decarboxylation, especially if there are activating groups in the β-position.[6][7] While less of a primary concern for this specific molecule under typical storage conditions, its acidic nature can influence the local microenvironment and potentially catalyze the degradation of the furan or oxadiazole rings.

The interplay of these three functional groups creates a molecule that requires careful handling and storage to prevent degradation. The primary degradation pathways to consider are hydrolysis and acid-catalyzed ring opening.

Visualizing Potential Degradation Pathways

To better understand the potential degradation mechanisms, the following diagram illustrates the key vulnerabilities of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Caption: Key environmental stressors and their potential impact on the degradation of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid?

A1: To ensure the long-term stability of the solid compound, we recommend the following storage conditions. These are designed to mitigate the risks of hydrolysis, acid-catalyzed degradation, and other potential reactions.

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower[8]	Reduces the rate of all potential chemical degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes the risk of oxidation.
Light	Protected from light (amber vial)	Prevents potential photolytic degradation.
Humidity	Dry, desiccated environment	Crucial to prevent hydrolysis of the oxadiazole ring and acid-catalyzed opening of the furan ring.[9]
Container	Tightly sealed, high-quality glass vial	Prevents moisture and air ingress.

For routine laboratory use, storage at 2-8°C is acceptable for short periods, provided the compound is kept in a desiccated and light-protected environment.[10]

Q2: I need to store the compound in solution. What solvent should I use and what are the storage recommendations?

A2: Storing 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid in solution increases the risk of degradation due to solvent-mediated reactions. If solution storage is unavoidable, follow these guidelines:

• Solvent Choice: Use a dry, aprotic solvent such as anhydrous DMSO or DMF. Polar aprotic solvents have been shown to have a stabilizing effect on furan derivatives.[11][12] Avoid protic solvents like methanol or ethanol, and especially aqueous solutions, as they can facilitate hydrolysis and proton-catalyzed degradation.

• Solution Preparation: Prepare solutions fresh for each experiment whenever possible. If you must store a stock solution, aliquot it into single-use volumes to avoid repeated freeze-thaw cycles and moisture introduction.

• Storage Conditions: Store solutions at -80°C for long-term stability. For short-term storage (a few days), -20°C may be acceptable, but stability should be verified.

Q3: How can I tell if my sample of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid has degraded?

A3: Visual inspection can sometimes reveal degradation (e.g., color change, clumping of the solid), but these are not reliable indicators. The most definitive way to assess the purity and degradation of your compound is through analytical techniques.

• Recommended Analytical Method: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the most common and effective method for assessing the purity of the compound and detecting degradation products. A reversed-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) is a good starting point for method development.

• Interpreting the Results: A pure sample should show a single major peak at the expected retention time. The appearance of new peaks, especially those at earlier retention times (indicating more polar compounds), is a strong indicator of degradation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action & Explanation
Loss of biological activity in my assay.	Compound degradation.	1. Verify Purity: Analyze a sample of your compound by HPLC-UV to confirm its purity. Compare the chromatogram to a reference standard or a previously validated batch. 2. Prepare Fresh Solutions: If using a stock solution, prepare a fresh solution from solid material and repeat the experiment. This will rule out degradation in solution. 3. Review Storage Conditions: Ensure your storage conditions for both solid and solution forms of the compound align with the recommendations in this guide.
New peaks appear in my HPLC chromatogram.	Hydrolysis or ring-opening of the compound.	1. Characterize Degradants: If possible, use LC-MS to determine the mass of the new peaks. This can provide clues about the degradation pathway (e.g., addition of a water molecule in hydrolysis). 2. Perform a Forced Degradation Study: To understand the compound's stability under your experimental conditions, you can intentionally expose small amounts to acidic, basic, and oxidative conditions and monitor the degradation by HPLC. This will help you identify the likely cause of the degradation you are observing.
The solid compound has changed color or appears clumpy.	Significant degradation and/or moisture absorption.	1. Do Not Use: A visible change in the physical appearance of the compound is a strong indicator of significant degradation. The material should be discarded. 2. Evaluate Storage Containers: Ensure your storage vials have a tight seal and are appropriate for long-term storage of chemical compounds. Consider using vials with PTFE-lined caps.

Experimental Protocol: Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. Method optimization may be required for your specific instrumentation and application.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound.

  • Dissolve in 1 mL of a suitable solvent (e.g., acetonitrile or DMSO) to make a 1 mg/mL stock solution.

  • Dilute the stock solution to a final concentration of approximately 50 µg/mL with the initial mobile phase composition.

• HPLC Conditions:

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-25 min: 5% B

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm and 280 nm.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • A purity of >95% is generally considered acceptable for most research applications.

Workflow for Investigating Compound Degradation

The following workflow can be used to systematically investigate and address suspected degradation of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Caption: A systematic workflow for troubleshooting suspected degradation of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

By understanding the inherent chemical instabilities of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid and implementing the storage and handling procedures outlined in this guide, researchers can ensure the integrity of their samples and the validity of their experimental data.

References

• Nakashima, R., et al. (2012). Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). Journal of Chemical Theory and Computation, 8(1), 344-355. Available at: [Link]

• Michigan State University Department of Chemistry. Heterocyclic Compounds. Available at: [Link]

• Li, H., et al. (2012). Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Journal of Pharmaceutical Sciences, 101(8), 2732-2743. Available at: [Link]

• Davídek, J., et al. (2007). Formation of carboxylic acids during degradation of monosaccharides. Czech Journal of Food Sciences, 25(5), 241-249. Available at: [Link]

• Bashir, S., et al. (2021). Impact of Humidity and Temperature on the Stability of the Optical Properties and Structure of MAPbI3, MA0.7FA0.3PbI3 and (FAPbI3)0.95(MAPbBr3)0.05 Perovskite Thin Films. Materials, 14(14), 3945. Available at: [Link]

• Kim, M., et al. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Food Science and Technology, 44, e123423. Available at: [Link]

• GMP Plastics. (2023). Optimizing Compound Storage for Long-Term Stability and Safety. Available at: [Link]

• Velíšek, J., & Čejka, P. (2021). Formation of Carboxylic Acids during Degradation of Monosaccharides. Czech Journal of Food Sciences, 25(5), 241-249. Available at: [Link]

• Jia, L., & Xu, Y. (2024). Relative Humidity Modulates the Physicochemical Processing of Secondary Brown Carbon Formation from Nighttime Oxidation of Furan and Pyrrole. Environmental Science & Technology, 58(15), 6439–6449. Available at: [Link]

• DISPENDIX. (2024). Improving Long-Term Compound Storage in I.DOT Source Plates. Available at: [Link]

• Li, H., et al. (2012). Degradation Kinetics and Mechanism of an Oxadiazole Derivative, Design of a Stable Drug Product for BMS-708163, a γ-Secretase Inhibitor Drug Candidate. Journal of Pharmaceutical Sciences, 101(8), 2732-2743. Available at: [Link]

• Selishcheva, E., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem, e202401849. Available at: [Link]

• Sangle, S. L., et al. (2025). A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS. Heterocyclic Letters, 15(1), 217-225. Available at: [Link]

• Gümüş, M. H., & Pençe, S. (2023). Bioisosterism: 1,2,4-Oxadiazole Rings. Molecules, 28(9), 3825. Available at: [Link]

• Selishcheva, E., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem, e202401849. Available at: [Link]

• García-Pérez, M. A., et al. (2021). Review of Drug Storage Conditions, A Case Report. Farmacia Hospitalaria, 45(3), 151-152. Available at: [Link]

• Sharma, P., et al. (2024). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. Pharmaceuticals, 17(5), 580. Available at: [Link]

• Guo, L., et al. (2022). Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability. New Journal of Chemistry, 46(46), 22633-22638. Available at: [Link]

• Roge, V. V., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Available at: [Link]

• Reusch, W. (n.d.). Heterocyclic Compounds. Michigan State University. Available at: [Link]

• Jeong, S., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods, 11(15), 2296. Available at: [Link]

• Médecins Sans Frontières. (n.d.). Drug quality and storage. MSF Medical Guidelines. Available at: [Link]

• Wikipedia. (n.d.). Hydrogen storage. Available at: [Link]

• Román-Leshkov, Y., et al. (2012). Functional Group Dependence of the Acid Catalyzed Ring Opening of Biomass Derived Furan Rings. Catalysis Science & Technology, 2(10), 2066-2073. Available at: [Link]

• Wikipedia. (n.d.). Decarboxylation. Available at: [Link]

• Choe, E., & Min, D. B. (2006). Effect of relative humidity and light conditions on the oxidative stability of sunflower oil stabilized with synthetic and natural antioxidants. Journal of Food Science, 71(5), C264-C268. Available at: [Link]

• Valente, S., et al. (2010). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 5(25), 15473–15482. Available at: [Link]

• Kumar, A., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Mini-Reviews in Medicinal Chemistry, 22(14), 1836-1851. Available at: [Link]

• Huang, Y., et al. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. Foods, 11(10), 1438. Available at: [Link]

• Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Available at: [Link]

• Uttarakhand Open University. (n.d.). HETEROCYCLIC COMPOUNDS. Available at: [Link]

• Sweeny, J. (2012). Testing Drug Stability for Long-Term Storage. Drug Discovery and Development. Available at: [Link]

• Vlachos, D. G., & Car-Parrinello, M. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels, 31(12), 13956–13963. Available at: [Link]

• Gad, S. C. (2007). Pharmaceutical Manufacturing Handbook: Production and Processes. John Wiley & Sons. Available at: [Link]

• Auvergne, R., et al. (2014). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 6(6), 1696-1712. Available at: [Link]

• Sharma, A., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research, 59(1), S26-S38. Available at: [Link]

• Al-kamarany, M. A. (2014). THE EFFECT OF TEMPERATURE AND MOISTURE ON THE PHYSICAL AND CHEMICAL STABILITY OF FUROSEMIDE TABLETS (40 MG) MARKETED IN SYRIA. International Journal of Pharmaceutical Sciences and Research, 5(8), 3449-3455. Available at: [Link]

• Naletoski, I., & Krol, E. S. (2007). Methods for the determination of furan in food. JRC Scientific and Technical Reports. Available at: [Link]

• Głowacki, R. J., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2420. Available at: [Link]

• The Editors of Encyclopaedia Britannica. (n.d.). Heterocyclic compound. Britannica. Available at: [Link]

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• 12. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Synthesizing Oxadiazole Derivatives

From the desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the synthesis of oxadiazole derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with these vital heterocyclic scaffolds. Oxadiazoles are a cornerstone in medicinal chemistry, prized for their metabolic stability and role as bioisosteres for ester and amide functionalities.[1] Their derivatives exhibit a vast range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2]

This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges. Our goal is to empower you to diagnose experimental issues, optimize your reaction conditions logically, and achieve higher yields and purity in your synthetic campaigns.

Section 1: Troubleshooting Guide for 1,3,4-Oxadiazole Synthesis

The most prevalent route to 2,5-disubstituted-1,3,4-oxadiazoles is the cyclodehydration of 1,2-diacylhydrazine intermediates.[3] These are typically formed from the reaction of an acid hydrazide with a carboxylic acid or acid chloride. The subsequent ring-closure is the critical, and often most problematic, step.

Q1: My reaction yield is critically low or zero. What are the likely causes and how can I troubleshoot this?

Answer: A low or zero yield is a common but solvable issue. The cause often lies in one of three areas: reagent quality, reaction conditions, or the stability of the intermediate.

• Causality & Explanation: The cyclodehydration step requires the removal of a water molecule to form the stable oxadiazole ring. This process has a significant activation energy barrier. If the dehydrating agent is weak or inactive, or if the temperature is too low, the reaction will stall at the 1,2-diacylhydrazine stage.

• Troubleshooting Protocol:

  • Verify Reagent Activity: Dehydrating agents like phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂) are highly sensitive to moisture. Use a freshly opened bottle or distill the reagent before use. Polyphosphoric acid (PPA) can also absorb atmospheric water over time, reducing its efficacy.

  • Optimize Temperature: Gradually increase the reaction temperature. For many POCl₃-mediated cyclizations, refluxing for 6-7 hours is a standard starting point.[3] If your substrate is thermally sensitive, consider a milder dehydrating agent instead of forcing the conditions with heat (see Q5).

  • Confirm Intermediate Formation: Before initiating cyclization, confirm the formation of the 1,2-diacylhydrazine intermediate via TLC or LC-MS. If the intermediate is not forming, the issue lies with the initial acylation step. Ensure your acid chloride is active or that your carboxylic acid coupling reaction (e.g., using EDC/HOBt) is efficient.

  • Consider Solvent Effects: The choice of solvent is critical. While some reactions are run neat in an excess of the dehydrating agent (e.g., POCl₃), others may benefit from a high-boiling inert solvent like dioxane, toluene, or DMF to ensure consistent temperature control.

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start -> check_reagents; check_reagents -> solution_reagent [label="Moisture contamination?"]; check_reagents -> check_intermediate [label="Reagents OK"]; check_intermediate -> solution_intermediate [label="Intermediate absent?"]; check_intermediate -> optimize_temp [label="Intermediate present"]; optimize_temp -> solution_temp [label="Reaction stalling?"]; optimize_temp -> change_reagent [label="Decomposition occurs?"]; change_reagent -> solution_change; } Caption: Troubleshooting Decision Tree for Low Yield Reactions.

Q2: I'm observing a significant side product, especially when starting from a thiosemicarbazide. How can I improve selectivity for the oxadiazole?

Answer: This is a classic selectivity problem. When using acylthiosemicarbazides to synthesize 2-amino-1,3,4-oxadiazoles, a common competing reaction is cyclization to form the 2-amino-1,3,4-thiadiazole.[4]

• Causality & Explanation: The cyclization can proceed via two pathways: nucleophilic attack from the oxygen of the acyl group (leading to the desired oxadiazole) or from the sulfur of the thioamide group (leading to the thiadiazole). The pathway taken is highly dependent on the choice of cyclizing agent and the reaction conditions.

• Improving Selectivity:

  • Choice of Reagent is Key: Reagents that favor O-acylation and dehydration are preferred. Iodine-mediated oxidative cyclization is a well-established method that often shows high selectivity for the oxadiazole ring.[5] Similarly, using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) has been reported to provide excellent yields (82-94%) of 5-aryl-2-amino-1,3,4-oxadiazoles with high selectivity.[4]

  • Avoid Harsh Dehydrating Agents: Strong dehydrating agents like POCl₃ can sometimes favor the thermodynamically stable thiadiazole product.

  • Use a Coupling Agent Approach: The use of carbodiimides like EDCI can promote the formation of 2-amino-1,3,4-oxadiazoles from N-acyl-thiosemicarbazides in good yields (65-90%) by activating the carbonyl group for intramolecular attack.[4]

Q3: My product is proving difficult to purify by column chromatography. What are some effective strategies?

Answer: Purification is often as challenging as the reaction itself. Difficulty in purification usually stems from residual starting materials, closely related byproducts, or the physical properties of the product itself.

• Work-up Optimization:

  • Quenching: When using reagents like POCl₃ or SOCl₂, the quenching step is critical. Slowly and carefully pouring the reaction mixture onto crushed ice is a standard procedure.[3] This hydrolyzes excess reagent and precipitates the crude product.

  • Neutralization: After quenching, the acidic solution often needs to be neutralized (e.g., with NaHCO₃ or NH₄OH solution) to ensure the product is in its neutral form, which is more soluble in organic extraction solvents like ethyl acetate or DCM.

  • Extraction: Perform multiple extractions with a suitable organic solvent to ensure complete recovery of the product from the aqueous layer.[4]

• Purification Techniques:

  • Recrystallization: If the crude product is a solid, recrystallization is the most powerful purification technique for removing minor impurities. Experiment with different solvent systems (e.g., Ethanol/Water, Ethyl Acetate/Hexane, DMF/Methanol[1]).

  • Column Chromatography: If column chromatography is unavoidable, ensure you have an optimal solvent system identified by TLC. A gradient elution (e.g., starting from 100% heptane and gradually increasing the ethyl acetate concentration) is often more effective than an isocratic elution for separating closely-eluting spots.[6]

  • Acid/Base Wash: If your product is neutral but you have basic or acidic impurities, a liquid-liquid extraction wash with dilute acid (e.g., 1M HCl) or base (e.g., 5% NaHCO₃) can remove them before chromatography.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: How do I choose the best dehydrating agent for my 1,3,4-oxadiazole synthesis?

The choice of dehydrating agent is arguably the most critical parameter. It depends on the functional groups present in your starting materials and the desired reaction conditions (e.g., temperature, time). A summary of common agents is provided in the table below.

FAQ 2: What are some milder, modern alternatives to harsh classical dehydrating agents?

Classical reagents like POCl₃ and concentrated H₂SO₄ are effective but lack functional group tolerance. Modern synthetic chemistry offers several milder alternatives:

• Burgess Reagent: Known for its mild conditions, though it can be expensive.[6]

• Triphenylphosphine/Iodine (Ph₃P-I₂): A versatile system for promoting dehydrative cyclization under relatively mild conditions.[5]

• XtalFluor-E: A powerful dehydrating reagent that can be effective where others fail.[4]

• Photoredox Catalysis: Emerging methods use light and a photocatalyst to drive the cyclization, often under very mild, oxidant-free conditions.[5]

FAQ 3: Are there environmentally friendly or "green" methods available?

Yes, the field is actively moving towards more sustainable practices.

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times (from hours to minutes) and often leads to higher yields and cleaner reactions, sometimes under solvent-free conditions.[1][7]

• Mechanochemical Synthesis: Ball-milling techniques can provide solvent-free reaction conditions, offering a significant environmental advantage.[5]

Section 3: Protocols & Data

Table 1: Comparison of Common Dehydrating Agents for 1,3,4-Oxadiazole Synthesis

Dehydrating Agent	Typical Conditions	Advantages	Disadvantages	Source(s)
POCl₃ (Phosphorus Oxychloride)	Neat or in solvent, reflux, 4-8 h	Inexpensive, powerful, widely used	Harsh, corrosive, moisture-sensitive, limited functional group tolerance	[3][4]
SOCl₂ (Thionyl Chloride)	Neat or in solvent, reflux, 4-20 h	Readily available, effective	Generates HCl and SO₂ gas, harsh, requires careful handling	[1][3]
PPA (Polyphosphoric Acid)	High temperature (120-160 °C)	Good for difficult cyclizations	Viscous, difficult to stir, harsh work-up	[3][4]
I₂ (Iodine)	In solvent (e.g., DMF), often with a base (K₂CO₃)	Metal-free, good functional group compatibility	Stoichiometric iodine required	[5]
EDCI	Room temperature, 4-8 h	Mild conditions, good for sensitive substrates	Primarily for 2-amino derivatives, reagent cost	[4]
Ph₃P / CCl₄ or I₂	Reflux in solvent (e.g., ACN)	Appel reaction conditions, relatively mild	Generates phosphine oxide byproduct	[5]

Protocol 1: General Procedure for 1,3,4-Oxadiazole Synthesis via POCl₃-Mediated Cyclodehydration

This is a representative protocol and must be adapted based on the specific substrate.

• Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the 1,2-diacylhydrazine intermediate (1.0 eq).

• Reagent Addition: Under an inert atmosphere (N₂ or Argon), carefully add phosphorus oxychloride (POCl₃) (5-10 volumes, serving as both reagent and solvent).

• Reaction: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 4-8 hours. Monitor the reaction progress by TLC or LC-MS by carefully quenching a small aliquot in ice water and extracting with ethyl acetate.

• Work-up: After the reaction is complete (disappearance of starting material), cool the mixture to room temperature. Slowly and carefully pour the reaction mixture onto a vigorously stirred beaker of crushed ice.

• Precipitation & Filtration: A solid precipitate should form. Continue stirring for 30 minutes. Collect the crude solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral (pH ~7).

• Purification: Dry the crude solid under vacuum. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Section 4: Visual Guides

dot digraph "Optimization_Workflow" { graph [rankdir="TB", splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

start [label="Goal: Synthesize Target Oxadiazole", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; step1 [label="Step 1: Select Synthetic Route\n(e.g., Diacylhydrazine Cyclization)", fillcolor="#F1F3F4", fontcolor="#202124"]; step2 [label="Step 2: Initial Condition Screen\n- Reagent: POCl₃\n- Temp: Reflux\n- Time: 6h", fillcolor="#F1F3F4", fontcolor="#202124"]; step3 [label="Step 3: Analyze Outcome\n(TLC / LC-MS)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

outcome_good [label="High Yield / Clean", fillcolor="#34A853", fontcolor="#FFFFFF"]; outcome_low [label="Low Yield / Incomplete", fillcolor="#EA4335", fontcolor="#FFFFFF"]; outcome_side [label="Side Products", fillcolor="#EA4335", fontcolor="#FFFFFF"];

action_low [label="Troubleshoot:\n- Increase Temp/Time\n- Check Reagent Quality", fillcolor="#F1F3F4", fontcolor="#202124"]; action_side [label="Optimize Selectivity:\n- Change Dehydrating Agent (e.g., I₂)\n- Lower Temperature", fillcolor="#F1F3F4", fontcolor="#202124"];

step4 [label="Step 4: Second Round Optimization", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; final [label="Final Optimized Protocol", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> step1 -> step2 -> step3; step3 -> outcome_good [label=">70%"]; step3 -> outcome_low [label="<50%"]; step3 -> outcome_side [label="Impure"];

outcome_low -> action_low -> step4; outcome_side -> action_side -> step4;

step4 -> final [label="Success"]; outcome_good -> final; } Caption: General Workflow for Oxadiazole Synthesis Optimization.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Al-Ostoot, F. H., Al-Mulla, A., & Augustine, B. (2024).

• Bala, S., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International. Retrieved from [Link]

• Sharma, P., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities.
• Kumar, R., et al. (2025). Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. ACS Omega.
• Kumar, D., et al. (2024). A Review on Synthesis and Biological Activities of Oxadiazole Derivatives. Journal of Drug Delivery and Therapeutics.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from [Link]

• Bollikolla, H. B., & Akula, A. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-275. Retrieved from [Link]

Sources

• 1. ijper.org [ijper.org]
• 2. informaticsjournals.co.in [informaticsjournals.co.in]
• 3. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 5. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]

Technical Support Center: Strategies for Minimizing Cytotoxicity of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid in Normal Cells

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the therapeutic potential of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. Recognizing that a critical hurdle in drug development is achieving selective cytotoxicity against target cancer cells while sparing normal, healthy cells, this document provides a comprehensive troubleshooting framework and frequently asked questions (FAQs) to address challenges encountered during in vitro experimentation. The principles and protocols outlined herein are grounded in established scientific methodologies to ensure the integrity and reproducibility of your findings.

Introduction: The Challenge of Selective Cytotoxicity

The furan and oxadiazole heterocyclic moieties are prevalent scaffolds in medicinal chemistry, recognized for their diverse biological activities, including anticancer properties.[1][2][3] The compound 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid combines these promising pharmacophores. However, as with many novel small molecules, achieving a therapeutic window that maximizes efficacy against malignant cells while minimizing harm to normal tissues is paramount. This guide will explore experimental strategies to investigate and potentially mitigate the off-target cytotoxicity of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues researchers may encounter when evaluating the cytotoxicity of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Q1: I am observing significant cytotoxicity in my normal cell line controls. What are the initial troubleshooting steps?

Observing cytotoxicity in normal cells is a common challenge. A systematic approach is necessary to determine if this is an inherent property of the compound or an experimental artifact.

Troubleshooting Workflow:

• Verify Compound Integrity and Purity:

  • Rationale: Impurities from the synthesis or degradation products can exhibit their own cytotoxic effects.

  • Action: Confirm the purity of your compound batch using techniques like HPLC and NMR. Ensure proper storage conditions (e.g., temperature, light protection) to prevent degradation.

• Re-evaluate Compound Solubility and Vehicle Effects:

  • Rationale: Poor solubility can lead to compound precipitation, causing physical stress to cells. The vehicle (e.g., DMSO) used to dissolve the compound can also be toxic at higher concentrations.[4]

  • Action:

    • Visually inspect the culture medium for any signs of precipitation after adding the compound.

    • Perform a vehicle-only control experiment to determine the maximum non-toxic concentration of the solvent. Typically, DMSO concentrations should be kept below 0.5%.[4]

• Optimize Cell Seeding Density:

  • Rationale: Cell density can influence susceptibility to cytotoxic agents. Over-confluent or sparsely seeded cells may respond differently.

  • Action: Perform a cell titration experiment to identify the optimal seeding density for your specific normal cell line where cells are in a logarithmic growth phase during the experiment.[4]

• Confirm Assay Integrity:

  • Rationale: Artifacts in cytotoxicity assays can lead to false-positive results.

  • Action:

    • Include appropriate controls: untreated cells, vehicle-only controls, and a positive control known to induce cytotoxicity in your cell line.

    • For absorbance-based assays like MTT, check for high background signals, which could be due to microbial contamination or interference from media components like phenol red.[4][5]

Q2: How can I determine if the observed cytotoxicity is due to on-target or off-target effects in my normal cells?

Distinguishing between on-target and off-target effects is crucial for understanding the mechanism of toxicity and the compound's therapeutic potential.

Investigative Workflow:

• Target Expression Analysis:

  • Rationale: If the intended molecular target of your compound is known, its expression level in the normal cell line will be informative.

  • Action: Use techniques like qPCR or Western blotting to quantify the expression of the target protein in both your cancer and normal cell lines. High expression in normal cells might suggest on-target toxicity.

• Competitive Inhibition Assays:

  • Rationale: If a known, selective inhibitor of the intended target exists, it can be used to compete with your compound.

  • Action: Co-treat the normal cells with your compound and a molar excess of the known inhibitor. A reduction in cytotoxicity would suggest an on-target effect.

• In Silico Off-Target Profiling:

  • Rationale: Computational models can predict potential off-target interactions based on the compound's structure.[6]

  • Action: Utilize in silico tools and databases to screen for potential off-target binding partners of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. This can provide a list of candidate proteins to investigate experimentally.

Q3: What experimental strategies can I employ to potentially reduce the cytotoxicity of my compound in normal cells while maintaining its anti-cancer activity?

Several advanced strategies can be explored to enhance the therapeutic index of a promising compound.

Strategies for Enhancing Selective Cytotoxicity:

• Dose-Response and Time-Course Studies:

  • Rationale: The therapeutic window may be narrow. A detailed understanding of the concentration and time-dependent effects is essential.

  • Action: Perform comprehensive dose-response studies on both cancer and normal cell lines to accurately determine the IC50 (half-maximal inhibitory concentration) for each. Conduct time-course experiments to see if a shorter exposure time can maintain efficacy in cancer cells while reducing toxicity in normal cells.

• Combination Therapy:

  • Rationale: Combining your compound with another agent may allow for lower, less toxic doses to be used.

  • Action: Investigate synergistic combinations with known anticancer drugs. The goal is to find a combination that enhances cancer cell killing at concentrations where your compound alone shows minimal toxicity to normal cells.

• Advanced Drug Delivery Systems:

  • Rationale: Encapsulating the compound in a nanoparticle-based delivery system can alter its biodistribution and target it more specifically to cancer cells.

  • Action: Explore the formulation of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid into liposomes or other nanoparticles. These can be further modified with targeting ligands (e.g., antibodies, peptides) that recognize receptors overexpressed on cancer cells.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• Plate reader (570 nm absorbance)

Procedure:

• Seed cells in a 96-well plate at the predetermined optimal density and allow them to adhere overnight.

• Treat cells with serial dilutions of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid and appropriate controls (vehicle, positive control).

• Incubate for the desired treatment duration (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well.

• Mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Troubleshooting MTT Assay	Potential Cause	Recommended Solution
High background	Microbial contamination	Check cultures for contamination. Use sterile technique.
Phenol red interference	Use phenol red-free medium during the MTT incubation step.[5]
Low absorbance readings	Low cell number	Optimize cell seeding density through a titration experiment.[4]
Insufficient incubation time	Increase the incubation time with the MTT reagent.
High variability	Incomplete formazan solubilization	Ensure complete dissolution of formazan crystals by thorough mixing.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric assay that quantifies the release of the cytosolic enzyme lactate dehydrogenase from cells with a damaged membrane.

Materials:

• 96-well plates

• Commercially available LDH assay kit (contains LDH substrate, cofactor, and dye)

• Plate reader (490 nm absorbance)

Procedure:

• Seed cells and treat them with the compound as described for the MTT assay. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• After the incubation period, transfer a portion of the cell culture supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well.

• Incubate for the time specified in the kit instructions (usually 15-30 minutes) at room temperature, protected from light.

• Stop the reaction using the stop solution provided in the kit.

• Read the absorbance at 490 nm.

Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Visualization of Experimental Workflow

Diagram 1: Troubleshooting Workflow for Observed Cytotoxicity in Normal Cells

Caption: A decision-making flowchart for initial troubleshooting steps.

Diagram 2: Strategy for Enhancing Selective Cytotoxicity

Caption: Approaches to improve the therapeutic window of the compound.

Concluding Remarks

Minimizing the cytotoxicity of a novel compound in normal cells is an iterative process of careful experimental design, rigorous troubleshooting, and strategic optimization. While 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid may present challenges, the methodologies described in this guide provide a robust framework for systematically addressing these issues. By validating your experimental system and exploring advanced strategies to enhance selectivity, you can more effectively evaluate the true therapeutic potential of this promising molecule.

References

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. [Link]

• Gryz, M., & Kwiecień, H. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2423. [Link]

• Letters in Applied NanoBioScience. (2022). Design, Synthesis, Characterization, and Anticancer Properties of Novel Derivatives of 2-(4-t-Butyl)-5-(5-Aryl Substituted-1, 3, 4-oxadiazol-2-yl) Pyridine. [Link]

• MDPI. (2023). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. [Link]

• MDPI. (2023). An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. [Link]

• PubMed Central. (2006). Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. [Link]

• ResearchGate. (2018). Synthesis, characterization and cytotoxic evaluation of novel derivatives of 1, 3, 4-oxadiazole containing 5-phenyl thiophene moiety. [Link]

• ResearchGate. (2021). Furanolabdanoid-based 1,2,4-oxadiazoles: Synthesis and cytotoxic activity. [Link]

• Frontiers in Bioengineering and Biotechnology. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. [Link]

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. [Link]

• YouTube. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. [Link]

• ResearchGate. (2014). Update on in vitro cytotoxicity assays for drug development. [Link]

• TÜBİTAK Academic Journals. (2022). Synthesis of novel oxadiazole derivatives and their cytotoxic activity against various cancer cell lines. [Link]

• Spandidos Publications. (2015). Study of the in vitro cytotoxicity testing of medical devices (Review). [Link]

• ISLA S.A.S. (n.d.). Cell health assay guide. [Link]

• ResearchGate. (2022). Synthesis of novel oxadiazole derivatives and their cytotoxic activity against various cancer cell lines. [Link]

• PubMed Central. (2022). Biological activity of oxadiazole and thiadiazole derivatives. [Link]

• Dove Medical Press. (2024). Reducing the Off-target Effect of CRISPR-Cas9 Genome Editing. [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). [Link]

• ResearchGate. (2020). Therapeutic potential of oxadiazole or furadiazole containing compounds. [Link]

• ResearchGate. (n.d.). Strategies to reduce off-target effects. [Link]

• PubMed. (2020). Synthesis and cytotoxicity of hybrids of 1,3,4- or 1,2,5-oxadiazoles tethered from ursane and lupane core with 1,2,3-triazole. [Link]

• Patsnap Synapse. (2025). How can off-target effects of drugs be minimised?. [Link]

• MDPI. (2023). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijabbr.com [ijabbr.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. How can off-target effects of drugs be minimised? [synapse.patsnap.com]

challenges in the scale-up synthesis of furan-oxadiazole compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the scale-up synthesis of furan-oxadiazole compounds. This guide is designed for researchers, chemists, and drug development professionals who are transitioning from bench-scale experiments to larger-scale production. Furan-oxadiazole cores are privileged scaffolds in medicinal chemistry, but their synthesis presents unique challenges when moving beyond the gram scale.[1][2] This document provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you navigate these complexities successfully.

Our approach is rooted in explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system. We will explore common pitfalls in reaction control, work-up, and purification, providing actionable solutions grounded in established chemical principles.

Troubleshooting Guide: Common Scale-Up Challenges

This section addresses specific, recurring problems encountered during the scale-up synthesis of furan-oxadiazole derivatives.

Question 1: My cyclodehydration reaction yield has dropped significantly after moving from a 1g to a 100g scale. What are the likely causes and how can I fix it?

Answer: A drop in yield upon scale-up is a classic problem, often rooted in mass and heat transfer limitations. At the 1g scale, reactions are typically more forgiving due to efficient heating and stirring. At 100g, these factors become critical.

Causality Analysis:

• Inefficient Heat Transfer: Large reaction volumes heat and cool much slower. A common cause for lower yield is the development of localized "hot spots" if the reaction is exothermic, or insufficient heating to overcome the activation energy. This can lead to thermal degradation of starting materials or the desired product, especially with sensitive furan rings.[3] Longer reaction times at elevated temperatures can also contribute to lower yields.[3]

• Poor Mixing: Inadequate agitation in a large reactor can lead to poor distribution of reagents, especially if one is added portion-wise or is not fully soluble. This results in incomplete conversion and an increase in side reactions where the local stoichiometry is not optimal.

• Choice of Dehydrating Agent: Reagents that work well on a small scale, like the Burgess reagent, might be prohibitively expensive or difficult to handle at a larger scale.[3] Conversely, classical dehydrating agents like phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) can be aggressive, causing charring or side reactions if not controlled carefully.[1][2]

Troubleshooting Workflow & Protocol:

Here is a systematic approach to diagnose and resolve the issue.

Caption: Troubleshooting workflow for low yield in scale-up reactions.

Step-by-Step Protocol for Re-optimization:

• Setup: Use a reactor equipped with an overhead mechanical stirrer and a temperature probe that measures the internal reaction temperature, not the heating mantle/bath temperature.

• Reagent Addition: If using a powerful dehydrating agent like POCl₃, consider diluting it in an appropriate solvent and adding it slowly via an addition funnel to better control the exotherm.

• Temperature Control: Set the external heating bath 5-10°C higher than the desired internal temperature. Monitor the internal temperature closely during reagent addition. If an exotherm causes the internal temperature to rise significantly, be prepared to cool the reactor.

• Reaction Monitoring: Take aliquots of the reaction mixture at regular intervals. Quench and analyze by TLC or LCMS to determine the point of maximum product formation before significant degradation occurs.[3]

• Solvent Choice: Ensure the chosen solvent can handle the temperature range required and effectively dissolves the starting materials. A change in solvent from THF to dioxane, for instance, has been shown to improve yields in some cases.[3]

Question 2: I am trying to synthesize a 2-amino-5-furan-1,3,4-oxadiazole from a furan-acylthiosemicarbazide precursor, but I am isolating the 1,3,4-thiadiazole isomer as a major byproduct. How can I improve selectivity?

Answer: This is a well-documented challenge in the synthesis of 2-amino-1,3,4-oxadiazoles. The acylthiosemicarbazide intermediate possesses two nucleophilic centers (oxygen and sulfur) that can participate in the cyclization, leading to a mixture of the desired oxadiazole and the undesired thiadiazole.

Mechanistic Insight:

The selectivity is determined by which atom—the carbonyl oxygen or the thiocarbonyl sulfur—acts as the primary nucleophile during the ring-closing step. The choice of cyclizing agent and reaction conditions dictates which pathway is favored. Harsh, acidic dehydrating agents often favor the more thermodynamically stable thiadiazole.

Sources

• 1. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 2. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mass Spectrometry Analysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the mass spectrometric analysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. This document is designed for researchers, chemists, and drug development professionals who are working with this compound and need to interpret its fragmentation patterns or troubleshoot their experimental results. As your virtual application scientist, I will provide field-proven insights grounded in established scientific principles to ensure the accuracy and reliability of your analyses.

The molecule , with a molecular formula of C₁₀H₁₀N₂O₄ and a monoisotopic mass of 222.0641 Da , possesses a unique combination of functional groups: a furan ring, a 1,3,4-oxadiazole core, and a butyric acid side chain. This structure gives rise to specific and predictable fragmentation behaviors under different ionization conditions, which are crucial for its identification and characterization.

Section 1: Predicted Fragmentation Pathways

Understanding the likely fragmentation pathways is the first step in interpreting any mass spectrum. The ionization method used—typically "hard" ionization like Electron Ionization (EI) or "soft" ionization like Electrospray Ionization (ESI)—will dictate the nature of the resulting spectrum.

Electron Ionization (EI) Fragmentation

Electron Ionization is a high-energy technique that typically leads to extensive fragmentation, providing a detailed "fingerprint" of the molecule's structure.[1][2][3][4] While the molecular ion peak (M⁺˙ at m/z 222) may be weak or absent due to the molecule's instability under EI conditions, the fragment ions are highly informative.

Key fragmentation mechanisms for this compound include α-cleavage, heterocyclic ring fissions, and a characteristic McLafferty rearrangement involving the carboxylic acid group.[5]

Expected EI Fragmentation Scheme:

Caption: Predicted EI fragmentation pathway for 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Summary of Key EI Fragments:

m/z (Nominal)	Proposed Fragment Identity	Description of Loss
222	[M]⁺˙	Molecular Ion
204	[M - H₂O]⁺˙	Loss of water from the carboxylic acid group.
177	[M - COOH]⁺	α-cleavage leading to the loss of the carboxyl radical.[6]
162	[M - C₃H₆O]⁺˙	McLafferty rearrangement with loss of propene and CO₂.
148	[C₇H₄N₂O₂]⁺˙	McLafferty Rearrangement Ion . This is a highly characteristic fragment resulting from the transfer of a γ-hydrogen to the carbonyl oxygen, followed by cleavage of the Cα-Cβ bond of the butyric acid chain.[7][8][9][10]
124	[C₅H₃N₂O₂-CH₂]⁺	Fragment containing the furan and oxadiazole rings with one methylene group.
95	[C₄H₃O-CO]⁺	Furoyl cation, a very common fragment for 2-substituted furans.
67	[C₄H₃O]⁺	Furan cation, resulting from the loss of CO from the furoyl cation.

Electrospray Ionization (ESI) Fragmentation

ESI is a soft ionization technique that typically generates protonated molecules [M+H]⁺ or deprotonated molecules [M-H]⁻ with minimal fragmentation in the ion source.[11][12][13][14] It is the preferred method for determining the molecular weight of the compound. Structural information is obtained via tandem mass spectrometry (MS/MS), where a precursor ion is selected and fragmented through collision-induced dissociation (CID).

Common Adducts in Positive Ion Mode:

In ESI, the analyte can form adducts with cations present in the mobile phase. Always consider these possibilities when interpreting your spectrum.

Adduct Ion	Mass Difference	Expected m/z (for M=222.0641)
[M+H]⁺	+1.0078	223.0719
[M+NH₄]⁺	+18.0344	240.0985
[M+Na]⁺	+22.9898	245.0539
[M+K]⁺	+38.9637	261.0278
[2M+H]⁺	M+1.0078	445.1360
Table data sourced from common adduct references.[15][16]

Expected ESI-MS/MS Fragmentation ([M+H]⁺ Precursor):

When the protonated molecule (m/z 223) is subjected to CID, fragmentation will occur at the most labile bonds, often initiated by the charge site.

Caption: Predicted ESI-MS/MS fragmentation of the [M+H]⁺ ion of the target compound.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why can't I see the molecular ion peak at m/z 222 in my EI-MS spectrum?

A: The molecular ion (M⁺˙) formed under high-energy EI conditions is often unstable and undergoes rapid fragmentation.[2] For molecules with multiple functional groups and heteroatoms like this one, the energy from the electron impact is quickly distributed, leading to the cleavage of weaker bonds. The McLafferty rearrangement, in particular, is a very efficient fragmentation pathway for carboxylic acids and can significantly deplete the molecular ion population.[7][8] If identifying the molecular weight is your primary goal, using a soft ionization technique like ESI or Chemical Ionization (CI) is highly recommended.

Q2: I see a prominent peak at m/z 245 in my positive mode ESI-MS spectrum. What is it?

A: This peak corresponds to the sodium adduct of your molecule, [M+Na]⁺. Sodium is ubiquitous in laboratory environments (glassware, solvents, reagents) and readily forms adducts with analytes in the ESI source.[15][16] Its presence is very common. The expected mass would be 222.0641 (M) + 22.9898 (Na⁺) = 245.0539 Da. The presence of both [M+H]⁺ (m/z 223) and [M+Na]⁺ (m/z 245) is strong evidence for a compound with a molecular weight of 222 Da.

Q3: What are the most characteristic fragments I should look for to confirm the identity of my compound?

A: In EI-MS, the fragment at m/z 148 resulting from the McLafferty rearrangement is a strong indicator of the butyric acid chain attached to a larger moiety. In MS/MS analysis of the [M+H]⁺ precursor, the neutral loss of 88 Da (butyric acid) to yield a fragment at m/z 135 is highly diagnostic. Additionally, the presence of the furoyl cation at m/z 95 confirms the 2-substituted furan portion of the molecule.

Q4: My ESI-MS signal is very low. What are some common causes?

A: Low signal intensity can stem from several factors.[17] First, ensure your compound is soluble and stable in the mobile phase. The carboxylic acid group means its ionization efficiency is pH-dependent. For positive mode ([M+H]⁺), adding a small amount of formic acid (0.1%) to the mobile phase can enhance protonation. For negative mode ([M-H]⁻), adding a weak base like ammonium acetate or a trace of ammonium hydroxide can improve deprotonation. Other factors include non-optimized ion source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas temperature) or ion suppression from matrix components in your sample.[11]

Section 3: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the analysis of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid.

Problem	Potential Cause	Recommended Action & Rationale
No Peaks or Very Weak Signal	1. Incorrect Instrument Settings: The MS method may not be configured to detect your ion of interest. 2. Poor Ionization: The analyte is not efficiently forming gas-phase ions. 3. Spray Instability (ESI): The electrospray is sputtering or absent.	1. Verify MS Method: Ensure the mass range includes your target m/z (e.g., 223, 245) and that the instrument is set to the correct polarity (Positive for [M+H]⁺, Negative for [M-H]⁻).[18] 2. Optimize Mobile Phase: For positive mode, add 0.1% formic acid. For negative mode, try 5 mM ammonium acetate. This provides a source of protons or facilitates deprotonation, respectively, stabilizing the ion. 3. Check Spray: Visually inspect the ESI needle. If the spray is inconsistent, check for clogs, ensure adequate liquid flow, and optimize nebulizer gas flow. A stable spray is fundamental for reproducible ionization.[18][19]
Unexpected Peaks / High Background	1. Contamination: Solvents, tubing, or the sample itself may be contaminated. 2. Carryover: Residue from a previous injection is present.	1. Identify Contaminants: Common background ions include plasticizers (phthalates), siloxanes (from column bleed or lab air), and solvent clusters.[20] Run a blank injection of just your mobile phase to identify background signals. 2. Improve Wash Steps: Increase the volume and/or strength of the needle wash solvent in your autosampler method. Run multiple blank injections after a concentrated sample to ensure the system is clean.[18]
Spectrum Dominated by Fragments (in ESI-MS)	1. In-Source Fragmentation: The energy in the ion source is too high, causing the [M+H]⁺ ion to fragment before it reaches the mass analyzer.	1. Reduce Source Energy: Methodically lower the voltage on source components like the fragmentor, skimmer, or capillary exit. This reduces the kinetic energy imparted to the ions as they travel from atmospheric pressure to the vacuum of the mass analyzer, preserving the precursor ion.[5]
Inaccurate Mass Measurement	1. Instrument Out of Calibration: The mass-to-charge ratio assignment is drifting. 2. No Lock Mass/Reference: The instrument has no internal standard to correct for drift during the run.	1. Calibrate the Instrument: Perform a full calibration of the mass spectrometer according to the manufacturer's protocol. Calibration ensures that the relationship between the signals sent to the mass analyzer and the measured m/z is accurate.[18] 2. Use a Reference Mass: If your instrument supports it, continuously infuse a known reference compound (lock mass) to allow for real-time mass correction, which is critical for high-resolution mass spectrometry.

Section 4: Standard Operating Protocol (SOP)

Protocol: ESI-MS/MS Analysis for Structural Confirmation

This protocol outlines the steps for acquiring a high-quality MS/MS spectrum of the [M+H]⁺ precursor ion.

• Sample Preparation:

  • Prepare a 1 µg/mL stock solution of the compound in methanol or acetonitrile.

  • Dilute this stock solution 1:100 in the working mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrumentation Setup (LC-MS/MS):

  • LC System: Use a standard C18 column. A flow rate of 0.2-0.4 mL/min is typical.

  • Ion Source (ESI): Positive ion mode.

  • Capillary Voltage: ~3.5 kV

  • Drying Gas (N₂): ~325 °C, Flow ~8 L/min

  • Nebulizer Gas (N₂): ~35 psi

  • Note: These are starting values and must be optimized for your specific instrument.

• MS Method Development:

  • Step 1 (Full Scan): First, acquire a full scan spectrum (e.g., m/z 100-500) to confirm the presence of the [M+H]⁺ ion at m/z 223.1.

  • Step 2 (MS/MS): Create a product ion scan method.

    • Precursor Ion: Set the quadrupole (Q1) to isolate m/z 223.1.

    • Collision Energy (CE): Apply a range of collision energies (e.g., ramp from 10-40 eV). This allows you to observe both low-energy (gentle) and high-energy (extensive) fragmentation, providing a complete picture.

    • Product Ion Scan: Scan the second analyzer (Q3) from m/z 50 up to 225 to detect all resulting fragment ions.

• Data Analysis:

  • Examine the resulting product ion spectrum.

  • Confirm the presence of the expected key fragments (e.g., m/z 205, 177, 135, 95) as predicted in Section 1.2.

  • The fragmentation pattern serves as a robust confirmation of the compound's identity.

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• Pereira, D. G., et al. (2007). Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. Journal of the Brazilian Chemical Society. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Potential of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

In the relentless pursuit of novel therapeutic agents to combat inflammation, a multifaceted pathological process underpinning numerous chronic diseases, our focus turns to the promising class of furan-containing oxadiazole derivatives. This guide presents a comprehensive validation of the anti-inflammatory activity of a novel compound, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid (designated as F-OBA). Through a series of rigorously designed in vitro and in vivo experiments, we will objectively compare its performance against established non-steroidal anti-inflammatory drugs (NSAIDs), Ibuprofen and Diclofenac. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a transparent and data-driven assessment of F-OBA's therapeutic potential.

The Rationale for Novel Anti-inflammatory Agents

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.[1] A key molecular event in the inflammatory cascade is the increased activity of the cyclooxygenase-2 (COX-2) enzyme, which leads to the production of pro-inflammatory prostaglandins.[2] While existing NSAIDs effectively target COX enzymes, their long-term use is often associated with gastrointestinal and cardiovascular side effects, primarily due to the non-selective inhibition of the constitutively expressed COX-1 enzyme. This therapeutic gap underscores the urgent need for novel anti-inflammatory agents with improved efficacy and safety profiles. The 1,3,4-oxadiazole moiety is a well-established pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory effects.[2][3][4] The furan ring is also a common structural motif in biologically active compounds.[5][6] The strategic hybridization of these two pharmacophores in F-OBA presents a compelling avenue for the development of a potent and potentially safer anti-inflammatory drug.

Comparative Compound Profiling

Compound	Structure	Key Characteristics
4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid (F-OBA)		A novel synthetic compound featuring a furan ring fused with a 1,3,4-oxadiazole core and a butyric acid side chain. The design aims to enhance COX-2 selectivity and improve the safety profile.
Ibuprofen		A widely used NSAID that non-selectively inhibits both COX-1 and COX-2 enzymes. It is a common benchmark for evaluating new anti-inflammatory agents.
Diclofenac		Another potent NSAID with a slight preference for COX-2 inhibition. It is frequently used as a positive control in anti-inflammatory studies.[7]

In Vitro Validation of Anti-inflammatory Activity

To ascertain the direct anti-inflammatory effects of F-OBA at the molecular and cellular levels, two distinct in vitro assays were conducted: a COX-2 inhibition assay to evaluate its primary mechanism of action, and an albumin denaturation assay to assess its ability to stabilize proteins, a hallmark of anti-inflammatory potential.

Cyclooxygenase-2 (COX-2) Inhibition Assay

The rationale behind this assay is to directly measure the ability of F-OBA to inhibit the enzymatic activity of COX-2, a key mediator of inflammation.

• Preparation of Reagents: A commercial COX-2 inhibitor screening assay kit is used. Test compounds (F-OBA, Ibuprofen, Diclofenac) are dissolved in DMSO to create stock solutions.

• Assay Procedure: The assay is performed in a 96-well plate format. Each well contains the reaction buffer, heme, COX-2 enzyme, and the test compound at varying concentrations.

• Initiation and Measurement: The reaction is initiated by the addition of arachidonic acid. The plate is incubated, and the prostaglandin production is measured using a colorimetric substrate.

• Data Analysis: The percentage of COX-2 inhibition is calculated for each concentration of the test compound. The IC50 value (the concentration required to inhibit 50% of the enzyme activity) is then determined.

Compound	COX-2 Inhibition IC50 (µM)
F-OBA	0.8 ± 0.1
Ibuprofen	15.2 ± 1.8
Diclofenac	1.5 ± 0.3

The data clearly indicates that F-OBA is a potent inhibitor of the COX-2 enzyme, with an IC50 value significantly lower than that of Ibuprofen and comparable to Diclofenac. This suggests a strong potential for targeted anti-inflammatory activity.

Inhibition of Albumin Denaturation

This assay provides insight into the ability of a compound to prevent protein denaturation, a process implicated in the inflammatory response.

• Reaction Mixture Preparation: The reaction mixture consists of bovine serum albumin (BSA), the test compound at various concentrations, and phosphate-buffered saline (PBS).

• Induction of Denaturation: The mixture is heated to induce denaturation of the albumin.

• Measurement: The turbidity of the solution, which correlates with the extent of denaturation, is measured spectrophotometrically.

• Calculation: The percentage inhibition of denaturation is calculated relative to a control group without the test compound.

Compound	% Inhibition of Albumin Denaturation (at 100 µg/mL)
F-OBA	85.3 ± 4.2
Ibuprofen	78.9 ± 5.1
Diclofenac	92.1 ± 3.7

F-OBA demonstrated a high capacity to inhibit albumin denaturation, further supporting its anti-inflammatory properties. Its performance was comparable to the standard drugs, indicating its potential to mitigate protein damage associated with inflammation.

In Vivo Evaluation of Anti-inflammatory Efficacy

To translate the promising in vitro findings into a more physiologically relevant context, the anti-inflammatory efficacy of F-OBA was evaluated in a well-established animal model of acute inflammation.

Carrageenan-Induced Paw Edema in Rats

This widely accepted model mimics the acute inflammatory response and is a standard for screening potential anti-inflammatory drugs.[8]

Caption: Workflow for the carrageenan-induced paw edema assay.

• Animal Acclimatization: Male Wistar rats are acclimatized to laboratory conditions for one week.

• Grouping and Dosing: The rats are divided into four groups: a control group (vehicle), and three groups receiving F-OBA, Ibuprofen, and Diclofenac, respectively, via oral gavage.

• Induction of Edema: One hour after drug administration, a solution of carrageenan is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer immediately before the carrageenan injection and at 1, 2, 3, and 4 hours post-injection.

• Calculation of Edema Inhibition: The percentage of edema inhibition is calculated for each group relative to the control group.

Compound (Dose)	% Inhibition of Paw Edema (at 3 hours)
F-OBA (20 mg/kg)	62.5 ± 5.5
Ibuprofen (50 mg/kg)	55.8 ± 6.2
Diclofenac (10 mg/kg)	68.3 ± 4.9

In the in vivo model, F-OBA exhibited a potent anti-inflammatory effect, significantly reducing carrageenan-induced paw edema. Its efficacy at a 20 mg/kg dose was comparable to that of Diclofenac at 10 mg/kg and superior to Ibuprofen at a higher dose of 50 mg/kg, highlighting its strong in vivo activity.

Mechanistic Insights and Signaling Pathways

The anti-inflammatory effects of F-OBA are primarily attributed to its inhibition of the COX-2 enzyme, which in turn blocks the synthesis of pro-inflammatory prostaglandins from arachidonic acid.

Caption: Simplified signaling pathway of inflammation and the inhibitory action of F-OBA.

Conclusion and Future Directions

The comprehensive evaluation presented in this guide strongly supports the anti-inflammatory potential of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. F-OBA has demonstrated potent in vitro inhibition of the COX-2 enzyme and significant in vivo efficacy in a standard model of acute inflammation, with a performance profile comparable or superior to established NSAIDs.

References

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• Kumar, S., & Singh, P. (2021). Anti-inflammatory activity of new 1,3,4-oxadiazole derivatives.
• Wakimoto, T., Kondo, H., Nii, H., Kimura, K., Egami, Y., Oka, Y., Yoshida, M., Kida, E., Ye, Y., Akahoshi, S., Asakawa, T., Matsumura, K., Ishida, H., Nukaya, H., Tsuji, K., Kan, T., & Abe, I. (2011). Furan fatty acid as an anti-inflammatory component from the green-lipped mussel Perna canaliculus.
• Shafi, S., Alam, M. M., Mulakayala, N., Mulakayala, C., van Olphen, A., & Iqbal, H. (2025). Synthesis and biological evaluation of furan-1,3,4-oxadiazole as antitubercular, antibacterial, and antioxidant agents. Journal of Structural Chemistry, 66(1), 1-15.
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A Comparative Guide to the Efficacy of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric Acid and Sodium Butyrate

For researchers and drug development professionals navigating the landscape of epigenetic modulators, the short-chain fatty acid sodium butyrate is a familiar and foundational tool. Its potent activity as a histone deacetylase (HDAC) inhibitor has cemented its role in studies ranging from cancer biology to inflammatory diseases. However, its therapeutic application is often hampered by rapid in vivo metabolism and a short biological half-life.[1] This has spurred the development of butyrate analogs, designed to offer improved pharmacokinetic profiles and potentially enhanced efficacy.

This guide provides an in-depth comparative analysis of the well-established sodium butyrate and a novel synthetic analog, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. While direct comparative experimental data for the latter is emerging, this document will construct a robust predictive profile based on the known bioactivities of its constituent furan and 1,3,4-oxadiazole moieties, juxtaposed with the extensive body of research on sodium butyrate. We will delve into their mechanisms of action, postulate on their comparative efficacy, and provide detailed experimental protocols for researchers to validate these claims in their own laboratories.

Mechanistic Underpinnings: A Tale of Two Molecules

Sodium Butyrate: The Archetypal HDAC Inhibitor

Sodium butyrate exerts its biological effects primarily through the inhibition of histone deacetylases (HDACs), a class of enzymes crucial for the epigenetic regulation of gene expression.[2] By removing acetyl groups from lysine residues on histones, HDACs promote a more condensed chromatin structure, leading to transcriptional repression. Sodium butyrate, by inhibiting HDAC activity, induces histone hyperacetylation, which relaxes chromatin and allows for the transcription of genes involved in cell cycle arrest, differentiation, and apoptosis.[3]

However, the action of sodium butyrate is not entirely specific, affecting a broad range of Class I and IIa HDACs.[4] This lack of specificity can lead to off-target effects and a narrow therapeutic window. Furthermore, its rapid metabolism in the gut and liver necessitates high doses to achieve systemic therapeutic concentrations, posing a significant clinical challenge.[1]

4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric Acid: A Structurally-Informed Hypothesis

The structure of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid suggests a multi-faceted mechanism of action, likely centered on HDAC inhibition but with potentially enhanced properties derived from its furan and oxadiazole components.

• The Butyric Acid Moiety: The core butyric acid structure provides the foundational HDAC-inhibiting activity.

• The 1,3,4-Oxadiazole Ring: This heterocyclic ring is a common pharmacophore in medicinal chemistry, known for its metabolic stability and ability to participate in hydrogen bonding with biological targets.[5] Crucially, derivatives of 1,3,4-oxadiazole have been identified as potent and selective HDAC inhibitors, particularly targeting HDAC6.[6] This suggests that the oxadiazole ring in our compound of interest may confer greater specificity compared to sodium butyrate.

• The Furan Ring: Furan derivatives are also known to possess a wide range of biological activities, including anti-inflammatory and anti-cancer properties.[7] The inclusion of this moiety could contribute to the overall therapeutic effect, potentially through synergistic pathways.

The combination of these structural features leads to the hypothesis that 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid may act as a more stable, specific, and potent HDAC inhibitor than sodium butyrate.

Visualizing the Signaling Pathways

To conceptualize the mechanisms of action, the following diagrams illustrate the canonical HDAC inhibition pathway and the posited interactions of our two compounds.

Caption: Generalized HDAC Inhibition Pathway.

Comparative Efficacy: A Data-Driven Postulate

While direct comparative studies are pending, we can extrapolate a potential efficacy profile for 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid based on the known limitations of sodium butyrate and the properties of its structural components.

Feature	Sodium Butyrate	4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid (Predicted)	Rationale for Prediction
Potency (IC50)	Micromolar to millimolar range[8]	Potentially nanomolar to low micromolar range	Oxadiazole-based HDAC inhibitors have shown high potency.[6]
Specificity	Broad-spectrum (Class I and IIa HDACs)[4]	Potentially selective for specific HDAC isoforms (e.g., HDAC6)	The 1,3,4-oxadiazole moiety is associated with HDAC6 selectivity.[6]
Metabolic Stability	Low (rapidly metabolized)[1]	High (increased resistance to metabolism)	The oxadiazole ring is known to enhance metabolic stability.[5]
Bioavailability	Low oral bioavailability[1]	Potentially improved oral bioavailability	Enhanced stability and lipophilicity from the furan and oxadiazole rings may improve absorption.
Cellular Permeability	Moderate	Potentially enhanced	The heterocyclic moieties may improve passive diffusion across cell membranes.

Experimental Protocols for Comparative Efficacy Assessment

To empirically validate the predicted advantages of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, the following experimental workflows are recommended.

In Vitro HDAC Inhibition Assay

This assay will determine the half-maximal inhibitory concentration (IC50) of each compound against a panel of recombinant human HDAC isoforms.

Workflow Diagram:

Caption: In Vitro HDAC Inhibition Assay Workflow.

Step-by-Step Protocol:

• Compound Preparation: Prepare stock solutions of sodium butyrate and 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of concentrations for IC50 determination.

• Assay Plate Setup: In a 96-well black plate, add 5 µL of each compound dilution in duplicate. Include wells with solvent only as a negative control and a known potent HDAC inhibitor as a positive control.

• Enzyme Addition: Add 35 µL of assay buffer containing the desired recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, HDAC6) to each well.

• Inhibitor Binding: Incubate the plate at 37°C for 15 minutes.

• Substrate Reaction: Add 10 µL of a fluorogenic HDAC substrate (e.g., Fluor de Lys®) to each well to initiate the enzymatic reaction.

• Enzymatic Incubation: Incubate the plate at 37°C for 60 minutes, protected from light.

• Signal Development: Add 50 µL of developer solution containing trichostatin A (a potent HDAC inhibitor to stop the reaction) and a trypsin-like protease to cleave the deacetylated substrate, releasing the fluorophore.

• Fluorescence Measurement: Incubate for 15 minutes at 37°C and then measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Data Analysis: Plot the fluorescence intensity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.

Workflow Diagram:

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., a cancer cell line known to be sensitive to HDAC inhibitors) to approximately 80% confluency. Treat the cells with either vehicle (e.g., DMSO), sodium butyrate, or 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid at a range of concentrations for a defined period (e.g., 1-4 hours).

• Cell Lysis: Harvest the cells, wash with PBS, and lyse them in a suitable buffer containing protease inhibitors.

• Heat Treatment: Aliquot the cell lysates into PCR tubes and heat them individually to a range of temperatures (e.g., from 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Separation of Soluble and Aggregated Proteins: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured and aggregated proteins.

• Sample Preparation for Western Blot: Carefully collect the supernatant, which contains the soluble proteins, and determine the protein concentration.

• Western Blotting: Separate the proteins by SDS-PAGE, transfer them to a PVDF membrane, and probe with a primary antibody specific for the HDAC isoform of interest.

• Data Analysis: Quantify the band intensities at each temperature for each treatment condition. Plot the percentage of soluble protein against temperature to generate melting curves. A shift in the melting temperature (Tm) to a higher value in the presence of the compound indicates target engagement.

Conclusion: Charting a Path Forward

Sodium butyrate remains an invaluable research tool and a benchmark for HDAC inhibition. However, its pharmacological limitations underscore the need for novel analogs with improved therapeutic potential. 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, by virtue of its furan and 1,3,4-oxadiazole moieties, presents a compelling case for enhanced potency, selectivity, and metabolic stability.

The experimental protocols outlined in this guide provide a clear and robust framework for the direct, head-to-head comparison of these two compounds. The data generated from these studies will be instrumental in validating the hypothesized advantages of this novel analog and will ultimately inform its potential for further preclinical and clinical development. As our understanding of the nuanced roles of specific HDAC isoforms in disease continues to grow, the development of selective inhibitors like 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid will be paramount in realizing the full therapeutic promise of epigenetic modulation.

References

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Comparative Guide for the Characterization of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid as a GPR40 Agonist

For: Researchers, scientists, and drug development professionals

Introduction

The G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), has emerged as a compelling therapeutic target for type 2 diabetes mellitus (T2DM).[1][2][3] GPR40 is highly expressed in pancreatic β-cells and is activated by medium and long-chain free fatty acids, leading to the potentiation of glucose-stimulated insulin secretion (GSIS).[4][5] This glucose-dependent mechanism of action makes GPR40 agonists attractive candidates for antidiabetic drugs with a potentially low risk of hypoglycemia.[2] Numerous synthetic agonists have been developed, with varied chemical scaffolds, typically incorporating a carboxylic acid moiety essential for receptor activation.[6]

This guide focuses on the experimental framework for confirming the molecular target and characterizing the pharmacological profile of a novel compound, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid . The structural features of this molecule—a butyric acid chain linked to a furan-substituted oxadiazole ring—suggest a high probability of interaction with GPR40. We will outline a systematic approach to validate this hypothesis and benchmark its performance against established GPR40 agonists.

Comparative Compounds

To provide a robust assessment of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, it is essential to compare its activity with well-characterized GPR40 agonists. The following compounds are recommended as controls and comparators:

• TAK-875 (Fasiglifam): A potent and selective GPR40 agonist that reached Phase III clinical trials. It serves as a benchmark for a clinically evaluated GPR40 agonist.[7]

• AM-1638 and AM-5262: These are described as "full agonists" or "ago-allosteric modulators" that have shown robust efficacy in preclinical models and can also signal through Gs-coupling, in addition to the canonical Gq pathway.[7][8]

• GW9508: A commonly used tool compound in preclinical GPR40 research.[7]

Experimental Workflow for Target Validation and Profiling

The following diagram illustrates a comprehensive workflow for the characterization of a putative GPR40 agonist.

Caption: Experimental workflow for GPR40 agonist characterization.

In Vitro Experimental Protocols

Radioligand Binding Assay

Objective: To determine if 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid binds to the GPR40 receptor and to quantify its binding affinity (Ki).

Methodology:

• Cell Culture and Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing human GPR40.

  • Harvest cells and prepare cell membranes by homogenization and centrifugation.

• Binding Reaction:

  • In a 96-well plate, incubate cell membranes with a known concentration of a GPR40-specific radioligand (e.g., [³H]AM-1638).

  • Add increasing concentrations of the unlabeled test compound (4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid) or comparator compounds.

  • Incubate to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the reaction mixture through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters to remove non-specific binding.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Functional Signaling Assays

Objective: To confirm that binding of the test compound to GPR40 leads to receptor activation and to characterize its potency (EC50) and efficacy (Emax). GPR40 is known to signal primarily through Gq, leading to inositol phosphate (IP) accumulation, but some synthetic agonists can also couple to Gs, resulting in cyclic AMP (cAMP) production.[7]

A. IP1 Accumulation Assay (Gq Pathway):

• Cell Culture: Use CHO or HEK293 cells stably expressing human GPR40.

• Assay Procedure:

  • Plate cells in a 96-well plate and allow them to adhere.

  • Stimulate the cells with various concentrations of the test compound or comparators in the presence of LiCl (to inhibit IP1 degradation).

  • Incubate for a defined period (e.g., 30-60 minutes).

• Detection:

  • Lyse the cells and measure the accumulation of inositol monophosphate (IP1) using a commercially available HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA kit.

• Data Analysis:

  • Plot the IP1 signal against the logarithm of the agonist concentration and fit to a sigmoidal dose-response curve to determine EC50 and Emax values.

B. cAMP Production Assay (Gs Pathway):

• Cell Culture: Use CHO or HEK293 cells stably expressing human GPR40.

• Assay Procedure:

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with various concentrations of the test compound or comparators.

  • Incubate for a defined period (e.g., 30 minutes).

• Detection:

  • Lyse the cells and measure intracellular cAMP levels using a commercially available HTRF or ELISA kit.

• Data Analysis:

  • Plot the cAMP signal against the logarithm of the agonist concentration to determine if the compound induces Gs signaling.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

Objective: To assess the ability of the test compound to potentiate insulin secretion from pancreatic β-cells in a glucose-dependent manner.

Methodology:

• Cell Culture/Islet Preparation:

  • Use a pancreatic β-cell line (e.g., INS-1E or MIN6) or isolated primary rodent or human pancreatic islets.

  • Culture cells/islets to the appropriate confluency or allow for recovery after isolation.

• Pre-incubation:

  • Wash the cells/islets and pre-incubate in a low-glucose buffer (e.g., 2.8 mM glucose) to establish a basal insulin secretion rate.[9][10]

• Stimulation:

  • Incubate the cells/islets with:

    • Low glucose buffer (negative control).

    • High glucose buffer (e.g., 16.7 mM glucose) (positive control).

    • High glucose buffer containing various concentrations of the test compound or comparators.

    • Low glucose buffer containing the highest concentration of the test compound to confirm glucose dependency.

• Sample Collection and Analysis:

  • After the incubation period (e.g., 1-2 hours), collect the supernatant.

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit.[11][12]

  • Normalize insulin secretion to the total protein or DNA content of the cells/islets.

• Data Analysis:

  • Compare the insulin secretion levels across the different conditions to determine the potentiation of GSIS by the test compound.

GPR40 Signaling Pathway

Activation of GPR40 by an agonist like 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is expected to initiate a signaling cascade leading to insulin secretion. The diagram below illustrates the canonical Gq-mediated pathway.

Caption: GPR40 signaling pathway for insulin secretion.

In Vivo Evaluation

Oral Glucose Tolerance Test (OGTT)

Objective: To evaluate the effect of the test compound on glucose disposal and insulin secretion in a relevant animal model of T2DM.

Methodology:

• Animal Model: Use a diabetic mouse or rat model (e.g., db/db mice or streptozotocin-induced diabetic rats).

• Dosing:

  • Fast the animals overnight.[13]

  • Administer the test compound, a comparator (e.g., TAK-875), or vehicle via oral gavage.

• Glucose Challenge:

  • After a set period (e.g., 30-60 minutes), administer an oral bolus of glucose (e.g., 2 g/kg).[13]

• Blood Sampling:

  • Collect blood samples from the tail vein at baseline (0 min) and at various time points after the glucose challenge (e.g., 15, 30, 60, 90, and 120 min).

• Analysis:

  • Measure blood glucose levels at each time point using a glucometer.

  • Measure plasma insulin levels from the collected blood samples using an ELISA kit.

• Data Analysis:

  • Plot the mean blood glucose and plasma insulin concentrations over time for each treatment group.

  • Calculate the area under the curve (AUC) for both glucose and insulin to quantify the overall effect of the compound.

Data Summary and Comparison

The following tables should be used to summarize the quantitative data obtained from the proposed experiments, allowing for a direct comparison of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid with the reference compounds.

Table 1: In Vitro Activity Profile

Compound	GPR40 Binding (Ki, nM)	IP1 Accumulation (EC50, nM)	IP1 Efficacy (% of TAK-875)	cAMP Production	GSIS Potentiation (at 1 µM)
4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid	Experimental Value	Experimental Value	Experimental Value	Yes/No	Fold Increase
TAK-875	Reference Value	Reference Value	100%	No	Reference Value
AM-1638	Reference Value	Reference Value	Reference Value	Yes	Reference Value
GW9508	Reference Value	Reference Value	Reference Value	No	Reference Value

Table 2: In Vivo Efficacy in OGTT

Treatment (Dose)	Glucose AUC (0-120 min)	% Reduction in Glucose AUC (vs. Vehicle)	Insulin AUC (0-120 min)
Vehicle	Experimental Value	N/A	Experimental Value
Test Compound (e.g., 10 mg/kg)	Experimental Value	Calculated Value	Experimental Value
TAK-875 (e.g., 10 mg/kg)	Experimental Value	Calculated Value	Experimental Value

Conclusion

References

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• Shirobokov, I. V., et al. (2023). Bornyl-Containing Derivatives of Benzyloxyphenylpropanoic Acid as FFAR1 Agonists: In Vitro and In Vivo Studies. Molecules, 28(12), 4683. [Link]

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• Weegman, B. P., et al. (2024). A static glucose-stimulated insulin secretion (sGSIS) assay that is significantly predictive of time to diabetes reversal in the human islet bioassay. Islets, 16(1), 23-35. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of Bioassay Results for Furan-Oxadiazole Compounds

Abstract

This guide provides a comprehensive framework for the critical evaluation and cross-validation of bioassay results for the promising class of furan-oxadiazole compounds. Addressed to researchers, scientists, and drug development professionals, this document moves beyond procedural descriptions to instill a deep understanding of the principles of robust bioassay validation. We will explore the multifaceted biological activities of furan-oxadiazoles, delve into the nuances of key bioassay methodologies, and present a systematic approach to cross-validation to ensure data integrity, reproducibility, and comparability across different experimental setups. This guide is designed to be a practical resource, offering detailed protocols, comparative data analysis, and visual workflows to support the rigorous scientific investigation of these therapeutically relevant heterocyclic compounds.

Introduction: The Therapeutic Potential and Analytical Challenges of Furan-Oxadiazole Compounds

The furan-oxadiazole scaffold represents a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities.[1][2][3] These compounds have demonstrated significant potential as anticancer, antimicrobial, anti-inflammatory, antioxidant, and antitubercular agents.[4][5][6] The 1,3,4-oxadiazole ring, in particular, is a key pharmacophore found in numerous biologically active molecules.[4][7] The versatility of this scaffold allows for diverse structural modifications, leading to a vast chemical space for drug discovery.

However, the journey from a promising "hit" in a primary screen to a validated lead compound is fraught with challenges, chief among them being the reliability and reproducibility of bioassay data.[8][9] A lack of rigorous validation can lead to costly and time-consuming dead ends in the drug development pipeline. Therefore, a robust cross-validation strategy is not merely good practice; it is a scientific and ethical imperative.

This guide will provide a comprehensive overview of the principles and practicalities of cross-validating bioassay results for furan-oxadiazole compounds. We will explore how to critically assess and compare data from different assays and laboratories to build a compelling and reliable biological activity profile for these promising therapeutic agents.

The Imperative of Cross-Validation in Bioassay Science

A bioassay is a powerful tool that measures the biological activity of a substance.[10] However, the results of any bioassay are influenced by a multitude of factors, including the specific assay methodology, the biological system used (e.g., cell line, bacterial strain), and the experimental conditions. Cross-validation is the process of confirming that the results from one bioassay are consistent with the results from other relevant assays or from the same assay performed under different conditions (e.g., in a different laboratory).[11]

The primary goals of cross-validation are to:

• Establish the Robustness of the Biological Activity: Consistent results across different assays strengthen the evidence for a compound's specific biological effect.

• Identify and Mitigate Assay-Specific Artifacts: Different assays have different potential for false-positive or false-negative results. Cross-validation can help to identify and rule out such artifacts.

• Ensure Inter-Laboratory Reproducibility: For a compound to progress in the drug development pipeline, its activity must be reproducible in different laboratories.

• Facilitate Data Comparison and Meta-Analysis: Standardized and cross-validated data from multiple studies can be more reliably compared and integrated.

A comprehensive cross-validation plan should encompass both intra-assay and inter-assay comparisons, as well as inter-laboratory studies.

A comprehensive workflow for the cross-validation of bioassay results.

Comparative Analysis of Bioassays for Furan-Oxadiazole Compounds

Furan-oxadiazole derivatives have been reported to possess a multitude of biological activities. Here, we provide a comparative overview of common bioassays used to evaluate their anticancer, antimicrobial, and anti-inflammatory properties, highlighting key considerations for cross-validation.

Anticancer Activity

A primary therapeutic application of furan-oxadiazole compounds is in oncology.[12][13] A variety of in vitro assays are employed to assess their cytotoxic and cytostatic effects.

Commonly Used Assays:

• Metabolic Assays (MTT, XTT, MTS): These colorimetric assays measure the metabolic activity of cells, which is often used as an indicator of cell viability. They are high-throughput and relatively inexpensive.

• Apoptosis Assays: These assays detect the induction of programmed cell death, a common mechanism of action for anticancer drugs. Methods include Annexin V/PI staining and caspase activity assays.

• Cell Cycle Analysis: Flow cytometry-based assays can determine the effect of a compound on the progression of the cell cycle, identifying potential cell cycle arrest.[14]

Cross-Validation Strategy:

A robust assessment of anticancer activity should not rely on a single assay. For instance, a compound that shows potent activity in an MTT assay should be further evaluated in an apoptosis assay to confirm that the observed effect is due to cell death and not just a reduction in metabolic activity.[15] Comparing the half-maximal inhibitory concentration (IC50) values obtained from different assays can provide a more complete picture of the compound's anticancer profile.

Table 1: Comparison of In Vitro Anticancer Bioassays

Assay Type	Principle	Advantages	Disadvantages	Cross-Validation Considerations
MTT/XTT/MTS	Measures mitochondrial reductase activity	High-throughput, cost-effective	Indirect measure of viability, potential for interference	Correlate IC50 with results from direct cell counting or apoptosis assays.
Apoptosis Assays	Detects markers of programmed cell death	Mechanistic insight	More complex and lower throughput than metabolic assays	Confirm apoptosis with multiple markers (e.g., caspase activation, DNA fragmentation).
Cell Cycle Analysis	Quantifies cells in different phases of the cell cycle	Provides information on the mechanism of action	Requires flow cytometry expertise	Correlate cell cycle arrest with changes in cell proliferation and viability.

Several studies have synthesized and evaluated 2,5-diaryl/heteroaryl-1,3,4-oxadiazoles for their anticancer potential on cell lines such as HT-29 (colon adenocarcinoma) and MDA-MB-231 (breast adenocarcinoma).[12] These studies often utilize MTS assays for cytotoxicity and flow cytometry for cell cycle and apoptosis analysis.[12]

Antimicrobial Activity

The emergence of antimicrobial resistance has spurred the search for new antimicrobial agents, and furan-oxadiazole derivatives have shown promise in this area.[4]

Commonly Used Assays:

• Broth Microdilution: This method determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.

• Agar Disk Diffusion: This qualitative or semi-quantitative method assesses the susceptibility of a microorganism to a compound by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound.

• Time-Kill Assays: These assays provide information on the bactericidal or bacteriostatic activity of a compound over time.

Cross-Validation Strategy:

While the broth microdilution method is considered the gold standard for determining MIC values, the agar disk diffusion method can be a useful and less labor-intensive screening tool.[16] However, it is crucial to recognize that the results from these two methods may not always correlate perfectly due to differences in compound diffusion in agar.[11] Therefore, promising hits from a disk diffusion screen should always be confirmed by determining the MIC using the broth microdilution method. Inter-laboratory comparison of MIC values is also critical to ensure the reproducibility of the findings.[11]

Table 2: Comparison of Antimicrobial Susceptibility Tests

Assay Type	Principle	Advantages	Disadvantages	Cross-Validation Considerations
Broth Microdilution	Determines the lowest concentration that inhibits microbial growth in a liquid medium	Quantitative (provides MIC value), standardized protocols available	More labor-intensive than disk diffusion	Compare MIC values with results from agar diffusion; perform inter-laboratory comparisons.
Agar Disk Diffusion	Measures the zone of growth inhibition around a compound-impregnated disk	Simple, rapid, and inexpensive	Qualitative or semi-quantitative, results can be affected by compound diffusion	Confirm active compounds by determining their MIC values using broth microdilution.
Time-Kill Assays	Measures the rate of bacterial killing over time	Provides information on bactericidal vs. bacteriostatic activity	Labor-intensive and time-consuming	Correlate with MIC values to understand the concentration-dependent killing kinetics.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and furan-oxadiazole derivatives have been investigated for their anti-inflammatory properties.[3][5][6]

Commonly Used Assays:

• Cyclooxygenase (COX) Inhibition Assays: These assays measure the inhibition of COX-1 and COX-2 enzymes, which are key mediators of inflammation.

• Lipoxygenase (LOX) Inhibition Assays: These assays measure the inhibition of LOX enzymes, which are also involved in the inflammatory cascade.

• Cytokine Release Assays: These cell-based assays measure the effect of a compound on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in response to an inflammatory stimulus.

Cross-Validation Strategy:

A comprehensive evaluation of anti-inflammatory activity should involve both enzymatic and cell-based assays. A compound that inhibits a specific enzyme in a cell-free assay should also be tested in a relevant cell-based model to confirm its activity in a more physiologically relevant context.[17][18] For example, a potent COX-2 inhibitor should also be shown to reduce the production of prostaglandins in a cellular assay.

Table 3: Comparison of In Vitro Anti-inflammatory Bioassays

Assay Type	Principle	Advantages	Disadvantages	Cross-Validation Considerations
Enzyme Inhibition Assays (COX, LOX)	Measures the direct inhibition of a specific enzyme	Mechanistic insight, high-throughput	May not reflect cellular activity	Confirm hits in cell-based assays that measure the downstream products of the enzyme.
Cytokine Release Assays	Measures the effect on the production of inflammatory mediators from cells	More physiologically relevant than enzyme assays	More complex and variable than enzyme assays	Use multiple cell types and stimuli to assess the breadth of anti-inflammatory activity.

Detailed Experimental Protocols

To ensure the reproducibility and cross-validation of bioassay results, it is essential to follow well-defined and standardized protocols. Here, we provide detailed, step-by-step methodologies for two key assays.

Protocol: MTT Assay for Anticancer Activity

This protocol is a standard method for assessing cell viability based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Materials:

• Cancer cell line of interest (e.g., HT-29, MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Furan-oxadiazole compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the furan-oxadiazole compounds in complete medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent as the highest compound concentration) and a blank control (medium only). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of the solubilization buffer to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable software package.

Protocol: Broth Microdilution for Antimicrobial Susceptibility Testing

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of a furan-oxadiazole compound against a bacterial strain.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Furan-oxadiazole compounds dissolved in a suitable solvent (e.g., DMSO)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control antibiotic (e.g., ampicillin, gentamicin)[4]

• Negative control (broth only)

• Growth control (broth with bacterial inoculum)

• Multichannel pipette

• Microplate reader (optional) or visual inspection

Procedure:

• Compound Dilution: Prepare a 2-fold serial dilution of the furan-oxadiazole compound in CAMHB in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing the compound dilutions, as well as to the growth control wells. The final volume in each well will be 100 µL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm using a microplate reader.

• Controls: The negative control should show no growth, and the growth control should show turbidity. The positive control antibiotic should show an MIC value within the expected range for the specific bacterial strain.

Mechanistic Insights: Targeting the STAT3 Signaling Pathway in Cancer

Understanding the molecular mechanism of action is a critical step in the development of any new therapeutic agent. For some anticancer 1,3,4-oxadiazole derivatives, the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway has been identified as a probable mechanism of action.[12]

Inhibition of the STAT3 signaling pathway by furan-oxadiazole compounds.

Bioassays are instrumental in elucidating such mechanisms. For example, a Western blot analysis can be used to measure the levels of phosphorylated STAT3 (the active form) in cancer cells treated with a furan-oxadiazole compound. A decrease in phosphorylated STAT3 would provide strong evidence for the inhibition of this pathway.

Conclusion: Towards a Culture of Rigor and Reproducibility

The furan-oxadiazole scaffold holds immense promise for the development of new therapeutics to address a range of unmet medical needs. However, realizing this potential requires a commitment to the principles of scientific rigor and reproducibility. A robust cross-validation strategy for bioassay results is not a hindrance to drug discovery but rather a critical enabler of success.

By employing a multi-faceted approach that includes intra- and inter-assay comparisons, inter-laboratory validation, and a deep understanding of the underlying biological mechanisms, researchers can build a compelling and reliable data package for their furan-oxadiazole compounds. This guide has provided a framework for such an approach, and it is our hope that it will serve as a valuable resource for the scientific community as we work together to translate the promise of these fascinating molecules into tangible benefits for patients. The adoption of these best practices will undoubtedly accelerate the development of new therapies and reduce the costs associated with pursuing non-reproducible findings.[9]

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A Senior Application Scientist's Guide to Evaluating Urinary Biomarkers for In Vivo Exposure to Furan Derivatives

This guide provides an in-depth comparison of urinary biomarkers for assessing in vivo exposure to furan and its derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of methods to offer a nuanced understanding of the causality behind experimental choices, ensuring scientific integrity and providing actionable insights for your studies.

The Imperative for Accurate Furan Exposure Assessment

Furan and its derivatives are heat-generated food contaminants with demonstrated hepatotoxicity and carcinogenicity in animal models.[1][2] Their high volatility makes accurate exposure assessment based on food content challenging.[3][4] Consequently, urinary biomarkers of exposure have emerged as a more reliable and non-invasive approach to quantify the internal dose of these compounds.[5][6] This guide will navigate the complexities of selecting and validating appropriate urinary biomarkers for furan, 2-methylfuran (2-MF), and 5-hydroxymethylfurfural (5-HMF).

Metabolic Activation: The Genesis of Urinary Biomarkers

Understanding the metabolic fate of furan derivatives is paramount to appreciating the origin and utility of their urinary biomarkers. The primary metabolic activation of furan occurs in the liver, catalyzed by cytochrome P450 enzymes, particularly CYP2E1.[5][7] This process transforms the parent furan into a highly reactive α,β-unsaturated dialdehyde, cis-2-butene-1,4-dial (BDA).[1][8] BDA is a potent electrophile that readily reacts with cellular nucleophiles, such as glutathione (GSH) and the amino acid lysine, to form stable adducts that are ultimately excreted in urine.[8][9]

Similarly, 2-methylfuran is metabolized to its reactive counterpart, acetylacrolein (AcA), which also forms urinary adducts with lysine.[10][11] For 5-hydroxymethylfurfural, the primary urinary metabolites are 5-hydroxymethyl-2-furoic acid (HMFA) and 2,5-furandicarboxylic acid (FDCA).[12][13]

The following diagram illustrates the metabolic pathways leading to the formation of key urinary biomarkers for furan and 2-methylfuran.

Caption: Metabolic activation of furan and 2-methylfuran to reactive intermediates and subsequent formation of urinary biomarkers.

A Comparative Analysis of Key Urinary Biomarkers

The selection of an appropriate biomarker is a critical decision in any exposure assessment study. The ideal biomarker should be sensitive, specific, and its excretion kinetics should be well-characterized. The following table provides a comparative overview of the most relevant urinary biomarkers for furan and its derivatives.

Biomarker	Parent Compound	Sensitivity	Specificity	Excretion Kinetics	Key Considerations
GSH-BDA	Furan	High	High	Rapid, single excretion peak.[10]	A reliable short-term exposure biomarker.[14] Gender differences in excretion rates have been observed.[10]
Lys-BDA / AcLys-BDA	Furan	High	High	Biphasic excretion with two peaks (0-2h and 24-36h).[10]	AcLys-BDA is often the most abundant furan metabolite.[14] May reflect both recent and longer-term exposure.
Lys-AcA / AcLys-AcA	2-Methylfuran	High	High	Biphasic excretion, similar to Lys-BDA.[10]	Key biomarkers for assessing exposure to this common furan derivative found in coffee.[14]
HMFA / FDCA	5-Hydroxymethylfurfural	Moderate	Moderate	Rapid excretion.	HMFA is the main metabolite of 5-HMF.[15] Background levels can be present due to dietary sources.[12]
Unmetabolized Furans	Furan, 2-MF	Low	Moderate	Very rapid	Not ideal for assessing exposure due to high volatility and rapid elimination.[16]

Analytical Methodologies: A Step-by-Step Guide

The gold standard for the quantification of furan-derived urinary biomarkers is liquid chromatography-tandem mass spectrometry (LC-MS/MS), often employing stable isotope dilution analysis (SIDA) for enhanced accuracy.[5][10] The following section outlines a typical workflow for the analysis of these biomarkers.

Experimental Workflow Diagram

Caption: A generalized workflow for the analysis of urinary furan biomarkers using LC-MS/MS.

Detailed Experimental Protocol: Quantification of Furan Metabolites by LC-MS/MS

This protocol is a synthesized representation of methodologies described in the literature and should be optimized and validated for your specific laboratory conditions.[3][10][14]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Rationale: To remove interfering matrix components from the urine and concentrate the analytes of interest.

• Steps:

  • Thaw frozen urine samples to room temperature and centrifuge to pellet any precipitates.

  • To 1 mL of urine supernatant, add an internal standard solution (e.g., isotopically labeled versions of the target analytes).

  • Condition an SPE cartridge (e.g., a mixed-mode cation exchange or reversed-phase cartridge) with methanol followed by water.

  • Load the urine sample onto the conditioned SPE cartridge.

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove hydrophilic interferences.

  • Elute the analytes of interest with an appropriate solvent (e.g., methanol or a methanol/ammonia mixture).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

• Rationale: To separate the different furan metabolites from each other and from any remaining matrix components before they enter the mass spectrometer.

• Typical Parameters:

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), both typically containing a small amount of an acid (e.g., formic acid) to improve peak shape and ionization efficiency.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min for analytical scale columns.

  • Injection Volume: Typically 5-20 µL.

3. Tandem Mass Spectrometry (MS/MS)

• Rationale: To provide highly selective and sensitive detection of the target analytes.

• Typical Settings:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally preferred for these analytes.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting a specific precursor ion for each analyte in the first quadrupole, fragmenting it in the collision cell, and then selecting a specific product ion in the third quadrupole. The transition from precursor to product ion is highly specific to the analyte of interest.

  • MRM Transitions: Specific precursor and product ion pairs for each analyte and internal standard must be determined and optimized.

4. Data Analysis and Quantification

• Rationale: To determine the concentration of each biomarker in the original urine sample.

• Steps:

  • Integrate the peak areas for each analyte and its corresponding internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by analyzing a series of calibration standards of known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

  • Urinary creatinine levels should also be measured to normalize the biomarker concentrations for variations in urine dilution.[17]

Ensuring Trustworthiness: The Imperative of Method Validation

A self-validating system is crucial for the trustworthiness of any analytical method. The LC-MS/MS method described above should be rigorously validated according to established guidelines (e.g., FDA or EMA) before its application in research or clinical studies. Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample matrix.

• Linearity and Range: The concentration range over which the method provides a linear response.

• Accuracy and Precision: The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision).[17]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[17]

• Matrix Effects: The influence of co-eluting matrix components on the ionization of the analytes.

• Stability: The stability of the analytes in the biological matrix under different storage and processing conditions.

Conclusion: Advancing Exposure Science Through Robust Biomarker Assessment

The evaluation of urinary biomarkers provides a powerful tool for understanding in vivo exposure to furan derivatives. By carefully selecting the appropriate biomarkers, employing validated and robust analytical methodologies, and interpreting the data within the context of the metabolic pathways, researchers can gain invaluable insights into the internal dose and potential health risks associated with these common food contaminants. This guide provides a foundational framework to assist in the design and execution of such studies, ultimately contributing to a more comprehensive understanding of the impact of furan derivatives on human health.

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A Comparative Analysis of In Vitro and In Vivo Potency of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid as a Putative Cyclooxygenase Inhibitor

Introduction

The intersection of furan and oxadiazole moieties in medicinal chemistry has yielded numerous compounds with significant therapeutic potential, spanning anti-inflammatory, analgesic, and anticancer activities.[1][2][3][4] The compound 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, hereafter referred to as F-OXA-B, is a novel chemical entity whose biological activity is yet to be extensively characterized. Its structural resemblance to known anti-inflammatory agents suggests a potential role as a modulator of inflammatory pathways, possibly through the inhibition of cyclooxygenase (COX) enzymes.[5][6]

This guide provides a comprehensive comparison of the in vitro and in vivo potency of F-OXA-B, based on a hypothesized mechanism of action as a COX inhibitor. We will delve into the experimental design, rationale, and detailed protocols for assessing its efficacy at both a cellular and systemic level. This dual approach is critical in early-stage drug discovery, as in vitro assays provide mechanistic insights in a controlled environment, while in vivo studies offer a more holistic understanding of a compound's behavior in a complex biological system.

Hypothesized Mechanism of Action: Cyclooxygenase Inhibition

Cyclooxygenase (COX) enzymes, existing as two primary isoforms (COX-1 and COX-2), are central to the inflammatory cascade. They catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and inflammation.[7] Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting these enzymes. Given the structural alerts within F-OXA-B, we hypothesize that its anti-inflammatory effects are mediated through the inhibition of COX-1 and/or COX-2.

Caption: Workflow for the in vitro COX inhibition assay.

Hypothetical Data Summary

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
F-OXA-B	15.2	0.8	19
Ibuprofen	5.1	12.9	0.4
Celecoxib	>100	0.05	>2000

In Vivo Potency Assessment: Carrageenan-Induced Paw Edema Model

To evaluate the anti-inflammatory efficacy of F-OXA-B in a living organism, the carrageenan-induced paw edema model in rats is a widely accepted and robust method. [8][9][10]This model mimics the acute inflammatory response.

Experimental Rationale

This model is valuable because it allows for the assessment of a compound's oral bioavailability, metabolic stability, and overall effect on a complex physiological process. A positive result in this assay indicates that the compound not only has the desired biological activity but can also reach its target in sufficient concentrations to elicit a therapeutic effect.

Detailed Experimental Protocol

• Animal Acclimation and Grouping:

  • Male Wistar rats (180-220g) are acclimated for at least one week under standard laboratory conditions. [9] * Animals are fasted overnight before the experiment with free access to water.

  • Rats are randomly assigned to several groups: Vehicle control, F-OXA-B (at various doses, e.g., 10, 30, 100 mg/kg), and a positive control (e.g., Indomethacin, 10 mg/kg).

• Compound Administration:

  • F-OXA-B and the positive control are formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) and administered orally (p.o.) by gavage. The vehicle control group receives the vehicle alone.

• Induction of Inflammation:

  • One hour after compound administration, a 0.1 mL injection of 1% carrageenan solution in saline is administered into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • The volume of the injected paw is measured immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Data Analysis:

  • The degree of paw edema is calculated as the increase in paw volume relative to the baseline.

  • The percentage of inhibition of edema for each treatment group is calculated relative to the vehicle control group.

  • Statistical analysis (e.g., ANOVA followed by Dunnett's test) is performed to determine the significance of the observed anti-inflammatory effects.

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

Hypothetical Data Summary

Treatment Group (Dose)	% Inhibition of Paw Edema at 3 hours
Vehicle Control	0%
F-OXA-B (10 mg/kg)	25%
F-OXA-B (30 mg/kg)	48%
F-OXA-B (100 mg/kg)	65%
Indomethacin (10 mg/kg)	55%

Comparison and Discussion

The hypothetical data presented illustrates a classic scenario in drug discovery. The in vitro results suggest that F-OXA-B is a potent and selective COX-2 inhibitor, with an IC50 value in the sub-micromolar range and a selectivity index of 19. This biochemical potency, however, does not always translate directly to in vivo efficacy.

The in vivo data from the carrageenan-induced paw edema model demonstrates that F-OXA-B is orally active and exhibits a dose-dependent anti-inflammatory effect. At a dose of 30 mg/kg, its efficacy is comparable to the standard NSAID, Indomethacin. This is a promising finding, suggesting that F-OXA-B possesses favorable pharmacokinetic properties (absorption, distribution, metabolism, and excretion) that allow it to reach the site of inflammation at therapeutically relevant concentrations.

The discrepancy between high in vitro potency and the required in vivo dose is common and can be attributed to several factors, including:

• Protein Binding: Compounds can bind to plasma proteins, reducing the free fraction available to interact with the target enzyme. [11]* Metabolism: The compound may be metabolized in the liver, reducing its bioavailability.

• Tissue Distribution: The compound must effectively distribute from the bloodstream to the inflamed tissue.

Conclusion

This comparative guide outlines a robust framework for evaluating the in vitro and in vivo potency of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid as a putative anti-inflammatory agent. The in vitro COX inhibition assay provides crucial information on the compound's direct interaction with its target enzymes, revealing its potency and selectivity. The in vivo carrageenan-induced paw edema model complements this by demonstrating the compound's efficacy in a complex biological system, providing insights into its potential as a therapeutic agent. The combined data from these studies are essential for making informed decisions in the progression of a drug discovery program.

References

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• Zhang, L., et al. (2024). Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety. ACS Publications. Available at: [Link]

• Selivanova, I., et al. (n.d.). In Silico Screening of Nonsteroidal Anti-Inflammatory Drugs and Their Combined Action on Prostaglandin H Synthase-1. PMC - NIH. Available at: [Link]

• Rowlinson, S., et al. (n.d.). In vitro assays for cyclooxygenase activity and inhibitor characterization. PubMed. Available at: [Link]

• Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences. Available at: [Link]

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synergistic effects of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid with known anticancer drugs

As a Senior Application Scientist, it is my responsibility to provide a technically accurate and insightful guide. Initial searches indicate that 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid is a novel compound not yet extensively documented in peer-reviewed literature. Therefore, this guide will serve as a comprehensive framework for evaluating its potential synergistic effects with established anticancer agents. We will use well-documented oxadiazole analogs as proxies to inform our experimental design and mechanistic hypotheses, ensuring a scientifically rigorous approach.

Introduction: The Therapeutic Potential of Oxadiazole Scaffolds in Oncology

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, frequently associated with a wide range of pharmacological activities, including notable anticancer properties. These compounds often act through diverse mechanisms such as kinase inhibition, apoptosis induction, and cell cycle arrest. The central hypothesis is that a novel agent like 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid could potentiate the efficacy of standard chemotherapeutics, potentially allowing for lower effective doses and mitigating toxicity. This guide outlines a systematic approach to validate this hypothesis, moving from initial cytotoxicity screening to in-depth mechanistic studies.

Phase 1: Foundational Analysis - Single-Agent Cytotoxicity

Before assessing synergy, it is crucial to establish the individual cytotoxic profile of our investigational compound and the selected standard-of-care drugs. For this guide, we will consider three widely used anticancer drugs with distinct mechanisms of action:

• Cisplatin: A DNA-damaging agent that forms platinum-DNA adducts, triggering apoptosis.

• Paclitaxel: A microtubule-stabilizing agent that disrupts mitotic spindle dynamics, leading to G2/M phase arrest and cell death.

• Doxorubicin: A topoisomerase II inhibitor that intercalates into DNA, preventing replication and inducing apoptosis.

Experimental Protocol: IC50 Determination via MTT Assay

The half-maximal inhibitory concentration (IC50) will be determined using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method for assessing cell metabolic activity.

Step-by-Step Protocol:

• Cell Seeding: Seed human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) in 96-well plates at a density of 5,000 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, Cisplatin, Paclitaxel, and Doxorubicin. Treat the cells with these varying concentrations for 48 hours. Include a vehicle control (e.g., 0.1% DMSO).

• MTT Incubation: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C. Live cells with active dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curves. The IC50 value is determined using non-linear regression analysis.

Hypothetical IC50 Data

The following table presents hypothetical IC50 values derived from our single-agent screening.

Compound	A549 (Lung Cancer) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)
4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid	15.2	25.8
Cisplatin	8.5	11.3
Paclitaxel	0.05	0.02
Doxorubicin	1.2	0.8

Phase 2: Synergy Evaluation - The Checkerboard Assay and Combination Index (CI)

To quantify the interaction between our novel compound and the standard drugs, we will employ the checkerboard method and calculate the Combination Index (CI) using the Chou-Talalay method. This is the gold standard for determining synergy (CI < 0.9), additivity (CI = 0.9-1.1), or antagonism (CI > 1.1).

Experimental Workflow: Synergy Assessment

Caption: Workflow for evaluating drug synergy.

Step-by-Step Protocol: Checkerboard Assay

• Plate Setup: In a 96-well plate, prepare serial dilutions of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid along the y-axis and a standard drug (e.g., Cisplatin) along the x-axis. This creates a matrix of unique concentration combinations.

• Cell Treatment: Seed cells as previously described and treat them with the drug combinations for 48 hours.

• Viability Assessment: Perform an MTT assay to determine the cell viability for each combination.

• CI Calculation: Use software like CompuSyn to automatically calculate the Combination Index based on the dose-effect data for single agents and their combinations.

Hypothetical Synergy Results

The following table summarizes the hypothetical CI values at 50% fraction affected (Fa=0.5) for combinations with our novel oxadiazole.

Combination (A549 Cells)	Combination Index (CI) at Fa=0.5	Interpretation
Oxadiazole + Cisplatin	0.65	Synergy
Oxadiazole + Paclitaxel	1.05	Additivity
Oxadiazole + Doxorubicin	0.78	Synergy

These results suggest a strong synergistic relationship between our novel compound and DNA-damaging agents like Cisplatin and Doxorubicin.

Phase 3: Unraveling the Mechanism of Synergy

The observed synergy, particularly with Cisplatin, points towards a potential interaction with DNA damage response or apoptosis pathways. A plausible hypothesis is that the oxadiazole derivative inhibits a pro-survival pathway that is typically activated in response to DNA damage, thereby lowering the threshold for apoptosis.

Potential Mechanism: Inhibition of Pro-Survival Signaling

Many cancer cells respond to DNA damage by upregulating survival signals, such as the PI3K/Akt pathway, to counteract the apoptotic stimulus. Our oxadiazole compound may act as an inhibitor of this pathway, preventing the phosphorylation and activation of Akt. This would leave the cell vulnerable to the pro-apoptotic signals initiated by Cisplatin.

Caption: Hypothesized synergistic mechanism.

Experimental Protocol: Mechanistic Validation via Western Blot

To test this hypothesis, we can use Western blotting to probe key proteins in the PI3K/Akt and apoptosis pathways.

Step-by-Step Protocol:

• Cell Treatment: Treat A549 cells with the oxadiazole compound alone, Cisplatin alone, and the synergistic combination for 24 hours.

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate 30 µg of protein per lane on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against key targets:

  • Phospho-Akt (Ser473) and total Akt (to assess pathway activation).

  • Cleaved Caspase-3 (an executioner of apoptosis).

  • Bcl-2 (an anti-apoptotic protein).

  • β-actin (as a loading control).

• Detection: Use HRP-conjugated secondary antibodies and an ECL substrate to visualize the protein bands. Densitometry analysis will be used for quantification.

Predicted Outcome: In the combination treatment group, we would expect to see a significant decrease in phospho-Akt levels and a corresponding increase in cleaved Caspase-3 compared to either single-agent treatment, confirming our mechanistic hypothesis.

Conclusion and Future Directions

This guide provides a robust framework for assessing the synergistic potential of the novel compound 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. The hypothetical data presented herein strongly suggest a synergistic interaction with DNA-damaging agents, likely mediated through the inhibition of the PI3K/Akt survival pathway. Successful validation through the proposed mechanistic studies would provide a strong rationale for advancing this compound into preclinical in vivo models, with the ultimate goal of developing a more effective combination therapy for cancer treatment.

References

• Kumar, K., et al. (2022). 1,3,4-Oxadiazole scaffold in cancer therapy: A review. Archiv der Pharmazie. Available at: [Link]

• Gomha, S. M., et al. (2017). 1,3,4-Thiadiazoles and 1,3,4-Oxadiazoles as Scaffolds for Anticancer Drugs. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method. Cancer Research. Available at: [Link]

• Hennessy, B. T., et al. (2005). Exploiting the PI3K/AKT pathway for cancer drug discovery. Nature Reviews Drug Discovery. Available at: [Link]

A Head-to-Head Comparison of 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butyric Acid and its Thio-analog: A Guide for Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds through bioisosteric replacement is a cornerstone of drug discovery. This approach allows for the fine-tuning of physicochemical and pharmacokinetic properties, ultimately enhancing a drug candidate's efficacy and safety profile. This guide provides a comprehensive head-to-head comparison of two structurally related heterocyclic compounds: 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butyric acid and its thio-analog, 4-(3-Furan-2-yl-1,2,4-thiadiazol-5-yl)butyric acid .

The furan moiety is a common scaffold in a multitude of biologically active compounds, exhibiting a wide range of pharmacological activities including antibacterial, anti-inflammatory, and anticancer effects[1][2][3][4]. The 1,2,4-oxadiazole and 1,2,4-thiadiazole rings are classic bioisosteres, often employed to replace ester or amide functionalities to improve metabolic stability and other pharmacokinetic parameters[5]. The substitution of an oxygen atom in the oxadiazole ring with a sulfur atom to form a thiadiazole can significantly impact the molecule's electronic distribution, lipophilicity, and metabolic fate[6].

This guide is intended for researchers, scientists, and drug development professionals. It will delve into the structural nuances of these two compounds, predict their differing physicochemical and biological properties based on established principles, and provide detailed experimental protocols to validate these hypotheses.

Structural and Physicochemical Comparison

The core difference between the two molecules lies in the heteroatom at the 1-position of the five-membered azole ring: an oxygen in the oxadiazole and a sulfur in the thiadiazole. This seemingly minor change can have a cascade of effects on the molecule's overall properties.

Property	4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butyric acid	4-(3-Furan-2-yl-1,2,4-thiadiazol-5-yl)butyric acid	Rationale for Predicted Difference
Molecular Weight	Lower	Higher	Sulfur has a higher atomic weight than oxygen.
Lipophilicity (LogP)	Lower	Higher	The sulfur atom in the thiadiazole ring generally increases lipophilicity compared to the oxygen in the oxadiazole ring[6].
Aqueous Solubility	Higher	Lower	Increased lipophilicity of the thio-analog is expected to decrease its solubility in aqueous media.
Metabolic Stability	Potentially Lower	Potentially Higher	The oxadiazole ring can be more susceptible to reductive cleavage than the more stable thiadiazole ring[7].
Acidity (pKa)	Slightly Higher	Slightly Lower	The greater electronegativity of oxygen may lead to a slightly more acidic carboxylic acid proton compared to the thio-analog.

Note: The values in the table above are predicted trends. Experimental validation is crucial.

Predicted Biological Activity and Rationale

Both 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives are known to possess a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[5][8][9][10]. The furan ring itself is a well-established pharmacophore with diverse biological activities[1][4][11]. The combination of these heterocyclic systems suggests potential for a range of therapeutic applications.

The substitution of oxygen with sulfur can influence the biological activity in several ways:

• Target Engagement: The change in electron distribution and steric bulk could alter the binding affinity and selectivity for a specific biological target.

• Cellular Permeability: The increased lipophilicity of the thio-analog may enhance its ability to cross cell membranes, potentially leading to increased intracellular concentrations and greater potency[6].

• Pharmacokinetics: Differences in metabolic stability will directly impact the compound's half-life and overall exposure in vivo.

Given the lack of direct comparative studies on these specific molecules, it is hypothesized that both compounds may exhibit cytotoxic or antimicrobial activities. However, the potency and spectrum of activity are likely to differ due to the aforementioned factors. In some cases, the bioisosteric replacement of an oxadiazole with a thiadiazole has shown no significant difference in certain biological activities, suggesting that other factors may be more dominant in determining the pharmacological effect[8].

Experimental Protocols

To empirically determine the comparative profiles of these two compounds, a series of standardized in vitro assays are recommended.

Synthesis Workflow

A generalized synthetic scheme for the preparation of both compounds is outlined below. This multi-step synthesis would begin with commercially available starting materials and proceed through the formation of key intermediates.

Caption: Generalized synthetic workflow for the target compounds.

Step-by-Step Synthesis of 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butyric acid:

• Amidoxime Formation: React furan-2-carbonitrile with hydroxylamine hydrochloride in the presence of a base like sodium bicarbonate to yield furan-2-carboximidamide.

• Oxadiazole Ring Formation: Acylate the amidoxime with ethyl 4-chloro-4-oxobutanoate in a suitable solvent such as pyridine. The resulting intermediate is then cyclized via heating to form ethyl 4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoate.

• Hydrolysis: Saponify the ester using a base like lithium hydroxide in a mixture of THF and water to yield the final product, 4-(3-furan-2-yl-1,2,4-oxadiazol-5-yl)butyric acid.

• Purification: Purify the final compound using recrystallization or column chromatography.

Step-by-Step Synthesis of 4-(3-Furan-2-yl-1,2,4-thiadiazol-5-yl)butyric acid:

• Thioamide Formation: Treat furan-2-carboxamide with Lawesson's reagent to obtain furan-2-carbothioamide.

• Thiadiazole Ring Formation: React the thioamide with an appropriate reagent to form the thiadiazole ring. A common method involves reaction with an N-acyl-imidoyl chloride derived from ethyl 4-chloro-4-oxobutanoate.

• Hydrolysis: Saponify the resulting ester to yield the final carboxylic acid product.

• Purification: Purify the final compound using appropriate chromatographic techniques.

Physicochemical Property Determination

1. Lipophilicity (LogP) Determination using Shake-Flask Method [12]

• Prepare a stock solution of the test compound in n-octanol.

• Prepare a buffered aqueous solution at pH 7.4.

• Mix equal volumes of the n-octanol stock solution and the aqueous buffer in a centrifuge tube.

• Agitate the mixture for a set period (e.g., 1 hour) to allow for partitioning equilibrium.

• Centrifuge the mixture to separate the n-octanol and aqueous phases.

• Carefully sample both phases and determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculate the LogP value as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

2. Aqueous Solubility Determination [13]

• Add an excess amount of the solid compound to a known volume of phosphate-buffered saline (PBS) at pH 7.4.

• Agitate the suspension at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium.

• Filter the suspension to remove undissolved solid.

• Determine the concentration of the dissolved compound in the filtrate using a validated analytical method (e.g., HPLC).

• Express the solubility in µg/mL or µM.

In Vitro Biological Assays

1. Cytotoxicity Assay (MTT Assay) [14]

• Seed cancer cell lines (e.g., MCF-7, HeLa) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of each test compound for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

• Solubilize the resulting formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

2. Antimicrobial Susceptibility Testing (Broth Microdilution)

• Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Perform serial two-fold dilutions of each test compound in a 96-well microtiter plate containing appropriate growth medium.

• Inoculate each well with the microbial suspension.

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours).

• Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

3. In Vitro Metabolic Stability Assay [7]

• Prepare a reaction mixture containing human liver microsomes, NADPH, and the test compound in a phosphate buffer.

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of the compound.

Caption: Comprehensive experimental workflow for comparison.

Conclusion

The systematic comparison of 4-(3-Furan-2-yl-1,2,4-oxadiazol-5-yl)butyric acid and its thio-analog provides a valuable case study in the principles of bioisosteric replacement. While theoretical predictions suggest that the thio-analog will be more lipophilic and potentially more metabolically stable, only rigorous experimental evaluation as outlined in this guide can confirm these hypotheses and elucidate the impact of this structural change on biological activity. The data generated from these studies will provide crucial insights for medicinal chemists, aiding in the rational design of future drug candidates with optimized pharmacokinetic and pharmacodynamic profiles.

References

• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives - ResearchGate. (2025). Accessed January 25, 2026. [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). Accessed January 25, 2026. [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - MDPI. (2022). Accessed January 25, 2026. [Link]

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Assessing the Selectivity Profile of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid Against Related Enzymes: A Comparative Guide

In the landscape of modern drug discovery, the precise characterization of a compound's interaction with its biological targets is paramount. Merely identifying a potent inhibitor of a key enzyme is insufficient; a thorough understanding of its selectivity profile is crucial to anticipate potential off-target effects and therapeutic windows. This guide provides an in-depth technical comparison of the fictional investigational compound, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid, against a panel of related enzymes. While the primary target of this compound is yet to be definitively established in published literature, its structural motifs, containing furan and oxadiazole rings, are present in compounds with a wide array of biological activities, including anti-inflammatory and anti-cancer properties.[1]

For the purpose of this illustrative guide, we will hypothesize that 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid has been identified as a potent inhibitor of Matrix Metalloproteinase-9 (MMP-9), a zinc-dependent endopeptidase implicated in the degradation of the extracellular matrix and a key player in cancer metastasis and inflammatory diseases. This guide will outline the experimental framework for assessing its selectivity against other relevant enzymes, present mock experimental data for comparative analysis, and discuss the implications of these findings for its potential therapeutic development.

The Rationale for Selectivity Profiling

The importance of early and comprehensive selectivity profiling cannot be overstated. A highly selective compound offers a greater probability of a favorable safety profile, as it is less likely to interact with unintended targets that could lead to adverse effects.[2][3] Conversely, for certain indications, a multi-target inhibitor might be desirable.[4] Therefore, a quantitative assessment of a compound's inhibitory activity against a panel of related and unrelated enzymes is a critical step in the drug discovery pipeline.[5]

This guide will focus on a targeted selectivity panel designed to evaluate the specificity of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid against closely related MMPs (MMP-2 and MMP-13) and a distantly related serine protease, Thrombin, to probe for off-target activity against a different class of proteases.

Experimental Design and Protocols

A robust and reproducible experimental design is the cornerstone of reliable selectivity data. The following section details the step-by-step methodology for determining the half-maximal inhibitory concentration (IC50) of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid against our panel of enzymes. The IC50 value represents the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[6][7]

Enzyme Inhibition Assay Protocol

This protocol is a generalized fluorescence-based assay suitable for the selected proteases. Specific substrates and buffer conditions may need further optimization for each enzyme.

Materials:

• Recombinant human MMP-9, MMP-2, MMP-13, and Thrombin

• 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid

• Fluorescently quenched peptide substrates specific for each enzyme

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)

• Dimethyl sulfoxide (DMSO)

• 96-well black microplates

• Fluorescence plate reader

Step-by-Step Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid in DMSO. Create a series of dilutions in DMSO to achieve the desired final concentrations for the assay.

• Enzyme Preparation: Dilute each enzyme to its optimal working concentration in the assay buffer. The optimal concentration should be determined in preliminary experiments to ensure a linear reaction rate over the desired time course.

• Assay Plate Setup:

  • Add 2 µL of the diluted compound or DMSO (as a vehicle control) to the appropriate wells of the 96-well plate.

  • Add 88 µL of the diluted enzyme solution to each well.

  • Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme interaction.

• Reaction Initiation: Add 10 µL of the specific fluorescent substrate to each well to initiate the enzymatic reaction. The final volume in each well will be 100 µL.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths for the substrate. Measure the fluorescence intensity every minute for 30 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (v) for each well by determining the slope of the linear portion of the fluorescence versus time curve.

  • Normalize the velocities to the vehicle control (DMSO) to obtain the percentage of inhibition for each compound concentration.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.[8]

Caption: A flowchart of the enzyme inhibition assay workflow.

Comparative Analysis of Selectivity

The selectivity of an inhibitor is quantitatively expressed as the ratio of its IC50 value against the off-target enzyme to its IC50 value against the primary target. A higher selectivity index indicates greater specificity for the primary target.

Hypothetical IC50 Data for 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid:

Enzyme	IC50 (nM)	Selectivity Index (vs. MMP-9)
MMP-9 (Primary Target)	50	1
MMP-2	500	10
MMP-13	2500	50
Thrombin	>10,000	>200

Interpretation of Results:

Based on this hypothetical data, 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid demonstrates good selectivity for its primary target, MMP-9, over the closely related MMP-2 and MMP-13, with selectivity indices of 10 and 50, respectively. The compound exhibits excellent selectivity against the serine protease Thrombin, with an IC50 value greater than 10,000 nM, indicating a very low potential for off-target effects on this unrelated enzyme family.

Mechanistic Insights and Signaling Context

MMP-9 plays a crucial role in various pathological processes by degrading components of the extracellular matrix, which is a critical step in cell migration and tissue remodeling. In cancer, elevated MMP-9 activity is associated with increased invasion and metastasis. In inflammatory conditions, MMP-9 contributes to the migration of inflammatory cells to the site of injury.

Caption: Simplified signaling pathway leading to MMP-9 activation and its inhibition.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to assessing the selectivity profile of the novel compound 4-(3-Furan-2-yl-oxadiazol-5-yl)-butyric acid. The presented hypothetical data suggest that this compound is a potent and selective inhibitor of MMP-9. The detailed experimental protocol provides a solid foundation for researchers to conduct their own in-house evaluations.

Further studies should expand the selectivity panel to include a broader range of MMPs and other relevant off-targets. Cellular assays are also a critical next step to confirm the compound's activity in a more physiologically relevant environment. Ultimately, a thorough understanding of the selectivity profile is indispensable for the successful translation of a promising lead compound into a safe and effective therapeutic agent.

References

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Safety & Regulatory Compliance

Personal protective equipment for handling 4-(3-Furan-2-yl-[1,2,4]oxadiazol-5-yl)-butyric acid

Comprehensive Safety and Handling Guide for 4-(3-Furan-2-yl-[1][2][3]oxadiazol-5-yl)-butyric acid

This guide provides essential safety protocols and operational directives for the handling, use, and disposal of 4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid. It is intended for laboratory personnel, including researchers, scientists, and professionals in drug development, who may be working with this compound. The information herein is a synthesis of data from analogous chemical structures and functional groups to provide a robust safety framework in the absence of a specific Safety Data Sheet (SDS) for this novel compound.

Hazard Identification and Risk Assessment

A thorough risk assessment is paramount before handling any chemical. For 4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid, the hazard profile is extrapolated from its constituent functional groups: the furan ring, the 1,2,4-oxadiazole ring, and the butyric acid side chain.

• Furan Moiety : Furan is a volatile and flammable liquid.[3] It is harmful if swallowed or inhaled and causes skin irritation. Critically, furan is suspected of causing genetic defects and may cause cancer. It can also form explosive peroxides upon exposure to air.[1] Chronic exposure may lead to liver damage.[2]

• 1,2,4-Oxadiazole Moiety : Oxadiazole derivatives are a diverse class of heterocyclic compounds with a wide range of biological activities.[4][5][6][7] While some derivatives are considered safe for pharmacological investigation, others may be irritants.[4][8] The specific toxicity of the 1,2,4-oxadiazole ring in this compound is not fully characterized, warranting cautious handling.

• Butyric Acid Moiety : Butyric acid and its derivatives can be corrosive and cause severe skin burns and eye damage.[9][10][11][12] They can also cause respiratory irritation.[10] Ingestion can be harmful.[10][12]

Based on this analysis, 4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid should be treated as a hazardous substance with potential for skin and eye irritation, toxicity upon ingestion or inhalation, and potential long-term health effects.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The selection of PPE should be based on the specific procedures being performed and the potential for exposure.

Operation	Required PPE	Rationale
Weighing and preparing solutions	- Nitrile or neoprene gloves (double-gloving recommended)- Safety glasses with side shields or chemical splash goggles- Laboratory coat- Fume hood	To prevent skin contact with the solid compound and inhalation of fine particles. A fume hood is crucial to control airborne particulates.
Conducting reactions and transfers	- Nitrile or neoprene gloves (double-gloving recommended)- Chemical splash goggles and a face shield- Flame-resistant laboratory coat- Chemical-resistant apron	Provides enhanced protection against splashes of the compound in solution and potential reactions. A face shield offers an additional layer of protection for the face.
Work-up and purification	- Nitrile or neoprene gloves (double-gloving recommended)- Chemical splash goggles and a face shield- Flame-resistant laboratory coat- Chemical-resistant apron	Similar to reaction handling, with an emphasis on containing potentially volatile or reactive intermediates.
Waste disposal	- Heavy-duty nitrile or butyl rubber gloves- Chemical splash goggles- Laboratory coat- Respiratory protection (if handling large quantities or generating aerosols)	To ensure safe handling of potentially concentrated waste materials and to protect against splashes and inhalation of vapors.

PPE Selection and Donning/Doffing Protocol

Caption: PPE Donning and Doffing Workflow.

Safe Handling and Operational Plan

Engineering Controls

• Fume Hood: All work with 4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid, including weighing, solution preparation, and reactions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.

Standard Operating Procedures (SOPs)

• Preparation:

  • Designate a specific area within the fume hood for handling the compound.

  • Assemble all necessary equipment and reagents before commencing work.

  • Ensure safety equipment, including an eyewash station and safety shower, is accessible and operational.[2]

• Handling:

  • Use the smallest quantity of the compound necessary for the experiment.

  • When transferring the solid, use a spatula and weigh it on a tared weigh boat within the fume hood.

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers of the compound tightly closed when not in use.[2]

• Storage:

  • Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[1][13]

  • Given the furan component, consider storage in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent peroxide formation.[2]

Emergency Procedures

Spills

• Small Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[1]

  • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

  • Do not wash spills into the sewer system.[1]

• Large Spills (outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Contact the institution's emergency response team or environmental health and safety (EHS) office.

  • Prevent entry to the affected area.

Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[14] Seek immediate medical attention.[15]

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes.[14][16] Seek medical attention if irritation persists.[16]

• Inhalation: Move the affected person to fresh air at once.[15] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[15]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[15]

In all cases of exposure, provide the attending medical personnel with the name of the chemical and any available safety information.

Disposal Plan

All waste containing 4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid, including unused material, contaminated labware, and spill cleanup materials, must be disposed of as hazardous waste.

• Waste Collection:

  • Collect all waste in clearly labeled, sealed, and compatible containers.

  • Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

• Labeling:

  • Label waste containers with "Hazardous Waste" and the full chemical name: "4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid."

  • Indicate the hazards (e.g., "Toxic," "Irritant," "Potential Carcinogen").

• Disposal:

  • Follow all institutional, local, and national regulations for hazardous waste disposal.[3]

  • Contact your institution's EHS office for specific disposal procedures and to arrange for waste pickup.

Caption: Hazardous Waste Disposal Workflow.

Conclusion

While 4-(3-Furan-2-yl-[1][2]oxadiazol-5-yl)-butyric acid is a novel compound with limited specific safety data, a cautious and informed approach based on its chemical structure is essential for its safe handling. Adherence to the guidelines outlined in this document, including the consistent use of appropriate PPE, engineering controls, and proper disposal methods, will significantly mitigate the risks associated with its use in a research and development setting.

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